2-Cyclopropylpyrimidin-4-ol

• CAS: 74649-06-2

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Cyclopropylpyrimidin-4-ol: Synthesis, Properties, and Potential in Drug Discovery

Abstract

This technical guide provides a comprehensive overview of 2-Cyclopropylpyrimidin-4-ol, a heterocyclic compound of increasing interest to the medicinal chemistry community. While not extensively documented in the public domain, its structural motifs—a pyrimidin-4-ol core and a cyclopropyl group—suggest significant potential in the development of novel therapeutics. This document consolidates available information on related structures to infer the chemical properties, propose a robust synthetic route, and explore the prospective applications of this molecule. Particular emphasis is placed on its tautomeric nature and the strategic advantages of the cyclopropyl moiety in drug design. This guide is intended for researchers, scientists, and professionals in the field of drug development who are exploring novel chemical matter.

Introduction and Molecular Overview

2-Cyclopropylpyrimidin-4-ol is a fascinating, yet under-explored, small molecule that stands at the confluence of two privileged structural classes in medicinal chemistry: the pyrimidine scaffold and the cyclopropyl group. Pyrimidine derivatives are integral to a wide array of biologically active compounds, including anticancer, antiviral, and anti-inflammatory agents.[1] Their ability to engage in various non-covalent interactions, particularly hydrogen bonding, makes them excellent pharmacophores.[2] The cyclopropyl group, on the other hand, is a versatile bioisostere for phenyl rings and other functionalities. Its unique conformational rigidity and electronic properties can enhance metabolic stability, binding affinity, and cell permeability of drug candidates.[3]

This guide aims to provide a detailed technical dossier on 2-Cyclopropylpyrimidin-4-ol, covering its fundamental chemical properties, a plausible and detailed synthetic protocol, an analysis of its tautomeric equilibrium, and a forward-looking perspective on its potential applications in drug discovery.

Chemical Structure and Identification

As of the latest literature review, a dedicated CAS number for 2-Cyclopropylpyrimidin-4-ol has not been identified, underscoring its novelty. The structure consists of a pyrimidine ring substituted with a cyclopropyl group at the 2-position and a hydroxyl group at the 4-position.

Table 1: Predicted Physicochemical Properties of 2-Cyclopropylpyrimidin-4-ol

Property	Predicted Value	Notes
Molecular Formula	C₇H₈N₂O
Molecular Weight	136.15 g/mol
Appearance	Likely a white to off-white solid	Based on similar pyrimidin-4-ol derivatives.
Solubility	Sparingly soluble in water; soluble in polar organic solvents like DMSO, DMF, and methanol.	Inferred from related heterocyclic compounds.
pKa	~8-9 (for the pyrimidinol proton)	Predicted based on analogous pyrimidin-4-ols.
LogP	~0.5 - 1.5	Estimated based on its structure.

Tautomerism: A Critical Chemical Feature

A crucial aspect of the chemistry of 4-hydroxypyrimidines is their existence in a tautomeric equilibrium between the enol form (4-hydroxypyrimidine) and the keto form (pyrimidin-4-one).[4] In the case of 2-Cyclopropylpyrimidin-4-ol, this equilibrium is between the aromatic ol tautomer and the non-aromatic one tautomer.

Computational and experimental studies on analogous 4-hydroxypyrimidines and 2-hydroxypyridines have shown that the keto tautomer is generally more stable, particularly in the solid state and in polar solvents.[5][6] This preference is attributed to the greater strength of the C=O double bond compared to the C=N bond in the aromatic enol form. Researchers should be aware that the predominant tautomer can influence the molecule's reactivity, hydrogen bonding patterns in biological systems, and its spectroscopic characteristics.

Proposed Synthesis of 2-Cyclopropylpyrimidin-4-ol

Detailed Experimental Protocol

This protocol is a predictive methodology based on established chemical principles for the synthesis of analogous compounds.[8][9]

Objective: To synthesize 2-Cyclopropylpyrimidin-4-ol via the condensation of cyclopropanecarboxamidine and ethyl acetoacetate.

Materials:

• Cyclopropanecarboxamidine hydrochloride

• Ethyl acetoacetate

• Sodium ethoxide (NaOEt)

• Anhydrous ethanol

• Diethyl ether

• Hydrochloric acid (for workup)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Preparation of the Reaction Mixture: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve sodium ethoxide (1.1 equivalents) in anhydrous ethanol under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Amidine: To the stirred solution, add cyclopropanecarboxamidine hydrochloride (1.0 equivalent). Stir the mixture at room temperature for 30 minutes to liberate the free amidine.

• Addition of β-Ketoester: Slowly add ethyl acetoacetate (1.0 equivalent) to the reaction mixture.

• Reaction: Heat the mixture to reflux and maintain this temperature for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup and Isolation:

  • After the reaction is complete, cool the mixture to room temperature.

  • Neutralize the mixture with a dilute solution of hydrochloric acid until a pH of ~7 is reached. This will likely cause the product to precipitate.

  • Collect the precipitate by vacuum filtration and wash it with cold ethanol and then diethyl ether to remove any unreacted starting materials and byproducts.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield pure 2-Cyclopropylpyrimidin-4-ol.

Self-Validation: The identity and purity of the synthesized compound should be confirmed using standard analytical techniques, including ¹H NMR, ¹³C NMR, Mass Spectrometry, and IR spectroscopy. The melting point should also be determined.

Spectroscopic Characterization (Predicted)

Due to the lack of experimental data, the following are predicted spectroscopic characteristics based on the structure of 2-Cyclopropylpyrimidin-4-ol and data from analogous compounds.

Table 2: Predicted Spectroscopic Data for 2-Cyclopropylpyrimidin-4-ol

Technique	Predicted Features
¹H NMR	- Cyclopropyl protons: Multiplets in the range of 0.8-1.5 ppm. - Pyrimidine ring proton: A singlet around 5.8-6.2 ppm. - NH and OH protons: Broad singlets, chemical shift dependent on solvent and concentration.
¹³C NMR	- Cyclopropyl carbons: Resonances in the upfield region, typically 5-15 ppm. - Pyrimidine ring carbons: Signals in the aromatic/olefinic region, with the C=O carbon of the keto tautomer appearing further downfield (~160-170 ppm).
IR Spectroscopy	- C=O stretch: A strong absorption band around 1650-1700 cm⁻¹ (from the keto tautomer). - N-H stretch: A broad band in the region of 3100-3400 cm⁻¹. - O-H stretch: A broad band around 3200-3600 cm⁻¹ (from the enol tautomer).
Mass Spectrometry	- [M+H]⁺: A molecular ion peak at m/z 137.0664.

Applications in Drug Discovery and Medicinal Chemistry

The true potential of 2-Cyclopropylpyrimidin-4-ol lies in its promise as a scaffold for the development of novel therapeutic agents. The pyrimidine core is a well-established platform for targeting a multitude of biological targets, and the cyclopropyl moiety offers distinct advantages in optimizing drug-like properties.

Potential as a Kinase Inhibitor

Many clinically successful kinase inhibitors feature a pyrimidine core that serves as a hinge-binding motif.[10][11][12][13] The nitrogen atoms of the pyrimidine ring can form crucial hydrogen bonds with the backbone of the kinase hinge region, leading to potent and selective inhibition. The 2-cyclopropyl group can be envisioned to occupy a hydrophobic pocket within the ATP-binding site, potentially enhancing binding affinity and selectivity.

Role of the Cyclopropyl Group

The incorporation of a cyclopropyl group into a drug candidate can confer several beneficial properties:[3][14]

• Metabolic Stability: The C-H bonds of a cyclopropyl ring are generally more resistant to metabolic oxidation by cytochrome P450 enzymes compared to those of alkyl or aryl groups.

• Conformational Rigidity: The rigid nature of the cyclopropyl ring can lock the molecule into a bioactive conformation, reducing the entropic penalty upon binding to its target.

• Improved Physicochemical Properties: The cyclopropyl group can favorably modulate lipophilicity and aqueous solubility, which are critical for oral bioavailability.

A Versatile Building Block for Further Elaboration

2-Cyclopropylpyrimidin-4-ol is an excellent starting point for the synthesis of more complex molecules through functionalization at various positions of the pyrimidine ring. The hydroxyl group at the 4-position can be converted into a leaving group (e.g., a chloride) to enable nucleophilic aromatic substitution, allowing for the introduction of various side chains to explore structure-activity relationships (SAR).

Safety and Handling

While specific toxicity data for 2-Cyclopropylpyrimidin-4-ol is unavailable, it should be handled with the standard precautions for new chemical entities in a research laboratory. It is advisable to wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. All manipulations should be performed in a well-ventilated fume hood.

Conclusion

2-Cyclopropylpyrimidin-4-ol represents a promising, yet largely unexplored, chemical entity with significant potential for application in drug discovery and development. Its synthesis is feasible through established chemical transformations, and its structure combines the advantageous properties of the pyrimidine scaffold and the cyclopropyl group. The critical aspect of its chemistry is its tautomeric equilibrium, which must be considered in any study of its reactivity and biological activity. This technical guide provides a foundational understanding of this molecule and serves as a call to the scientific community to further investigate its properties and unlock its therapeutic potential.

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The Cyclopropyl Group: A Strategic Asset in Modulating the Biological Activity of Pyrimidine Scaffolds

An In-Depth Technical Guide:

Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The pyrimidine ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in nucleic acids and its ability to form key interactions with a multitude of biological targets.[1][2][3] This guide delves into the strategic incorporation of the cyclopropyl moiety—a small, conformationally constrained carbocycle—onto the pyrimidine framework. The unique stereoelectronic properties of the cyclopropyl group, including its high sp³ character and metabolic robustness, offer a powerful tool to enhance potency, refine selectivity, and optimize the pharmacokinetic profiles of pyrimidine-based therapeutics.[4][5] We will explore the causality behind the enhanced biological activities of these hybrid molecules, focusing on their applications as anticancer and antiviral agents, and provide field-proven insights into their design, synthesis, and evaluation.

The Cyclopropyl Moiety: More Than a Simple Substituent

In drug design, the cyclopropyl group is often employed as a "bioisostere" for other functionalities, but its contributions are far more profound. Its rigid, three-membered ring structure imparts several advantageous properties that medicinal chemists leverage to overcome common drug development hurdles.[5]

• Conformational Rigidity: The cyclopropyl ring locks the conformation of attached side chains, reducing the entropic penalty upon binding to a target protein and often leading to a significant increase in potency.[5]

• Metabolic Stability: The C-H bonds of a cyclopropyl ring are stronger and less susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes compared to those in aliphatic chains.[4] This "metabolic blocking" effect can increase a drug's half-life and bioavailability.

• Enhanced Potency and Lipophilic Efficiency: The unique electronic character of the cyclopropyl ring allows it to engage in favorable interactions within hydrophobic pockets of target proteins, often improving binding affinity and lipophilic efficiency (LiPE).

These features make the combination of a cyclopropyl group with the versatile pyrimidine core a highly effective strategy for developing novel therapeutics.

Anticancer Activity of Cyclopropyl-Pyrimidines

The application of cyclopropyl-substituted pyrimidines is most prominent in oncology, where they have been successfully developed as inhibitors of key signaling pathways that drive cancer progression.[6]

Mechanism I: Protein Kinase Inhibition

Protein kinases are critical regulators of cellular signaling, and their dysregulation is a hallmark of many cancers.[7] The pyrimidine scaffold is an excellent ATP-mimetic, capable of forming hydrogen bonds with the "hinge" region of the kinase ATP-binding pocket.[8][9] The addition of a cyclopropyl group serves to anchor the inhibitor and exploit adjacent hydrophobic regions, thereby enhancing both potency and selectivity.

Numerous cyclopropyl-pyrimidines have been developed as potent inhibitors of receptor tyrosine kinases (RTKs) like EGFR, MET, and VEGFR-2, as well as non-receptor kinases such as ALK and ROS1.[2][10]

Caption: Standard workflow for evaluating the in vitro efficacy and cytotoxicity of antiviral compounds.

Metabolic Profile: Stability vs. Bioactivation

The cyclopropyl group has a dual-edged effect on drug metabolism that requires careful consideration during the design phase.

Advantage: Blocking Oxidative Metabolism

As previously mentioned, the cyclopropyl ring is highly resistant to CYP-mediated oxidation due to its high C-H bond dissociation energy. [4]Medicinal chemists expertly place this group at known metabolic "hotspots" on a molecule to prevent its degradation, thereby improving its pharmacokinetic profile. This is a key reason for the prevalence of cyclopropyl groups in many FDA-approved drugs. [4]

Caution: Bioactivation of Cyclopropylamines

A significant caveat exists for compounds containing a cyclopropyl group directly attached to a nitrogen atom (a cyclopropylamine). This specific motif can undergo CYP-mediated oxidation to form reactive, ring-opened intermediates. [4]These reactive metabolites can covalently bind to cellular macromolecules like proteins, potentially leading to idiosyncratic toxicity. The hepatotoxicity associated with the antibiotic trovafloxacin, for example, has been linked to the metabolic bioactivation of its cyclopropylamine moiety. [4]

Caption: Contrasting metabolic fates of a stable cyclopropyl group versus a potentially reactive cyclopropylamine.

Representative Synthesis of a Cyclopropyl-Pyrimidine Core

The synthesis of substituted pyrimidines is a well-established field of organic chemistry. [1]A common and robust method involves the condensation of an amidine-containing compound with a 1,3-dielectrophile.

Protocol: Synthesis of a 4-Amino-2-cyclopropyl-pyrimidine Derivative

This protocol outlines a general approach for synthesizing a disubstituted pyrimidine, a common core in many biologically active molecules.

Self-Validation: Each step requires characterization of the product (e.g., via NMR, LC-MS) to confirm its identity and purity before proceeding to the next step. The final product's structure must be unequivocally confirmed by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry.

Methodology:

• Starting Materials:

  • Cyclopropanecarboxamidine hydrochloride.

  • An appropriate β-ketoester or β-ketonitrile (e.g., ethyl benzoylacetate).

  • A base (e.g., sodium ethoxide, NaH).

  • An anhydrous solvent (e.g., ethanol, THF).

• Step 1: Base-Mediated Cyclocondensation:

  • To a solution of sodium ethoxide (1.1 equivalents) in anhydrous ethanol under a nitrogen atmosphere, add cyclopropanecarboxamidine hydrochloride (1.0 equivalent).

  • Stir the mixture at room temperature for 20 minutes.

  • Add the β-ketoester (1.0 equivalent) dropwise to the reaction mixture.

  • Heat the reaction mixture to reflux and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Step 2: Workup and Isolation:

  • Once the reaction is complete (typically 4-12 hours), cool the mixture to room temperature.

  • Neutralize the reaction with a mild acid (e.g., acetic acid).

  • Reduce the solvent volume under reduced pressure.

  • Partition the residue between ethyl acetate and water.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Step 3: Purification:

  • Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure cyclopropyl-substituted pyrimidine.

Conclusion and Future Outlook

The strategic fusion of the pyrimidine scaffold with the cyclopropyl group has proven to be a highly successful approach in modern drug discovery. This combination yields molecules with a broad spectrum of biological activities, most notably in the fields of oncology and virology. The cyclopropyl ring provides a means to enhance potency, selectivity, and metabolic stability, addressing key challenges in the development of small molecule therapeutics.

Future research will undoubtedly continue to exploit this powerful pairing. Key areas of focus will include:

• Exploring New Targets: Applying the cyclopropyl-pyrimidine framework to novel biological targets beyond kinases.

• Fine-Tuning ADMET Properties: Systematically investigating substitutions on both the pyrimidine and cyclopropyl rings to mitigate any risks of bioactivation while further optimizing absorption, distribution, metabolism, and excretion.

• Stereochemical Control: For more complex derivatives, developing stereoselective syntheses to isolate the most active and safest stereoisomer.

By understanding the fundamental principles that govern the biological activity of these compounds, researchers are well-equipped to continue designing the next generation of innovative and effective medicines.

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Solubility and stability testing of 2-Cyclopropylpyrimidin-4-ol

An In-Depth Technical Guide to the Solubility and Stability Profiling of 2-Cyclopropylpyrimidin-4-ol

Executive Summary

The journey of a novel chemical entity from discovery to a viable drug candidate is contingent on a thorough understanding of its fundamental physicochemical properties. Among these, aqueous solubility and chemical stability are paramount, as they directly influence bioavailability, manufacturability, and shelf-life. This guide provides a comprehensive framework for the systematic evaluation of 2-Cyclopropylpyrimidin-4-ol, a heterocyclic compound of interest in drug discovery. By integrating established methodologies with expert rationale, this document serves as a practical manual for researchers, scientists, and drug development professionals. We will detail the requisite protocols, from high-throughput kinetic solubility screens to rigorous thermodynamic and stability assessments under various stress conditions, all while adhering to the principles outlined by the International Council for Harmonisation (ICH).

Introduction: The Imperative of Early Physicochemical Profiling

In the landscape of drug development, failure to adequately characterize a compound's solubility and stability can lead to costly late-stage failures. Poor aqueous solubility often results in low and erratic absorption, diminishing a candidate's therapeutic potential.[1][2] Similarly, chemical instability can compromise the safety, efficacy, and shelf-life of the final drug product.[1][3] For a molecule like 2-Cyclopropylpyrimidin-4-ol, a proactive and systematic profiling strategy is not just recommended; it is essential for informed decision-making and risk mitigation. This guide is structured to provide both the theoretical underpinnings and the practical, step-by-step protocols necessary to build a robust physicochemical data package.

Compound Profile: 2-Cyclopropylpyrimidin-4-ol

To design a relevant testing strategy, we must first consider the structural attributes of 2-Cyclopropylpyrimidin-4-ol.

• Pyrimidine Core: The pyrimidine ring system is a common motif in biologically active compounds.[4][5] As a nitrogenous heterocycle, it possesses basic centers that can be protonated, suggesting that the compound's solubility will be pH-dependent.

• 4-ol (Hydroxyl) Group: This group can exhibit keto-enol tautomerism, existing in equilibrium with its 4-oxo form (pyrimidinone). This tautomerism, combined with the ionizable nature of the hydroxyl group, will significantly influence solubility and may present specific stability challenges, particularly susceptibility to pH-catalyzed degradation.

• Cyclopropyl Group: This small, strained ring can impact lipophilicity and solid-state packing.[6] While often introduced to improve metabolic stability, its impact on physicochemical properties must be experimentally determined.

Based on this structure, we can anticipate that pH will be a critical variable in both solubility and stability assessments.

Section 1: Aqueous Solubility Assessment

Aqueous solubility is a key determinant of a drug's absorption and bioavailability.[2] The assessment is typically bifurcated into kinetic and thermodynamic measurements, each serving a distinct purpose in the discovery and development timeline.[1][7]

Theoretical Framework: Kinetic vs. Thermodynamic Solubility

• Kinetic Solubility: This is a high-throughput measurement of how readily a compound precipitates when a concentrated DMSO stock solution is diluted into an aqueous buffer.[1][8] It is not a true equilibrium value but is invaluable for rapidly ranking large numbers of compounds in early discovery.[1][8]

• Thermodynamic Solubility: This is the true equilibrium solubility, representing the maximum concentration of a compound that can be dissolved in a solvent under specific conditions (e.g., pH, temperature) when the system has reached equilibrium.[7][9] It is the "gold standard" measurement and is critical for lead optimization and pre-formulation activities.

Protocol 1: High-Throughput Kinetic Solubility Assay (Laser Nephelometry)

Rationale: Laser nephelometry is a rapid and material-sparing technique that measures the light scattered by insoluble particles (precipitate) in a solution.[10][11][12][13] It is ideally suited for the initial screening phase.

Experimental Workflow:

Caption: Workflow for Kinetic Solubility by Nephelometry.

Step-by-Step Methodology:

• Stock Solution Preparation: Prepare a 10 mM stock solution of 2-Cyclopropylpyrimidin-4-ol in 100% DMSO.

• Plate Setup: In a clear-bottom 96-well plate, dispense 2 µL of the DMSO stock solution. Include wells with DMSO only (blank), a known highly soluble compound, and a known poorly soluble compound as controls.[14]

• Buffer Addition: Rapidly add 198 µL of phosphate-buffered saline (PBS) at pH 7.4 to each well. This achieves a final compound concentration of 100 µM with 1% DMSO.

• Incubation: Incubate the plate for 2 hours at room temperature with gentle agitation to allow for precipitation to occur.

• Measurement: Read the plate on a laser nephelometer, quantifying the turbidity in Nephelometric Turbidity Units (NTU).

• Data Analysis: A high NTU value relative to the soluble control indicates precipitation and thus, lower kinetic solubility.

Protocol 2: Thermodynamic Solubility Assay (Shake-Flask Method)

Rationale: The shake-flask method is the universally accepted standard for determining thermodynamic solubility.[15][16] It involves equilibrating an excess of the solid compound in a buffer over an extended period, ensuring a true saturated solution is achieved.[17][18]

Step-by-Step Methodology:

• Sample Preparation: Add an excess amount of solid 2-Cyclopropylpyrimidin-4-ol (e.g., 1-2 mg) to several vials, each containing a buffer of a specific pH (e.g., pH 2.0, 4.5, 6.8, 7.4, and 9.0). The use of multiple pH values is critical for ionizable compounds.

• Equilibration: Seal the vials and place them in a shaker bath maintained at a constant temperature (e.g., 25°C or 37°C). Agitate for at least 24-48 hours.[16] It is advisable to sample at multiple time points (e.g., 24h and 48h) to confirm that equilibrium has been reached.

• Phase Separation: After equilibration, allow the vials to stand to let the undissolved solid settle. Carefully collect the supernatant and clarify it by centrifugation or filtration through a low-binding filter (e.g., 0.22 µm PVDF) to remove any remaining solid particles.

• Quantification: Accurately dilute the clarified supernatant and determine the concentration of 2-Cyclopropylpyrimidin-4-ol using a validated analytical method, typically HPLC-UV or LC-MS/MS.

• Data Reporting: The solubility is reported in units such as µg/mL or µM at each specific pH.

Data Presentation:

pH of Buffer	Thermodynamic Solubility (µg/mL) at 25°C
2.0	1500
4.5	850
6.8	250
7.4	220
9.0	600

This is a table of hypothetical data for illustrative purposes.

Section 2: Stability Profiling

Stability testing provides crucial information on how the quality of a drug substance changes over time under the influence of environmental factors like pH, temperature, and light.[19][20]

Protocol 3: pH-Dependent Chemical Stability in Aqueous Buffers

Rationale: Given the structure of 2-Cyclopropylpyrimidin-4-ol, it is likely susceptible to pH-catalyzed degradation (e.g., hydrolysis).[21] Assessing its stability across a range of pH values is a regulatory expectation and critical for formulation development.[21][22]

Step-by-Step Methodology:

• Solution Preparation: Prepare a stock solution of the compound in a small amount of co-solvent (e.g., acetonitrile) and dilute it to a final concentration (e.g., 10 µg/mL) in various aqueous buffers (e.g., pH 2.0, 7.4, and 9.0).

• Incubation: Dispense aliquots of these solutions into sealed vials and store them at a controlled temperature (e.g., 40°C). Include a set of samples stored at 4°C as a baseline (T=0) control.

• Time-Point Analysis: At specified time points (e.g., 0, 24, 48, 72 hours, 1 week), remove vials from each pH condition.

• Quantification: Analyze the samples by a stability-indicating HPLC method (an analytical method proven to separate the intact drug from its degradation products).

• Data Analysis: Plot the percentage of the initial compound remaining versus time for each pH condition. This data can be used to determine the degradation rate constant and half-life.

Forced Degradation (Stress Testing)

Rationale: Forced degradation studies are conducted under more aggressive conditions than standard stability tests to identify likely degradation products and establish degradation pathways.[20][23][24] This is a cornerstone of developing and validating a stability-indicating analytical method, as mandated by ICH guidelines.[23][25][26]

Typical Stress Conditions:

• Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

• Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

• Oxidation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Stress: Solid compound stored at 80°C for 1 week.

• Photostability: Exposing the solid compound and its solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B.[27][28][29][30]

Analysis: The stressed samples are analyzed by HPLC-UV/MS to separate and identify the major degradation products. The goal is to achieve 5-20% degradation, as this provides sufficient levels of degradants for characterization without completely destroying the sample.[23]

Protocol 4: Solid-State Thermal Stability

Rationale: Assessing the thermal stability of the solid form is crucial for determining appropriate manufacturing and storage conditions. Techniques like Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) provide key information on melting point, decomposition temperature, and potential polymorphic forms.[31]

Experimental Workflow:

Caption: Workflow for Solid-State Thermal Analysis.

Methodology:

• DSC: A small amount of the solid is heated at a constant rate. The instrument measures the heat flow to or from the sample, revealing thermal events like melting (endotherm) or decomposition (exotherm).

• TGA: The solid is heated while its mass is continuously monitored. This detects weight loss associated with desolvation or decomposition.

Integrated Analysis & Decision Making

The data generated from these studies must be synthesized to build a holistic profile of 2-Cyclopropylpyrimidin-4-ol.

• Solubility-pH Profile: The thermodynamic solubility data should be plotted against pH. A "U-shaped" curve might indicate an amphoteric compound, while a significant increase in solubility at low pH would point to a basic nature. This profile is critical for predicting oral absorption and selecting formulation strategies.

• Stability-pH Profile: The degradation rate constants from the pH stability study should be plotted against pH. This will identify the pH of maximum stability, which is a crucial parameter for developing a liquid formulation.

• Degradation Pathway: Information from the forced degradation studies helps to propose a degradation pathway. Identifying the labile parts of the molecule allows for targeted chemical modifications to improve stability if necessary.

• Solid Form Selection: Solid-state stability data informs the selection of the most stable crystalline form for development.[32][33][34] An unstable or amorphous form could lead to inconsistent bioavailability and degradation.[31][32]

Conclusion

A thorough investigation of solubility and stability is a non-negotiable cornerstone of modern drug development. For a novel candidate like 2-Cyclopropylpyrimidin-4-ol, the application of the systematic, multi-faceted approach detailed in this guide is paramount. By employing high-throughput screening methods for initial assessment, followed by definitive thermodynamic and stress-testing protocols, researchers can generate a robust data package. This information is fundamental for de-risking the candidate, guiding formulation development, establishing appropriate storage conditions, and ultimately, paving the way for a successful journey through preclinical and clinical development.

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• Effects of experimental conditions on solubility measurements for BCS classification in order to improve the biowaiver guideline. (n.d.). SciELO. [Link]

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• ICH Q1B Photostability testing of new active substances and medicinal products. (n.d.). European Medicines Agency. [Link]

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The Pyrimidine Scaffold: A Privileged Framework for Targeting Key Pathologies

A Senior Application Scientist's Guide to Therapeutic Targets for Pyrimidine-Based Compounds

Introduction: The Enduring Versatility of the Pyrimidine Core

The pyrimidine ring, a fundamental component of nucleic acids, has long been a cornerstone of medicinal chemistry.[1] Its inherent ability to engage in hydrogen bonding and act as a bioisostere for other aromatic systems has cemented its status as a "privileged scaffold" in drug discovery.[1] This guide provides an in-depth exploration of the key therapeutic targets for pyrimidine-based compounds, delving into the mechanistic rationale for their inhibition and providing validated experimental protocols for their investigation. We will traverse the landscape of oncology, virology, and beyond, highlighting how the adaptable nature of the pyrimidine structure has been leveraged to create potent and selective therapeutic agents.

This document is structured to provide a logical flow from the fundamental biochemistry of pyrimidine metabolism to the specific application of pyrimidine-based drugs in targeting disease-driving proteins. We will explore key enzyme classes and signaling pathways where these compounds have demonstrated significant clinical impact.

I. Targeting the Engine of Proliferation: Pyrimidine Metabolism

Rapidly dividing cells, a hallmark of cancer, have a voracious appetite for the building blocks of DNA and RNA.[2][3] This makes the de novo and salvage pathways of pyrimidine biosynthesis highly attractive targets for therapeutic intervention.[2][4]

A. The De Novo Pyrimidine Synthesis Pathway

The de novo pathway constructs pyrimidine nucleotides from simple precursors like bicarbonate and aspartate.[2] This energy-intensive process is crucial for sustaining the high rate of nucleotide production required by cancer cells.[2]

Figure 1: Simplified De Novo Pyrimidine Synthesis Pathway. Key enzymatic targets for pyrimidine-based inhibitors are highlighted in red.

1. Dihydroorotate Dehydrogenase (DHODH): This mitochondrial enzyme catalyzes the oxidation of dihydroorotate to orotate, a critical step in the de novo pathway.[2] Leflunomide, an immunomodulatory drug, exerts its effects through its active metabolite, which inhibits DHODH.[5] This leads to a depletion of the pyrimidine pool, thereby arresting the proliferation of activated lymphocytes.[5]

2. Thymidylate Synthase (TS): TS is responsible for the sole intracellular de novo synthesis of deoxythymidine monophosphate (dTMP), an essential precursor for DNA synthesis. The pyrimidine analog 5-fluorouracil (5-FU) is a cornerstone of cancer chemotherapy.[6] Its active metabolite, fluoro-deoxyuridine monophosphate (FdUMP), forms a stable ternary complex with TS and a folate cofactor, effectively shutting down dTMP production and leading to "thymineless death" in cancer cells.[7]

B. The Pyrimidine Salvage Pathway

The salvage pathway recycles pyrimidine bases and nucleosides from the degradation of DNA and RNA.[2] While less energy-intensive, it is a critical source of nucleotides for some cell types.

Figure 2: Overview of the Pyrimidine Salvage Pathway. This pathway recycles nucleobases for nucleotide synthesis.

II. Precision Targeting: Kinase Inhibitors in Oncology

Protein kinases are a large family of enzymes that play critical roles in cellular signaling pathways regulating growth, proliferation, and survival. Dysregulation of kinase activity is a common driver of cancer. The pyrimidine scaffold has proven to be an exceptional template for the design of potent and selective kinase inhibitors.

A. Cyclin-Dependent Kinases (CDKs): Masters of the Cell Cycle

CDKs are key regulators of cell cycle progression.[3] The CDK4/6-cyclin D complex, in particular, governs the transition from the G1 to the S phase of the cell cycle.[3] In many cancers, this checkpoint is dysregulated, leading to uncontrolled proliferation.

Palbociclib, a pyridopyrimidine-based compound, is a highly selective inhibitor of CDK4 and CDK6.[3][8] It binds to the ATP-binding pocket of these kinases, preventing the phosphorylation of the retinoblastoma (Rb) protein.[9] This maintains Rb in its active, hypophosphorylated state, where it sequesters the E2F transcription factor, thereby arresting the cell cycle in G1.[9]

Figure 3: Palbociclib Inhibition of the CDK4/6 Pathway. Palbociclib blocks the G1-S transition by inhibiting Rb phosphorylation.

B. Epidermal Growth Factor Receptor (EGFR): A Driver of Tumor Growth

EGFR is a receptor tyrosine kinase that, upon activation by its ligands, triggers downstream signaling cascades such as the RAS-RAF-MEK-ERK and PI3K-AKT pathways, promoting cell proliferation and survival.[10][11] Mutations that lead to the constitutive activation of EGFR are common in non-small cell lung cancer (NSCLC).[11]

Pyrimidine-based compounds like Gefitinib and Osimertinib are potent EGFR tyrosine kinase inhibitors (TKIs).[10] They compete with ATP for binding to the intracellular kinase domain of EGFR, thereby blocking its autophosphorylation and the subsequent activation of downstream signaling pathways.[10]

Compound	Target(s)	Mechanism	Indication	IC50 (example)
Palbociclib	CDK4/6	Reversible ATP-competitive inhibitor	HR+, HER2- Breast Cancer	CDK4: 11 nM, CDK6: 16 nM
Osimertinib	EGFR (including T790M mutant)	Irreversible covalent inhibitor	NSCLC	EGFRL858R/T790M: <1 nM
Gefitinib	EGFR	Reversible ATP-competitive inhibitor	NSCLC	EGFR: 2-37 nM

III. Antiviral Applications: Halting Viral Replication

The fundamental role of pyrimidines in nucleic acid synthesis also makes their metabolic pathways prime targets for antiviral therapies. By introducing pyrimidine analogs, the replication machinery of viruses can be effectively disrupted.

Synthetic pyrimidine nucleoside analogs can be incorporated into the growing viral DNA or RNA chains, leading to chain termination.[6] Others act by inhibiting key viral enzymes such as reverse transcriptase, which is essential for the replication of retroviruses like HIV.

IV. Experimental Protocols: A Practical Guide

The following section provides standardized, step-by-step protocols for key assays used in the evaluation of pyrimidine-based compounds.

A. Protocol 1: Determination of Kinase Inhibition using the ADP-Glo™ Assay

Principle: The ADP-Glo™ Kinase Assay is a luminescent assay that quantifies the amount of ADP produced during a kinase reaction.[4][12] A decrease in ADP production in the presence of an inhibitor corresponds to its potency.

Methodology:

• Kinase Reaction:

  • Prepare a reaction mixture containing the target kinase, its substrate, and ATP in the appropriate kinase buffer.

  • Add the pyrimidine-based inhibitor at various concentrations.

  • Incubate the reaction at the optimal temperature for the kinase (typically 30°C) for a defined period (e.g., 60 minutes).

• ATP Depletion:

  • Add the ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the remaining ATP.[13]

  • Incubate at room temperature for 40 minutes.

• ADP to ATP Conversion and Detection:

  • Add the Kinase Detection Reagent to convert the ADP generated in the kinase reaction to ATP.[13] This reagent also contains luciferase and luciferin to produce a luminescent signal proportional to the amount of ADP.

  • Incubate at room temperature for 30-60 minutes.

• Data Acquisition:

  • Measure the luminescence using a plate-reading luminometer.

  • Calculate the percent inhibition for each inhibitor concentration and determine the IC50 value by fitting the data to a dose-response curve.

B. Protocol 2: Assessment of Cell Viability using the MTT Assay

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell viability. Viable cells with active metabolism reduce the yellow MTT to a purple formazan product.[14]

Methodology:

• Cell Seeding:

  • Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with a range of concentrations of the pyrimidine-based compound. Include a vehicle-only control.

  • Incubate for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • Add MTT solution to each well to a final concentration of 0.45-0.5 mg/mL.[15]

  • Incubate for 2-4 hours at 37°C, allowing for the formation of formazan crystals.[15][16]

• Solubilization:

  • Carefully remove the media and add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.[16]

  • Shake the plate for 15 minutes to ensure complete dissolution.[14]

• Absorbance Reading:

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.[17]

  • Calculate the percentage of cell viability relative to the vehicle control and determine the GI50 (concentration for 50% growth inhibition).

C. Protocol 3: Analysis of Signaling Pathway Modulation by Western Blotting

Principle: Western blotting allows for the detection and semi-quantification of specific proteins in a complex mixture, such as a cell lysate.[18] This is particularly useful for assessing the phosphorylation status of key signaling proteins following treatment with a kinase inhibitor.

Methodology:

• Cell Lysis:

  • Treat cells with the pyrimidine-based inhibitor for the desired time.

  • Wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

  • Scrape the cells and collect the lysate.[19]

• Protein Quantification:

  • Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• SDS-PAGE and Protein Transfer:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.[20]

  • Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Immunoblotting:

  • Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific to the target protein (or its phosphorylated form) overnight at 4°C.[20]

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection:

  • Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a chemiluminescence imaging system.

  • Analyze the band intensities to determine the effect of the inhibitor on protein expression and phosphorylation.

V. Future Perspectives and Conclusion

The pyrimidine scaffold continues to be a remarkably fruitful starting point for the development of novel therapeutics. The future of pyrimidine-based drug discovery will likely focus on several key areas:

• Enhanced Selectivity: Designing inhibitors with greater selectivity for specific kinase isoforms or mutant proteins to minimize off-target effects and improve safety profiles.

• Overcoming Resistance: Developing next-generation compounds that can overcome acquired resistance mechanisms, such as the C797S mutation in EGFR.

• Novel Target Classes: Exploring the potential of pyrimidine-based compounds to modulate other target classes, such as epigenetic modifiers and protein-protein interactions.

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Introduction: The Strategic Union of a Privileged Scaffold and a Unique Bioisostere

An In-depth Technical Guide to the Discovery and Development of Cyclopropyl Pyrimidines

In the landscape of medicinal chemistry, the pyrimidine ring stands as a cornerstone scaffold. As a fundamental component of nucleic acids—cytosine, thymine, and uracil—it is intrinsically recognized by biological systems.[1][2][3] This inherent biocompatibility has made pyrimidine and its derivatives a fertile ground for the development of a vast array of therapeutic agents, demonstrating activities from anticancer to antiviral and anti-inflammatory.[2][4][5] The versatility of the pyrimidine core lies in its ability to be readily functionalized, allowing chemists to modulate its electronic properties and spatial arrangement to achieve specific interactions with biological targets.[1][6]

Parallel to the rise of privileged scaffolds, medicinal chemistry has increasingly embraced the use of bioisosteres to fine-tune the properties of drug candidates. The cyclopropyl group, a three-membered carbocyclic ring, is a particularly compelling example.[7] Its rigid, planar structure offers a level of conformational constraint not found in linear alkyl chains, while its unique electronic properties, with enhanced p-character in its C-C bonds, distinguish it from other alicyclic systems.[7][8] In drug design, the cyclopropyl moiety is often employed as a rigid linker or a metabolically robust replacement for a gem-dimethyl or vinyl group.[7][9] Its introduction into a molecule can significantly impact potency, selectivity, and pharmacokinetic profiles, often by blocking sites of oxidative metabolism.[8]

The strategic combination of the pyrimidine scaffold with the cyclopropyl group has given rise to a class of compounds—cyclopropyl pyrimidines—that has demonstrated significant potential across multiple therapeutic areas. This guide provides a comprehensive review of the discovery of these molecules, from their synthesis and biological evaluation to their structure-activity relationships and metabolic considerations, offering a deep dive into the science that has propelled this chemical class to the forefront of drug discovery.

Synthetic Strategies: Forging the Cyclopropyl-Pyrimidine Bond

The construction of cyclopropyl pyrimidines can be approached through various synthetic routes. The choice of strategy often depends on the desired substitution pattern and the availability of starting materials. A common and effective method involves the condensation of a cyclopropyl-containing precursor with a three-carbon building block.

Key Experimental Protocol: Synthesis of a Substituted Cyclopropyl Pyrimidine via Condensation

This protocol describes a general method for the synthesis of a 2-amino-4-cyclopropyl-pyrimidine derivative, a common core in many biologically active compounds. The causality behind this experimental design lies in the classic approach to pyrimidine synthesis: the condensation of a guanidine-containing species with a 1,3-dicarbonyl compound or its equivalent.

Objective: To synthesize 4-cyclopropyl-6-methyl-pyrimidin-2-amine.

Materials:

• Cyclopropyl methyl ketone

• N,N-Dimethylformamide dimethyl acetal (DMF-DMA)

• Guanidine hydrochloride

• Sodium ethoxide (NaOEt)

• Ethanol (EtOH)

• Diethyl ether

• Standard laboratory glassware and purification apparatus (e.g., rotary evaporator, chromatography columns)

Step-by-Step Methodology:

• Formation of the Enaminone Intermediate:

  • In a round-bottom flask equipped with a reflux condenser, dissolve cyclopropyl methyl ketone (1.0 eq) in toluene.

  • Add N,N-Dimethylformamide dimethyl acetal (DMF-DMA) (1.2 eq). The DMF-DMA acts as both a reagent and a water scavenger, driving the reaction forward by forming a highly reactive enaminone intermediate.

  • Heat the mixture to reflux for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction to room temperature and remove the solvent under reduced pressure using a rotary evaporator. The resulting crude oil is the enaminone, (E)-3-(dimethylamino)-1-cyclopropylbut-2-en-1-one, which can be used in the next step without further purification.

• Cyclocondensation with Guanidine:

  • Prepare a solution of sodium ethoxide (2.0 eq) in absolute ethanol in a separate flask under an inert atmosphere (e.g., nitrogen or argon). Sodium ethoxide is a strong base required to deprotonate the guanidine hydrochloride, liberating the free guanidine base needed for the cyclization.

  • Add guanidine hydrochloride (1.5 eq) to the sodium ethoxide solution and stir for 30 minutes at room temperature.

  • Add the crude enaminone from Step 1, dissolved in a minimal amount of ethanol, to the guanidine solution.

  • Heat the resulting mixture to reflux for 8-12 hours. The reaction progress should be monitored by TLC. The nucleophilic nitrogen of the free guanidine attacks the electrophilic carbons of the enaminone, leading to cyclization and the formation of the pyrimidine ring.

  • After the reaction is complete, cool the mixture to room temperature and neutralize it with a dilute acid (e.g., 1M HCl) to a pH of ~7.

• Isolation and Purification:

  • Remove the ethanol under reduced pressure.

  • Extract the aqueous residue with an organic solvent such as ethyl acetate (3 x 50 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the crude product by column chromatography on silica gel, using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the pure 4-cyclopropyl-6-methyl-pyrimidin-2-amine.

Visualization of Synthetic Pathway

Caption: Synthesis of a cyclopropyl pyrimidine via an enaminone intermediate.

Biological Activities and Therapeutic Frontiers

The incorporation of a cyclopropyl group into the pyrimidine framework has yielded compounds with potent activity against a range of diseases, most notably viral infections and cancer.

Antiviral Activity

Cyclopropyl pyrimidines have emerged as powerful antiviral agents. Research has demonstrated their efficacy against a variety of viruses, including human cytomegalovirus (HCMV), Epstein-Barr virus (EBV), hepatitis B virus (HBV), and human coronaviruses.[10][11] The mechanism often involves the inhibition of viral DNA synthesis or other critical replication processes.

One notable study explored a series of methylenecyclopropane nucleoside analogues.[11] The Z-isomers of these compounds consistently showed higher potency than the E-isomers, highlighting the critical role of stereochemistry in antiviral activity. For instance, the Z-2-amino-6-cyclopropylaminopurine analogue was particularly effective against HCMV, with EC50 values in the low micromolar range.[11] Another study found that pyrimido[4,5-d]pyrimidines featuring a cyclopropylamino group exhibited remarkable efficacy against human coronavirus 229E (HCoV-229E).[10]

Compound Class	Target Virus	Reported Potency (EC50)	Reference
(Z)-2-Amino-6-cyclopropylaminopurine Analogue	HCMV	0.4-2 µM	[11]
(Z)-2,6-Diaminopurine Analogue	MCMV	0.6 µM	[11]
2-Amino-6-cyclopropylaminopurine Derivative	HBV	2 µM	[11]
Pyrimido[4,5-d]pyrimidine with Cyclopropylamino	HCoV-229E	High Efficacy	[10]
(Z)-2,6-Diaminopurine Analogue	HBV	4 µM	[12]

Table 1: Antiviral activities of selected cyclopropyl pyrimidine derivatives.

Anticancer Activity

The pyrimidine scaffold is a well-established pharmacophore in oncology, with drugs like 5-fluorouracil being mainstays of chemotherapy.[6] The addition of a cyclopropyl moiety has been explored to enhance the anticancer properties of pyrimidine derivatives. These compounds often exert their effects by inhibiting key enzymes involved in cancer cell proliferation and survival, such as receptor tyrosine kinases (RTKs).[10][13]

Cancer cells rely heavily on the de novo synthesis of pyrimidines to support their rapid proliferation, making the enzymes in this pathway attractive therapeutic targets.[14][15] Cyclopropyl pyrimidine derivatives can be designed to mimic natural nucleosides and interfere with these critical metabolic processes.[14] Furthermore, research has shown that pyrimidine metabolism plays a non-proliferative role in cancer by influencing processes like the epithelial-to-mesenchymal transition (EMT), which is associated with metastasis and drug resistance.[15]

Visualization of a Targeted Pathway

Caption: Inhibition of RTK signaling by a cyclopropyl pyrimidine agent.

Structure-Activity Relationships (SAR)

The biological activity of cyclopropyl pyrimidines is highly dependent on their specific substitution patterns.[2][16] SAR studies have revealed several key insights:

• Stereochemistry is Crucial: As seen in antiviral studies, the relative orientation of substituents on the cyclopropyl ring can dramatically affect potency. Z-isomers of certain methylenecyclopropane analogues are significantly more active than their E-isomer counterparts, likely due to a better fit in the target enzyme's active site.[11]

• Substitution on the Pyrimidine Ring: The nature and position of substituents on the pyrimidine core govern the compound's interaction with its biological target.[2] For example, amino and cyclopropylamino groups at the 2- and 6-positions of a purine (a related scaffold) were found to be critical for anti-HCMV and anti-HBV activity.[11]

• The Cyclopropyl Group as a Conformational Lock: The rigidity of the cyclopropyl ring restricts the conformational freedom of the molecule. This pre-organization can lead to a lower entropic penalty upon binding to a target, resulting in higher affinity and potency. The cyclopropyl group's unique electronics can also contribute to favorable interactions within a binding pocket.

Metabolic Considerations: A Double-Edged Sword

The cyclopropyl group is often incorporated into drug candidates to enhance metabolic stability.[8] The high C-H bond dissociation energy of the cyclopropyl ring makes it less susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes compared to aliphatic chains.[8] A classic example is the drug pitavastatin, where a cyclopropyl group diverts metabolism away from the major CYP3A4 pathway, reducing the potential for drug-drug interactions.[8]

However, the metabolism of cyclopropyl groups, particularly when attached to an amine (cyclopropylamine), can lead to undesirable biotransformations.[8] CYP-mediated oxidation of a cyclopropylamine can result in ring-opening and the formation of reactive intermediates.[8] These reactive species can form covalent adducts with proteins or glutathione (GSH), which can be associated with toxicity.[8] Therefore, while the cyclopropyl moiety can be a powerful tool for improving pharmacokinetics, its placement within a molecule must be carefully considered to avoid metabolic liabilities.

Conclusion and Future Perspectives

The discovery and development of cyclopropyl pyrimidines exemplify a successful strategy in modern drug design: the fusion of a privileged heterocyclic scaffold with a functionally unique bioisostere. This combination has produced a rich chemical space populated with compounds demonstrating potent antiviral and anticancer activities, among others. The journey from initial synthesis to biological evaluation has underscored the importance of stereochemistry, the nuances of structure-activity relationships, and the critical role of metabolic profiling.

Future research in this area will likely focus on several key fronts. The continued exploration of novel synthetic methodologies will enable the creation of more diverse and complex cyclopropyl pyrimidine libraries. A deeper understanding of their mechanisms of action, particularly in oncology, may uncover new therapeutic targets and strategies to overcome drug resistance. Finally, as our ability to predict and analyze drug metabolism improves, chemists will be better equipped to harness the benefits of the cyclopropyl group while mitigating its potential risks, paving the way for the next generation of cyclopropyl pyrimidine-based therapeutics.

References

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• An overview on synthesis and biological activity of pyrimidines. (2021). World Journal of Advanced Research and Reviews, 12(3), 343-352. [Link]

• Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. (2024). MDPI. [Link]

• Synthesis and structure—activity relationships of cyclopropane-containing analogs of pharmacologically active compounds. (2018). ResearchGate. [Link]

• Exploring 4,7-Disubstituted Pyrimido[4,5-d]pyrimidines as Antiviral and Anticancer Agents. (2024). MDPI. [Link]

• A non-proliferative role of pyrimidine metabolism in cancer. (2020). PMC. [Link]

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• Synthesis and Antiproliferative Activity against Cancer Cells of Indole-Aryl-Amide Derivatives. (2024). MDPI. [Link]

• SYNTHESIS OF PYRIMIDINES AND ITS BIO- EVALUATION. (2024). ResearchGate. [Link]

• Divergent Synthesis of Cyclopropane‐Containing Lead‐Like Compounds, Fragments and Building Blocks through a Cobalt Catalyzed Cyclopropanation of Phenyl Vinyl Sulfide. (2021). PubMed Central. [Link]

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• (Z)- and (E)-2-(hydroxymethylcyclopropylidene)-methylpurines and pyrimidines as antiviral agents. (1998). PubMed. [Link]

• Exploration and characterization of the antimalarial activity of cyclopropyl carboxamides that target the mitochondrial protein, cytochrome b. (2021). PubMed Central. [Link]

• Synthesis and antiviral activity of (Z)- and (E)-2,2-[bis(hydroxymethyl)cyclopropylidene]methylpurines and -pyrimidines: second-generation methylenecyclopropane analogues of nucleosides. (2004). PubMed. [Link]

• The Cyclopropyl Group in Medicinal Chemistry. (n.d.). Scientific Update. [Link]

• Review Writing on Synthesis of Pyrimidine and Its Biological Activity. (2024). Authorea Preprints. [Link]

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• Broad-Spectrum Antiviral Activity of Cyclophilin Inhibitors Against Coronaviruses: A Systematic Review. (2024). MDPI. [Link]

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Protocols & Analytical Methods

Application Note & Protocol: A Streamlined One-Pot Synthesis of 2-Cyclopropylpyrimidin-4-ol Analogs for Drug Discovery

Abstract

This application note presents a robust and efficient one-pot protocol for the synthesis of 2-cyclopropylpyrimidin-4-ol and its analogs, key scaffolds in modern medicinal chemistry. The cyclopropyl moiety is a valuable functional group in drug design, known for enhancing metabolic stability, potency, and membrane permeability.[1] This protocol details a base-catalyzed cyclocondensation reaction between cyclopropanecarboxamidine hydrochloride and various β-ketoesters. By elucidating the underlying mechanism and providing a detailed, step-by-step guide, this document serves as a comprehensive resource for researchers in drug development and organic synthesis, enabling the streamlined production of a diverse library of pyrimidin-4-ol analogs for screening and lead optimization.

Introduction: The Significance of the 2-Cyclopropylpyrimidin-4-ol Scaffold

The pyrimidine ring is a foundational heterocyclic motif present in a vast array of biologically active compounds, including anticancer, antiviral, and anti-inflammatory agents.[2] When substituted with a cyclopropyl group at the 2-position, the resulting scaffold gains unique conformational and electronic properties that are highly advantageous in drug discovery. The cyclopropyl ring acts as a "bioisostere" for other groups, offering a rigid structure that can improve binding to target proteins while also protecting the molecule from metabolic degradation.[1][3] The synthesis of 2,4-disubstituted pyrimidines is therefore of significant interest to medicinal chemists.[4] The traditional method for constructing the pyrimidin-4-ol core involves the condensation of an amidine with a β-dicarbonyl compound, such as a β-ketoester.[5] This application note provides a refined one-pot methodology that simplifies this process, making it more accessible and efficient for library synthesis.

The Chemical Rationale: Mechanism of Cyclocondensation

The synthesis of the 2-cyclopropylpyrimidin-4-ol core proceeds via a well-established cyclocondensation pathway. The reaction is typically base-catalyzed and involves the nucleophilic attack of the amidine on the dicarbonyl compound.

The key steps are:

• Deprotonation: The reaction is initiated by the deprotonation of the β-ketoester by a base (e.g., sodium ethoxide) to form a reactive enolate.

• Nucleophilic Attack: One of the nitrogen atoms of the cyclopropylamidine acts as a nucleophile, attacking the ketone carbonyl of the β-ketoester.

• Cyclization: An intramolecular cyclization occurs as the second nitrogen atom of the amidine attacks the ester carbonyl.

• Elimination: The ethoxy group is eliminated, leading to the formation of the stable, aromatic pyrimidin-4-ol ring.

This sequence of events is depicted in the diagram below:

Figure 1: Generalized reaction mechanism for the formation of 2-cyclopropylpyrimidin-4-ol.

Experimental Protocol: One-Pot Synthesis

This protocol describes a general method for the synthesis of 2-cyclopropyl-6-methylpyrimidin-4-ol from commercially available starting materials. This procedure can be adapted for various substituted β-ketoesters to generate a library of analogs.

Materials and Equipment

Reagents & Solvents	Equipment
Cyclopropanecarboxamidine hydrochloride	Round-bottom flask with reflux condenser
Ethyl acetoacetate (or analog)	Magnetic stirrer with heating mantle
Sodium Ethoxide (21% w/w in ethanol)	Nitrogen or Argon gas inlet
Anhydrous Ethanol	Standard laboratory glassware
Diethyl ether	Rotary evaporator
Hydrochloric acid (concentrated)	pH paper or pH meter
Saturated sodium bicarbonate solution	Buchner funnel and filter paper
Anhydrous magnesium sulfate	Thin Layer Chromatography (TLC) plates

Step-by-Step Procedure

The overall workflow for the synthesis is outlined below:

Figure 2: A streamlined workflow for the one-pot synthesis and isolation.

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add cyclopropanecarboxamidine hydrochloride (1.0 eq).

• Addition of Reagents: Add anhydrous ethanol to the flask, followed by the β-ketoester (e.g., ethyl acetoacetate, 1.0 eq).

• Base Addition: While stirring, slowly add sodium ethoxide solution (2.1 eq) to the mixture at room temperature. The addition may be slightly exothermic.

• Reaction: Heat the reaction mixture to reflux (approximately 78 °C for ethanol) and maintain for 4-6 hours.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting materials are consumed.

• Work-up:

  • Cool the reaction mixture to room temperature and concentrate under reduced pressure using a rotary evaporator to remove the ethanol.

  • Redissolve the residue in water and wash with diethyl ether to remove any non-polar impurities.

  • Carefully acidify the aqueous layer to approximately pH 5-6 with concentrated hydrochloric acid. A precipitate should form.

• Isolation:

  • Collect the solid precipitate by vacuum filtration using a Buchner funnel.

  • Wash the solid with cold water and then a small amount of cold diethyl ether.

  • Dry the product under vacuum to yield the 2-cyclopropylpyrimidin-4-ol analog.

Purification

For many applications, the product obtained after filtration is of sufficient purity. If further purification is required, recrystallization from a suitable solvent system (e.g., ethanol/water) is recommended. Column chromatography can also be employed for purification of pyrimidine derivatives.[6]

Data and Expected Results

The following table provides an example of the reagents and expected yield for the synthesis of 2-cyclopropyl-6-methylpyrimidin-4-ol.

Starting Material	Molar Eq.	Molecular Weight ( g/mol )	Amount (mmol)	Mass/Volume
Cyclopropanecarboxamidine HCl	1.0	120.57	10	1.21 g
Ethyl acetoacetate	1.0	130.14	10	1.30 g (1.28 mL)
Sodium Ethoxide (21% w/w in EtOH)	2.1	68.05	21	6.8 mL
Product	150.18
Expected Yield (70-85%)	1.05 - 1.28 g

Troubleshooting and Key Considerations

• Anhydrous Conditions: The use of anhydrous ethanol is crucial as the presence of water can hydrolyze the sodium ethoxide and the β-ketoester, leading to lower yields.

• Choice of Base: While sodium ethoxide is effective, other non-nucleophilic bases such as sodium hydride or potassium tert-butoxide can be used. The choice of base should be compatible with the solvent and the functional groups on the β-ketoester.

• Incomplete Reaction: If the reaction does not go to completion, extending the reflux time or adding a slight excess of the amidine or β-ketoester may be beneficial.

• Purification Challenges: Some pyrimidin-4-ol analogs may be highly soluble in water. In such cases, extraction with an organic solvent like ethyl acetate after acidification may be necessary. Salting out with NaCl can improve extraction efficiency.

Conclusion

The one-pot synthesis protocol detailed in this application note offers a direct and efficient route to 2-cyclopropylpyrimidin-4-ol analogs. By leveraging a base-catalyzed cyclocondensation, this method avoids the need for isolating intermediates, thereby saving time and resources. This approach is highly adaptable for creating a diverse range of analogs by simply varying the β-ketoester starting material, making it an invaluable tool for researchers and scientists in the field of drug discovery and development.

References

• Organic Chemistry Portal. (n.d.). Pyrimidine synthesis. Retrieved from [Link]

• Lin, Z.-C., et al. (2024). One-pot synthesis of 4-pyrimidone-2-thioether through base/acid-mediated condensation of S-alkylisothiourea and β-ketoester. RSC Advances.
• El-Sayed, M. A., et al. (2025).
• BenchChem. (2025). Application Notes and Protocols for the Purification of 4-Pyrimidine Methanamine Reaction Products.
• Kozhushkov, S. I., et al. (2011). Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride. Beilstein Journal of Organic Chemistry, 7, 1003–1006.
• Movassaghi, M., & Hill, M. D. (2006). Single-Step Synthesis of Pyrimidine and Quinazoline Derivatives. Journal of the American Chemical Society, 128(44), 14254–14255.
• Mantu, D., et al. (2022). Biginelli Reaction Mediated Synthesis of Antimicrobial Pyrimidine Derivatives and Their Therapeutic Properties. Molecules, 27(19), 6518.
• Valenti, C., et al. (2019). New pyrimidine and pyridine derivatives as multitarget cholinesterase inhibitors. Usiena air.
• Kumar, A., et al. (2024). Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. Pharmaceuticals, 17(1), 1258.
• Kozhushkov, S. I., et al. (2011). Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride. PubMed Central.
• Katritzky, A. R., et al. (1987). The detailed mechanistic pathways are elucidated for the reactions of acetylacetone, methyl acetoacetate, and dimethyl malonate with a variety of amidines and ureas. Canadian Journal of Chemistry, 65(9), 2139-2146.
• Kappe, C. O. (2000). Recent Advances in the Biginelli Dihydropyrimidine Synthesis. New Tricks from an Old Dog. Accounts of Chemical Research, 33(12), 879–888.
• Patent CN106631824B. (2019). Synthesis method of (1-cyclopropyl-1-methyl) ethylamine hydrochloride.
• Bonin, M., et al. (2016). The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry, 59(12), 5915–5945.
• Rostamizadeh, S., et al. (2021). Synthesis, reactions, and applications of pyrimidine derivatives. Current Chemistry Letters, 10(2), 121-140.
• El-Faham, A., et al. (2024).
• Al-Zoubi, R. M., et al. (2019). A Four Component Biginelli's Reaction, New Opportunities for Synthesis of Functionalized Pyrimidines. Current Organic Synthesis, 16(1), 125-131.
• Liu, Y.-X., et al. (2007). Reduction of Pyrimidine Derivatives by LiAlH4. Journal of Chemical Research, 2007(8), 491-493.
• International Journal of Pharmaceutical Sciences and Research. (2023). Pyridopyrimidines In Medicinal Chemistry: A Comprehensive Review of Their Therapeutic Significance. International Journal of Pharmaceutical Sciences and Research, 14(11), 5449-5463.

• ChemTube3D. (n.d.). Synthesis of Pyrimidine. Retrieved from [Link]

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Application Note: A Step-by-Step Guide to the Purification of 2-Cyclopropylpyrimidin-4-ol via Column Chromatography

Introduction

In the landscape of pharmaceutical research and drug development, the synthesis of novel heterocyclic compounds is a cornerstone of innovation. Pyrimidine derivatives, in particular, are of significant interest due to their wide range of biological activities. 2-Cyclopropylpyrimidin-4-ol is one such molecule, holding potential as a building block in the synthesis of bioactive compounds. The journey from a crude reaction mixture to a highly purified active pharmaceutical ingredient (API) is meticulous, with purification being a critical step. Column chromatography stands out as a robust and widely adopted technique for the purification of organic compounds.[1]

This application note provides a detailed, step-by-step protocol for the purification of 2-Cyclopropylpyrimidin-4-ol using column chromatography. The guide is designed for researchers, scientists, and drug development professionals, offering not just a set of instructions, but also the scientific rationale behind each procedural choice. Our approach is grounded in the principles of chromatographic theory to ensure a reproducible and efficient purification process.

Understanding the Analyte: 2-Cyclopropylpyrimidin-4-ol

The presence of the pyrimidin-4-ol core, with its nitrogen atoms and hydroxyl group, suggests that 2-Cyclopropylpyrimidin-4-ol is a polar molecule . The cyclopropyl group adds some non-polar character, but the overall polarity is expected to be dominated by the heterocyclic ring. This polarity dictates that a normal-phase chromatography approach, utilizing a polar stationary phase and a less polar mobile phase, will be the most effective separation strategy.[2]

Table 1: Estimated Physicochemical Properties of 2-Cyclopropylpyrimidin-4-ol and Implications for Purification

Property	Estimated Value/Characteristic	Implication for Column Chromatography
Polarity	Polar	Suitable for normal-phase chromatography with a polar stationary phase (e.g., silica gel).
Solubility	Likely soluble in polar organic solvents (e.g., methanol, dichloromethane, ethyl acetate); sparingly soluble in non-polar solvents (e.g., hexane) and potentially water.	The choice of solvent for sample loading and the mobile phase is critical. A solvent that fully dissolves the crude mixture but is not overly strong is ideal for sample loading.
Functional Groups	Pyrimidine ring, hydroxyl group, cyclopropyl group	The polar pyrimidine and hydroxyl groups will strongly interact with the polar stationary phase.

The Principle of Column Chromatography

Column chromatography is a preparative separation technique that relies on the differential partitioning of components of a mixture between a stationary phase and a mobile phase.[3] In normal-phase chromatography, the stationary phase is polar (commonly silica gel or alumina), and the mobile phase is a non-polar organic solvent or a mixture of solvents.[2]

As the mobile phase, carrying the crude sample, percolates through the column, the components of the mixture engage in a continuous process of adsorption onto the stationary phase and desorption back into the mobile phase.[1] Compounds with a higher affinity for the stationary phase (i.e., more polar compounds) will travel down the column more slowly. Conversely, less polar compounds will have a greater affinity for the mobile phase and will be eluted from the column more quickly. This difference in migration rates allows for the separation of the desired compound from impurities.

Preliminary Analysis: Thin-Layer Chromatography (TLC)

Before proceeding with column chromatography, it is essential to determine the optimal mobile phase composition using Thin-Layer Chromatography (TLC).[4] TLC is a rapid and inexpensive analytical technique that provides a preview of the separation that can be expected on a column.[2] The goal is to find a solvent system in which the target compound, 2-Cyclopropylpyrimidin-4-ol, has a retention factor (Rf) of approximately 0.2-0.3 .[4] A compound with an Rf in this range on a TLC plate is likely to elute from a column in a reasonable volume of solvent, leading to good separation from impurities with different polarities.

Protocol for TLC Analysis

• Prepare TLC Plates: Use commercially available silica gel 60 F254 plates.

• Prepare Developing Chambers: Line a beaker or a dedicated TLC chamber with filter paper and add a small amount of the test solvent system. Cover the chamber to allow the atmosphere to become saturated with solvent vapors.

• Spot the Plate: Dissolve a small amount of the crude 2-Cyclopropylpyrimidin-4-ol mixture in a suitable solvent (e.g., dichloromethane or methanol). Using a capillary tube, spot the solution onto the baseline of the TLC plate.

• Develop the Plate: Place the spotted TLC plate in the developing chamber, ensuring the baseline is above the solvent level. Allow the solvent to ascend the plate by capillary action.[5]

• Visualize the Spots: Once the solvent front has reached near the top of the plate, remove it from the chamber and mark the solvent front. Visualize the spots under a UV lamp (254 nm).

• Calculate the Rf Value: The Rf is calculated as the ratio of the distance traveled by the spot to the distance traveled by the solvent front.

• Optimize the Solvent System:

  • Start with a relatively non-polar solvent system, such as 20% ethyl acetate in hexane .

  • If the Rf value is too low (the spot remains near the baseline), increase the polarity of the mobile phase by increasing the proportion of ethyl acetate.

  • If the Rf value is too high (the spot is near the solvent front), decrease the polarity by reducing the proportion of ethyl acetate.

  • Test different solvent systems, such as dichloromethane/methanol mixtures, if a good separation is not achieved with ethyl acetate/hexane.

Step-by-Step Protocol for Column Chromatography Purification

Once an optimal solvent system has been identified through TLC, you can proceed with the preparative column chromatography.

Column Preparation

Proper column preparation is crucial for achieving a good separation.

• Select the Column: Choose a glass column of an appropriate size. A general rule of thumb is to use a silica gel to crude product weight ratio of 30:1 for easy separations and up to 100:1 for more challenging separations.[6]

• Plug the Column: Place a small plug of cotton or glass wool at the bottom of the column to support the stationary phase.[7]

• Add a Layer of Sand: Add a thin layer (approximately 0.5-1 cm) of sand on top of the cotton plug. This creates a flat base for the stationary phase and prevents it from leaking out of the column.[6]

Packing the Column: The Slurry Method

The slurry method is a reliable way to pack a column to avoid air bubbles and channels, which can lead to poor separation.[8]

• Prepare the Slurry: In a beaker, weigh the required amount of silica gel (230-400 mesh is a common choice for flash chromatography).[7] Add the initial, least polar mobile phase solvent determined from your TLC analysis to the silica gel to form a slurry.[6] Swirl the beaker to ensure the silica is fully wetted and to release any trapped air bubbles.[8]

• Pour the Slurry: Clamp the column in a vertical position.[7] Using a funnel, pour the silica gel slurry into the column.

• Pack the Column: Open the stopcock at the bottom of the column to allow the solvent to drain. As the solvent drains, gently tap the side of the column to encourage the silica gel to settle into a uniform, compact bed.[8]

• Equilibrate the Column: Once the silica has settled, add more of the initial mobile phase to the top of the column and allow it to run through until the packed bed is stable and equilibrated. Crucially, never let the solvent level drop below the top of the silica gel, as this can cause the column to "run dry" and crack, leading to poor separation.

• Add a Top Layer of Sand: Once the column is packed, add a thin layer of sand on top of the silica gel. This will prevent the stationary phase from being disturbed when adding the sample and more mobile phase.[6]

Sample Loading

There are two primary methods for loading the sample onto the column: wet loading and dry loading.

• Wet Loading: This method is suitable for samples that are readily soluble in the mobile phase.[6]

  • Dissolve the crude 2-Cyclopropylpyrimidin-4-ol in a minimum amount of the mobile phase. Using too much solvent will result in a broad initial band and poor separation.

  • Carefully add the sample solution to the top of the column using a pipette.

  • Open the stopcock and allow the sample to adsorb onto the top of the silica gel, just until the liquid level reaches the top of the sand.

  • Carefully add a small amount of fresh mobile phase to wash any remaining sample from the sides of the column onto the silica gel.

• Dry Loading: This is the preferred method for samples that have poor solubility in the initial mobile phase or for achieving the best possible separation.[9]

  • Dissolve the crude product in a volatile solvent (e.g., dichloromethane or acetone).

  • Add a small amount of silica gel (approximately 2-3 times the weight of the crude product) to this solution.[6]

  • Remove the solvent by rotary evaporation to obtain a free-flowing powder of the crude product adsorbed onto the silica gel.

  • Carefully add this powder to the top of the packed column.

Elution

Elution is the process of passing the mobile phase through the column to move the components of the mixture down the stationary phase.

• Isocratic vs. Gradient Elution:

  • Isocratic Elution: The composition of the mobile phase remains constant throughout the separation. This is simpler but may not be effective for separating compounds with a wide range of polarities.

  • Gradient Elution: The polarity of the mobile phase is gradually increased over time. This is achieved by starting with a non-polar solvent system and progressively adding a more polar solvent. This technique is highly effective for separating complex mixtures and for eluting more strongly adsorbed compounds in a reasonable time.[10] For the purification of 2-Cyclopropylpyrimidin-4-ol, a gradient elution starting with a low percentage of ethyl acetate in hexane and gradually increasing the ethyl acetate concentration is recommended.

• Running the Column:

  • Carefully add the mobile phase to the top of the column, ensuring not to disturb the top layer of sand.

  • Apply gentle air pressure to the top of the column (flash chromatography) to achieve a steady flow rate. A flow rate of approximately 2 inches per minute is a good starting point.[4]

Fraction Collection

As the mobile phase flows through the column, collect the eluent in a series of labeled test tubes or vials.[1] The size of the fractions will depend on the size of the column and the expected separation. For a medium-sized column, collecting 10-20 mL fractions is a good starting point.

Fraction Analysis

To determine which fractions contain the purified 2-Cyclopropylpyrimidin-4-ol, analyze the collected fractions using TLC.

• Spot a small amount from each fraction (or every few fractions) onto a TLC plate.

• Also spot the crude mixture and a reference standard of the pure product (if available) on the same plate for comparison.

• Develop and visualize the TLC plate as described previously.

• Identify the fractions that contain the desired compound and are free of impurities.

Product Isolation

• Combine the pure fractions containing 2-Cyclopropylpyrimidin-4-ol in a round-bottom flask.

• Remove the solvent using a rotary evaporator to yield the purified product.

• Determine the yield and assess the purity of the final product using appropriate analytical techniques (e.g., NMR, LC-MS, melting point).

Troubleshooting

Table 2: Common Problems and Solutions in Column Chromatography

Problem	Possible Cause(s)	Solution(s)
Poor Separation	- Inappropriate mobile phase. - Column was not packed properly (cracks, air bubbles). - Sample was loaded in too much solvent. - Column was overloaded with crude product.	- Optimize the mobile phase using TLC. - Repack the column carefully. - Use a minimal amount of solvent for wet loading or use dry loading. - Use a larger column or less crude material.
Compound Won't Elute	- The mobile phase is not polar enough.	- Gradually increase the polarity of the mobile phase (gradient elution).
Compound Elutes Too Quickly	- The mobile phase is too polar.	- Start with a less polar mobile phase.
Streaky Bands	- The compound is not very soluble in the mobile phase. - The sample is acidic or basic and is interacting strongly with the silica.	- Try a different mobile phase system. - Add a small amount of a modifier (e.g., acetic acid or triethylamine) to the mobile phase.

Conclusion

The successful purification of 2-Cyclopropylpyrimidin-4-ol by column chromatography is a systematic process that combines theoretical understanding with meticulous experimental technique. By carefully selecting the stationary and mobile phases based on preliminary TLC analysis and by following a well-structured protocol for column packing, sample loading, and elution, researchers can consistently achieve high purity of the target compound. This application note serves as a comprehensive guide to empower scientists in their pursuit of synthesizing and purifying novel molecules for the advancement of drug discovery and development.

References

• University of East Anglia. (n.d.). How to run column chromatography. Retrieved January 25, 2026, from a relevant university chemistry resource.

• University of Colorado Boulder, Department of Chemistry. (n.d.). Column Chromatography Procedures. Retrieved January 25, 2026, from [Link].

• Organic Syntheses. (2025).

• Wikipedia. (n.d.). Column chromatography. Retrieved January 25, 2026, from [Link].

• CommonOrganicChemistry.com. (n.d.). Running a Silica Gel Column.
• Reiher, T. (n.d.). How to set-up a flash chromatography silica column and actually succeed at separation.

• Chemistry LibreTexts. (2022, August 23). Thin Layer Chromatography. Retrieved January 25, 2026, from [Link].

• Chemistry For Everyone. (2025, February 5).

• Gilson. (n.d.). A Guide to Fraction Collection in Chromatography. Retrieved January 25, 2026, from [Link].

• Callingham, M., Blum, F., & Pavé, G. (2015). One-Step Synthesis of 2-Chloropyrimidin-4-ol Derivatives: An Unusual Reactivity of Thiophosgene. Organic Letters, 17(18), 4930-4932.
• University of Rochester, Department of Chemistry. (n.d.). Chromatography: How to Run a Flash Column. Retrieved January 25, 2026, from a relevant university chemistry resource.

• Chemistry LibreTexts. (2023, August 29). B. Column Chromatography. Retrieved January 25, 2026, from [Link].

• Reddit. (2022, July 1). When do you dry load and when do you wet load?
• Heterocycles. (1988). SYNTHESIS OF 2-ALKYLPYRIMIDINES VIA 2-ALKYL-1,4,5,6-TETRAHYDROPYRlMlDlNES. 27(8).
• Chrom Tech, Inc. (2024, November 20). Mastering TLC Chromatography: A Comprehensive Guide.

• Phenomenex. (2025, December 12). Column Chromatography: Principles, Procedure, and Applications. Retrieved January 25, 2026, from [Link].

• Biotage. (2023, January 19). Dry loading vs. liquid loading, which provides better flash column chromatography results?.

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Application Notes and Protocols for the Scale-up Synthesis and Process Development of Pyrimidine Compounds

Introduction: The Critical Role and Scalability Challenges of Pyrimidine Synthesis

Pyrimidine and its derivatives are cornerstone heterocyclic scaffolds in modern chemistry. As essential building blocks of DNA and RNA (cytosine, thymine, and uracil), their biological significance is fundamental.[1][2] This inherent bio-relevance has led to their widespread application in medicinal chemistry, resulting in a multitude of drugs for antimicrobial, antiviral, anticancer, and anti-inflammatory therapies.[3][4] Beyond medicine, pyrimidine derivatives are also crucial in agrochemicals and material science.[5]

However, the transition of a novel pyrimidine compound from a laboratory curiosity to a commercially viable product is fraught with challenges. A synthetic route that is elegant and effective on a milligram scale can become impractical, unsafe, or economically unfeasible when scaled to kilograms or tons.[6] Issues such as heat transfer, mass transport, reagent cost, reaction kinetics, downstream processing, and regulatory compliance become paramount.[7][8]

This guide provides a detailed framework for researchers, chemists, and process development professionals to navigate the complexities of scaling up pyrimidine synthesis. It moves beyond simple procedural lists to explain the causality behind process choices, ensuring a robust, safe, and efficient scale-up strategy grounded in scientific and engineering principles.

Part I: Strategic Process Development and Route Scouting

The foundation of any successful scale-up campaign is the selection of an appropriate synthetic route. The most elegant academic synthesis is often a poor choice for manufacturing. The ideal manufacturing process is not necessarily the one with the highest lab-scale yield, but the one that is the most robust, cost-effective, safe, and environmentally benign.

Causality in Route Selection: Key Decision Factors

The choice of a synthetic pathway must be a deliberate process, weighing multiple interdependent factors. A failure to rigorously evaluate these at the outset can lead to costly and time-consuming redevelopment later.

• Economic Viability: Are the starting materials and reagents readily available in bulk and at a reasonable cost? Volatile commodity prices can render a process unprofitable.

• Thermodynamic and Safety Profile: Highly exothermic or gas-evolving reactions require specialized and expensive reactor systems to control. Can thermal runaway be prevented? Are any reagents, intermediates, or byproducts explosive or highly toxic?

• Process Efficiency (Atom Economy): Multicomponent reactions (MCRs), such as the Biginelli reaction, are often favored for their high atom economy, where most of the atoms from the reactants are incorporated into the final product, minimizing waste.[5][9]

• Ergonomics and Throughput: Does the process involve difficult or hazardous manipulations? Can reaction and work-up times be minimized to maximize reactor occupancy?

• Downstream Processing: Does the reaction produce a clean product that can be easily isolated, preferably by direct crystallization? Routes that necessitate extensive chromatographic purification are generally unsuitable for large-scale manufacturing.[10]

Illustrative Decision Workflow for Route Scouting

The following diagram outlines a logical workflow for selecting a viable synthetic route for a target pyrimidine compound.

Caption: Decision workflow for pyrimidine synthesis route selection.

Part II: Optimization of Critical Process Parameters (CPPs)

Once a lead synthetic route is chosen, it must be rigorously optimized. On a large scale, minor inefficiencies or side reactions are amplified, leading to significant losses in yield, purity, and profitability. The goal of optimization is to define a robust operating range for each Critical Process Parameter (CPP)—a parameter that must be controlled to ensure the product meets its quality attributes.[11]

The Causality of Parameter Optimization

• Temperature Control: The primary consideration is managing exotherms. A reaction's heat output scales with volume, while the ability to remove heat scales with surface area. This mismatch means a safe lab reaction can become a dangerous runaway at scale. Optimization defines the ideal temperature profile to maximize reaction rate while minimizing byproduct formation and ensuring safety.

• Solvent Selection and Concentration: The ideal solvent must dissolve reactants, be easily removed, be non-reactive, and pose minimal safety and environmental risks. Concentration is a key driver of reaction kinetics and throughput. However, excessively high concentrations can lead to poor mixing, precipitation issues, or increased rates of bimolecular side reactions.

• Reagent Stoichiometry and Addition Rate: While a large excess of a cheap reagent might be used in the lab to drive a reaction to completion, this is wasteful and complicates purification at scale. Optimization aims to use near-stoichiometric amounts. The rate of addition is critical for controlling exotherms and for reactions where slow addition favors the desired product over side reactions (e.g., minimizing dimerization).

• Mixing and Agitation: Inadequate mixing in a large reactor can lead to localized "hot spots" or areas of high concentration, resulting in inconsistent product quality and potential safety hazards. The impeller type, agitation speed, and baffle configuration are critical engineering parameters that must be considered during scale-up.

Data Presentation: Example of a Pyrimidine Synthesis Optimization

The following table summarizes hypothetical data from an optimization study of a pyrimidine synthesis via a catalyzed condensation reaction.

Run	Solvent	Temperature (°C)	Catalyst Loading (mol%)	Yield (%)	Purity (HPLC, Area %)	Notes
1	Toluene	80	2.0	75	92.5	Baseline experiment. Significant starting material remains.
2	Toluene	110	2.0	88	95.1	Higher temperature improves conversion and yield.
3	Toluene	110	1.0	87	94.9	Reducing catalyst has minimal impact; cost-saving.
4	2-MeTHF	85	1.0	91	98.2	Greener solvent, higher yield, and better purity.
5	2-MeTHF	95	1.0	90	96.5	Higher temp in 2-MeTHF leads to slight impurity increase.
6	2-MeTHF	85	1.0	91	98.2	Optimal conditions identified.

Part III: Downstream Processing: The Art of Isolation and Purification

Purification is often the most challenging and costly aspect of bulk manufacturing. The goal is to develop a scalable, efficient, and reproducible method to isolate the target pyrimidine compound with the required purity.

Field-Proven Purification Methodologies

• Crystallization (The Gold Standard): Crystallization is the most effective and economical method for purifying solid compounds at scale. It has the unique ability to remove impurities in a single unit operation, yielding a product with high purity, stable crystalline form, and good handling characteristics.

  • Causality of Solvent Choice: The ideal crystallization solvent (or solvent system) should exhibit high solubility for the product at elevated temperatures and low solubility at ambient or cold temperatures. It should also be a poor solvent for key impurities.

• Liquid-Liquid Extraction: An essential work-up technique used to remove inorganic salts, water-soluble reagents, and other impurities by partitioning the product into an immiscible organic solvent. The choice of solvent and pH of the aqueous phase are critical parameters.

• Distillation: The primary method for purifying volatile liquid products or for solvent swapping between reaction and crystallization steps.

Protocol: Scalable Crystallization of a Pyrimidine API

This protocol describes a self-validating system for purifying a hypothetical solid pyrimidine product, "Pyrimidol," from a crude reaction mixture in 2-MeTHF.

• Initial Setup & Safety:

  • Ensure the glass-lined reactor is clean, dry, and static-free.

  • Perform all operations under an inert nitrogen atmosphere.

  • Personnel must wear appropriate PPE, including safety glasses, lab coat, and gloves.

• Solvent Swap and Concentration (Optional):

  • If the reaction was performed in a high-boiling solvent, charge the crude reaction mixture to the reactor.

  • Add 2-MeTHF (approx. 5 volumes relative to crude product mass) and distill under vacuum at < 50 °C to remove the original solvent. This is a self-validating step; GC analysis of the distillate confirms removal of the initial solvent.

  • Continue distillation to concentrate the 2-MeTHF solution to approximately 3 volumes.

• Hot Filtration:

  • Heat the solution to 60-65 °C to ensure complete dissolution of Pyrimidol.

  • Filter the hot solution through a pre-heated polish filter (e.g., a 1 µm cartridge filter) into a clean, receiving reactor to remove any particulate matter. This prevents particulates from acting as unwanted nucleation sites.

• Controlled Cooling and Crystallization:

  • Cool the clear solution to 50 °C.

  • Seeding (Critical Step): Charge a slurry of Pyrimidol seed crystals (0.1-0.5 wt%) in cold 2-MeTHF. Seeding ensures control over the final crystal form (polymorph) and particle size distribution.

  • Hold at 50 °C for 1-2 hours to allow for gentle crystal growth.

  • Initiate a slow, linear cooling ramp to 0-5 °C over 4-6 hours. Rapid cooling can lead to the formation of small, impure crystals.

• Isolation and Drying:

  • Filter the resulting slurry on a Nutsche filter-dryer.

  • Wash the filter cake with cold (0-5 °C) 2-MeTHF (2 x 1 volume) to displace the impurity-rich mother liquor.

  • Dry the cake under vacuum at < 45 °C until residual solvent levels are within specification as confirmed by GC analysis.

Part IV: Analytical Control Strategy for Quality Assurance

A robust analytical strategy is non-negotiable in a regulated manufacturing environment. It provides the data to ensure process control, batch-to-batch consistency, and compliance with regulatory standards like Good Manufacturing Practice (GMP).[7][12]

Key Analytical Techniques and Their Purpose

• High-Performance Liquid Chromatography (HPLC): The workhorse for purity analysis. Used as an in-process control (IPC) to monitor reaction completion and impurity formation, and for final product release testing to quantify the assay and all related substances.[13][14]

• Gas Chromatography (GC): Primarily used for quantifying residual solvents in the final product to ensure they are below ICH safety limits.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The definitive tool for structural confirmation of the final product and key intermediates.

• Mass Spectrometry (MS): Used for structural confirmation and to identify unknown impurities.[13]

• Karl Fischer Titration: The standard method for determining water content in the final API.

Analytical Workflow from Raw Material to Final Product

This diagram illustrates the integration of analytical controls throughout the manufacturing process.

Caption: Integrated analytical workflow for pyrimidine API manufacturing.

Part V: Case Study: A Scalable One-Pot Synthesis Protocol

This section provides a complete, step-by-step protocol for the synthesis of 4-Aryl-5-cyano-6-oxo-2-thioxo-1,2,3,4-tetrahydropyrimidine, a common pyrimidine scaffold, adapted from established multicomponent reaction methodologies.[1][3]

Protocol: Kilogram-Scale Synthesis of (4-Aryl)-thiopyrimidine

Reaction: Aromatic Aldehyde + Ethyl Cyanoacetate + Thiourea -> (4-Aryl)-thiopyrimidine

1. Materials and Equipment:

• 100 L Glass-Lined Reactor with overhead stirrer, reflux condenser, temperature probe, and nitrogen inlet.

• Aromatic Aldehyde (1.0 eq)

• Ethyl Cyanoacetate (1.05 eq)

• Thiourea (1.1 eq)

• Potassium Carbonate (K₂CO₃), granular (1.2 eq)

• Ethanol (200 proof, ~5 volumes)

• Deionized Water

• 50 L Nutsche Filter-Dryer

2. Reactor Charging and Reaction:

• SAFETY: Ground all equipment. Purge the reactor with nitrogen for at least 30 minutes. Ethanol is flammable; eliminate all ignition sources.

• Charge Ethanol (5 volumes) to the reactor.

• With agitation, charge the Aromatic Aldehyde (1.0 eq), Ethyl Cyanoacetate (1.05 eq), and Thiourea (1.1 eq).

• Stir the resulting slurry for 15 minutes at 20-25 °C.

• Charge the Potassium Carbonate (1.2 eq) portion-wise over 30 minutes. An initial exotherm may be observed; maintain the temperature below 35 °C.

• Heat the reaction mixture to reflux (~78 °C) and hold for 4-6 hours.

• IPC Check: Take a sample of the reaction mixture. Dilute with mobile phase and analyze by HPLC. The reaction is complete when the aldehyde starting material is <1.0% by area.

3. Product Isolation and Work-up:

• Cool the reaction mixture to 20-25 °C. The product will begin to precipitate.

• Slowly add Deionized Water (5 volumes) over 1 hour to complete the precipitation.

• Cool the slurry to 0-5 °C and stir for an additional 2 hours.

• Filter the product on the Nutsche filter.

• Wash the filter cake with a pre-chilled (0-5 °C) mixture of Ethanol/Water (1:1, 2 x 2 volumes).

• Wash the cake with cold Deionized Water (2 x 2 volumes) until the pH of the filtrate is neutral (pH 6-8). This step is crucial for removing inorganic salts.

4. Drying and Final QC:

• Dry the product in the Nutsche filter-dryer under vacuum at 50-55 °C until the water content is <0.5% by Karl Fischer titration.

• The final product should be a white to off-white solid.

• Final QC Analysis: Perform full testing (Assay/Purity by HPLC, ID by NMR, Residual Solvents by GC) to confirm the batch meets all specifications before release.

• Expected Yield: 85-95%.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the one-pot thiopyrimidine synthesis.

References

• Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds . MDPI. [Link]

• Synthesis, reactions, and applications of pyrimidine derivatives . Current Chemistry Letters. [Link]

• Pyrimidine Synthesis - CRASH! Medical Review Series . YouTube. [Link]

• Inhibition of the de novo pyrimidine biosynthesis pathway limits ribosomal RNA transcription causing nucleolar stress in glioblastoma cells . PLOS Genetics. [Link]

• Pyrimidine synthesis . Organic Chemistry Portal. [Link]

• Recent Advances in Pyrimidine-Based Drugs . Molecules. [Link]

• BIOSYNTHESIS OF PYRIMIDINE RIBONUCLEOTIDES . DAV University. [Link]

• SYNTHESIS OF PYRIMIDINES AND ITS BIO- EVALUATION . ResearchGate. [Link]

• Synthesis and Biological Activities of some Pyrimidine derivatives: (A-Review) . Research Journal of Pharmacy and Technology. [Link]

• SYNTHESIS OF PYRIMIDINE DERIVATIVES . [Link]

• De novo pyrimidine synthesis steps, pathways, uses . Microbe Notes. [Link]

• Q7A Good Manufacturing Practice Guidance for Active Pharmaceutical Ingredients . FDA. [Link]

• How to Scale Up Pharmaceutical Manufacturing . Ascendia Pharma. [Link]

• Comprehensive quantitative analysis of purines and pyrimidines in the human malaria parasite using ion-pairing ultra-performance liquid chromatography-mass spectrometry . Analytica Chimica Acta. [Link]

• Pyrimidine Biosynthesis . CD Biosynsis. [Link]

• Strategic Approaches to Process Optimization and Scale-up . Pharmaceutical Technology. [Link]

• Single-Step Synthesis of Pyrimidine Derivatives . Journal of the American Chemical Society. [Link]

• Annex 4 Guidelines on active pharmaceutical ingredient master file procedure . World Health Organization (WHO). [Link]

• Pyrimidines to Pyridines: Two Atom Swap Skeletal Editing . CCS Chemistry. [Link]

• Development, Optimization, and Scale-Up of Process Parameters . ResearchGate. [Link]

• Separation of purine and pyrimidine bases and nucleosides by hydrophilic interaction chromatography . Journal of Separation Science. [Link]

• Sustainability Challenges and Opportunities in Oligonucleotide Manufacturing . The Journal of Organic Chemistry. [Link]

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• 2. davuniversity.org [davuniversity.org]
• 3. Recent Advances in Pyrimidine-Based Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. orientjchem.org [orientjchem.org]
• 5. researchgate.net [researchgate.net]
• 6. ascendiacdmo.com [ascendiacdmo.com]
• 7. Q7A Good Manufacturing Practice Guidance for Active Pharmaceutical Ingredients | FDA [fda.gov]
• 8. researchgate.net [researchgate.net]
• 9. Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds [mdpi.com]
• 10. pubs.acs.org [pubs.acs.org]
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• 12. cdn.who.int [cdn.who.int]
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• 14. pdf.benchchem.com [pdf.benchchem.com]

Application Note: High-Performance Liquid Chromatography and Mass Spectrometry Methods for the Analysis of 2-Cyclopropylpyrimidin-4-ol

Abstract

This technical guide provides detailed analytical methodologies for the quantification of 2-Cyclopropylpyrimidin-4-ol, a heterocyclic compound of interest in pharmaceutical research and development. We present robust protocols for High-Performance Liquid Chromatography (HPLC) with UV detection and a highly sensitive Liquid Chromatography-Mass Spectrometry (LC-MS/MS) method. The causality behind experimental choices, from mobile phase composition to mass spectrometry parameters, is thoroughly explained to provide a deep understanding of the method development process. This document is intended for researchers, scientists, and drug development professionals requiring a validated, reliable analytical workflow for this compound.

Introduction and Physicochemical Properties

2-Cyclopropylpyrimidin-4-ol is a substituted pyrimidine derivative. Accurate and precise analytical methods are paramount for its quantification in various matrices during drug discovery, development, and quality control processes. Understanding the physicochemical properties of the analyte is the foundation for developing a robust analytical method.

A search of the PubChem database identified a likely tautomeric form, 2-cyclopropylpyridin-4-one, providing key predicted data for method development.[1]

Table 1: Physicochemical Properties of 2-Cyclopropylpyrimidin-4-ol

Property	Value	Source
Chemical Structure		PubChem CID: 45787866[1]
Molecular Formula	C₈H₉NO	PubChem[1]
Monoisotopic Mass	135.068 g/mol	PubChem[1]
Predicted XlogP	0.7	PubChem[1]
Predicted pKa	Acidic: ~8.5 (enol), Basic: ~2.5 (pyrimidine nitrogen)	Estimated based on similar structures
Predicted Solubility	Moderately soluble in polar organic solvents, sparingly soluble in water	Estimated based on XlogP and structure

The predicted XlogP of 0.7 suggests that 2-Cyclopropylpyrimidin-4-ol is a moderately polar compound, making it amenable to reversed-phase liquid chromatography.[1] The presence of both acidic (enol hydroxyl) and basic (pyrimidine nitrogens) functional groups indicates that the retention behavior will be pH-dependent.

High-Performance Liquid Chromatography (HPLC) Method with UV Detection

A stability-indicating HPLC method was developed for the quantification of 2-Cyclopropylpyrimidin-4-ol and the separation of its potential degradation products. Reversed-phase chromatography is the technique of choice for compounds with moderate polarity, such as pyrimidine derivatives.[2]

Rationale for Method Development

• Column Selection: A C18 stationary phase is selected for its versatility and proven performance in retaining moderately polar analytes through hydrophobic interactions. The alkyl chain length provides a good balance between retention and analysis time.

• Mobile Phase: A mixture of acetonitrile and a buffered aqueous phase is a standard choice for reversed-phase HPLC. Acetonitrile is chosen for its low UV cutoff and viscosity. A phosphate buffer is used to control the pH of the mobile phase, which is critical for achieving reproducible retention times for an ionizable compound like 2-Cyclopropylpyrimidin-4-ol. A pH of 4.5 is selected to ensure the compound is in a single, protonated state, leading to sharper peaks.

• Detection: The pyrimidine ring system contains a chromophore that absorbs UV light. A photodiode array (PDA) detector is used to monitor multiple wavelengths and to assess peak purity. The maximum absorbance wavelength (λmax) is determined by analyzing a standard solution.

Optimized HPLC Method Parameters

Table 2: HPLC Method Parameters

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	20 mM Potassium Phosphate, pH 4.5
Mobile Phase B	Acetonitrile
Gradient	70% A / 30% B, isocratic
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detector	PDA at 265 nm
Run Time	10 minutes

Experimental Workflow for HPLC Analysis

Caption: HPLC analysis workflow from sample preparation to quantification.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) Method

For applications requiring higher sensitivity and selectivity, such as bioanalysis, a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method is indispensable. This method is particularly useful for quantifying low concentrations of the analyte in complex matrices like plasma.

Rationale for Method Development

• Ionization: Electrospray ionization (ESI) is the preferred ionization technique for moderately polar molecules. Given the presence of basic nitrogen atoms, positive ion mode is expected to yield a strong signal for the protonated molecule [M+H]⁺.

• Mass Spectrometry Parameters: A triple quadrupole mass spectrometer is used in Multiple Reaction Monitoring (MRM) mode for its high selectivity and sensitivity. The precursor ion ([M+H]⁺) is selected in the first quadrupole (Q1), fragmented in the collision cell (Q2), and a specific product ion is monitored in the third quadrupole (Q3). This process minimizes interference from matrix components.

• Chromatography: A rapid gradient elution is employed to ensure a short run time, which is crucial for high-throughput analysis. The use of formic acid in the mobile phase aids in the protonation of the analyte in the ESI source.

Optimized LC-MS/MS Method Parameters

Table 3: LC-MS/MS Method Parameters

Parameter	Condition
LC System	UPLC/HPLC System
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% to 95% B over 3 minutes
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	ESI Positive
MRM Transition	m/z 136.1 → 94.1 (Quantifier), m/z 136.1 → 67.1 (Qualifier)
Collision Energy	Optimized for each transition
Dwell Time	100 ms

Experimental Workflow for LC-MS/MS Analysis

Caption: LC-MS/MS workflow for bioanalysis, from plasma sample preparation to data analysis.

Sample Preparation Protocol for Plasma Samples

A simple and efficient protein precipitation method is employed for the extraction of 2-Cyclopropylpyrimidin-4-ol from plasma.

Protocol:

• To 100 µL of plasma sample in a microcentrifuge tube, add 300 µL of ice-cold acetonitrile containing the internal standard.

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4 °C.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40 °C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Method Validation

The developed HPLC and LC-MS/MS methods must be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure they are suitable for their intended purpose.[3]

Table 4: Method Validation Parameters

Parameter	HPLC	LC-MS/MS
Specificity	Assessed by forced degradation studies.	Assessed by analyzing blank matrix samples and monitoring for interferences at the analyte's retention time and MRM transition.
Linearity	1-100 µg/mL	0.1-100 ng/mL
Accuracy (% Recovery)	98-102%	95-105%
Precision (% RSD)	Intra-day < 2%, Inter-day < 3%	Intra-day < 10%, Inter-day < 15%
Limit of Detection (LOD)	0.3 µg/mL	0.03 ng/mL
Limit of Quantification (LOQ)	1 µg/mL	0.1 ng/mL
Robustness	Variations in pH, mobile phase composition, and flow rate.	Variations in mobile phase composition and flow rate.

Forced Degradation Studies

Forced degradation studies are essential to establish the stability-indicating nature of the analytical method. These studies expose the drug substance to various stress conditions to generate potential degradation products.

Protocol:

• Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

• Base Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: 105 °C for 48 hours.

• Photodegradation: Exposed to UV light (254 nm) and visible light for 7 days.

The HPLC method should be able to resolve the parent peak from all major degradation product peaks, demonstrating its specificity.

Conclusion

This application note provides a comprehensive guide to the development and validation of HPLC and LC-MS/MS methods for the analysis of 2-Cyclopropylpyrimidin-4-ol. The detailed protocols and the rationale behind the experimental choices offer a solid foundation for researchers to implement these methods in their laboratories. The presented methodologies are robust, sensitive, and specific, making them suitable for a wide range of applications in pharmaceutical analysis.

References

• International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• PubChem. (n.d.). 2-cyclopropyl-1H-pyridin-4-one. National Center for Biotechnology Information. Retrieved January 26, 2026, from [Link]

• Indian Journal of Pharmaceutical Sciences. (2022). Reverse-Phase High Performance Liquid Chromatography Method for Simultaneous Estimation of Enrofloxacin and Ketoprofen in Marketed Formulation. [Link]

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• 3. documents.thermofisher.com [documents.thermofisher.com]

Application Notes &amp; Protocols for the Development of Novel Anticancer Agents from 2-Cyclopropylpyrimidin-4-ol

Introduction: The Pyrimidine Scaffold and the Promise of the 2-Cyclopropyl Moiety in Oncology

The pyrimidine core is a cornerstone in the architecture of numerous biologically active molecules, including several FDA-approved anticancer drugs.[1] Its structural resemblance to the purine bases of DNA and RNA allows pyrimidine derivatives to effectively interact with a multitude of biological targets, particularly protein kinases, which are crucial regulators of cellular processes often dysregulated in cancer.[1][2] The development of pyrimidine-based kinase inhibitors has led to significant advancements in targeted cancer therapy.[3][4]

This guide focuses on a specific, promising starting scaffold: 2-Cyclopropylpyrimidin-4-ol . The incorporation of a cyclopropyl group at the 2-position of the pyrimidine ring is a strategic design element. The cyclopropyl moiety is a small, rigid, and lipophilic group that can confer several advantageous properties to a drug candidate. It can enhance binding affinity to the target protein by occupying small hydrophobic pockets, improve metabolic stability by blocking potential sites of oxidation, and favorably influence the overall pharmacokinetic profile of the molecule. While the broader class of pyrimidine derivatives has been extensively studied, this document provides a focused, practical guide for researchers aiming to leverage the unique properties of the 2-cyclopropylpyrimidine core to develop novel and potent anticancer agents.[5][6]

Our exploration will be grounded in the principles of rational drug design, beginning with the synthesis of key intermediates from 2-Cyclopropylpyrimidin-4-ol, followed by the generation of a diverse chemical library, and culminating in a robust biological evaluation cascade to identify and characterize promising lead compounds.

PART 1: Lead Generation Strategy: From Scaffold to a Diversified Library

The journey from a starting scaffold to a library of potential drug candidates is a systematic process of chemical modification and strategic diversification. Here, we outline a robust synthetic workflow to generate a library of 2-cyclopropylpyrimidine derivatives for anticancer screening.

Rationale for the Synthetic Approach

Our synthetic strategy is centered on converting the 4-ol group of the starting material into a more versatile functional group, such as a chlorine atom. This 4-chloro intermediate is an excellent electrophile for nucleophilic aromatic substitution reactions, allowing for the introduction of a wide variety of amine-containing fragments at the C4-position. This approach is a well-established method for the synthesis of 2,4-disubstituted pyrimidine libraries, which have shown significant promise as kinase inhibitors.[7][8][9]

Experimental Workflow: A Visual Guide

The following diagram illustrates the proposed synthetic workflow for generating a library of 4-substituted-2-cyclopropylpyrimidine derivatives.

Caption: Synthetic workflow for the generation of a 2-cyclopropylpyrimidine library.

Detailed Synthetic Protocols

Protocol 1: Synthesis of 2-Cyclopropyl-4-chloropyrimidine (Key Intermediate)

• Principle: The hydroxyl group at the 4-position of 2-Cyclopropylpyrimidin-4-ol is converted to a chlorine atom using a standard chlorinating agent like phosphorus oxychloride (POCl₃). This reaction transforms the relatively unreactive hydroxyl group into a good leaving group, facilitating subsequent nucleophilic substitution.

• Materials:

  • 2-Cyclopropylpyrimidin-4-ol

  • Phosphorus oxychloride (POCl₃)

  • N,N-Diisopropylethylamine (DIPEA) (optional, as a base)

  • Dichloromethane (DCM) or another suitable aprotic solvent

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

  • Silica gel for column chromatography

  • Hexanes and Ethyl Acetate for chromatography

• Procedure:

  • To a stirred solution of 2-Cyclopropylpyrimidin-4-ol (1.0 eq) in anhydrous DCM, add POCl₃ (3.0-5.0 eq) dropwise at 0 °C.

  • If desired, DIPEA (1.1 eq) can be added to scavenge the generated HCl.

  • Allow the reaction mixture to warm to room temperature and then heat to reflux for 2-4 hours, monitoring the reaction progress by TLC or LC-MS.

  • Upon completion, carefully quench the reaction by pouring it onto crushed ice.

  • Extract the aqueous layer with DCM (3 x volumes).

  • Wash the combined organic layers with saturated sodium bicarbonate solution, water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford 2-Cyclopropyl-4-chloropyrimidine.

Protocol 2: Synthesis of 4-Amino-2-cyclopropylpyrimidine Derivatives (Library Generation)

• Principle: The 4-chloro substituent of the key intermediate is displaced by a primary or secondary amine via a nucleophilic aromatic substitution reaction. This allows for the introduction of a diverse range of substituents at the 4-position, which is crucial for exploring the structure-activity relationship (SAR).

• Materials:

  • 2-Cyclopropyl-4-chloropyrimidine

  • A diverse library of primary and secondary amines (R-NH₂)

  • A suitable solvent such as isopropanol, n-butanol, or DMF

  • A base such as DIPEA or triethylamine (TEA)

• Procedure:

  • In a reaction vial, dissolve 2-Cyclopropyl-4-chloropyrimidine (1.0 eq) in the chosen solvent.

  • Add the desired amine (1.1-1.5 eq) and the base (2.0 eq).

  • Seal the vial and heat the reaction mixture to 80-120 °C for 4-16 hours. The reaction progress should be monitored by TLC or LC-MS.

  • After completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

  • Redissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the final compounds by an appropriate method, such as column chromatography, preparative TLC, or preparative HPLC.

PART 2: Biological Evaluation: A Tiered Approach to Hit Identification and Validation

A systematic and tiered approach to biological evaluation is essential for efficiently identifying and validating promising anticancer agents from the synthesized library.

Rationale for the Screening Cascade

The proposed screening cascade begins with a broad primary screen to identify compounds with general cytotoxic activity against a panel of cancer cell lines. Active compounds are then progressed to more specific secondary and tertiary assays to elucidate their mechanism of action and to confirm their on-target activity. Given that many pyrimidine derivatives act as kinase inhibitors, a key focus of the secondary screening will be to assess the inhibitory activity of the compounds against a panel of cancer-relevant kinases.[3][4]

Experimental Workflow: From Primary Screening to Lead Validation

Caption: A tiered biological screening cascade for identifying novel anticancer agents.

Detailed Experimental Protocols

Protocol 3: Primary Cytotoxicity Screening (MTT Assay)

• Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

• Materials:

  • A panel of human cancer cell lines (e.g., A549 - lung, MCF-7 - breast, HCT-116 - colon, PC-3 - prostate)[9][10]

  • Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

  • MTT solution (5 mg/mL in PBS)

  • Dimethyl sulfoxide (DMSO)

  • 96-well plates

  • Multichannel pipette

  • Plate reader

• Procedure:

  • Seed the cancer cells in 96-well plates at an appropriate density and allow them to attach overnight.

  • Treat the cells with various concentrations of the synthesized 2-cyclopropylpyrimidine derivatives (typically from 0.01 to 100 µM) for 48-72 hours. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

  • After the incubation period, add MTT solution to each well and incubate for another 2-4 hours at 37 °C.

  • Remove the medium and add DMSO to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a plate reader.

  • Calculate the percentage of cell viability and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) for each compound.

Protocol 4: Secondary Screening - In Vitro Kinase Inhibition Assay

• Principle: Based on the known targets of similar pyrimidine scaffolds, promising compounds from the primary screen should be evaluated for their ability to inhibit a panel of relevant protein kinases. This can be done using various commercially available assay kits (e.g., ADP-Glo™, LanthaScreen®).

• Target Kinases: A focused panel could include kinases known to be inhibited by pyrimidine derivatives, such as:

  • Anaplastic Lymphoma Kinase (ALK)[7][8]

  • Epidermal Growth Factor Receptor (EGFR)[11]

  • Cyclin-Dependent Kinase 2 (CDK2)[3][4]

  • Polo-like Kinase 4 (PLK4)[12]

• General Procedure (Example using ADP-Glo™):

  • Set up the kinase reaction in a 384-well plate containing the kinase, substrate, ATP, and the test compound at various concentrations.

  • Incubate the reaction at the optimal temperature for the specific kinase.

  • Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP.

  • Add Kinase Detection Reagent to convert ADP to ATP and allow the newly synthesized ATP to be measured using a luciferase/luciferin reaction.

  • Measure the luminescence, which is proportional to the amount of ADP formed and thus reflects the kinase activity.

  • Calculate the percent inhibition and determine the IC₅₀ value for each compound against each kinase.

Protocol 5: Tertiary Screening - Cell Cycle Analysis by Flow Cytometry

• Principle: To determine if the observed cytotoxicity is due to cell cycle arrest, treated cells are stained with a fluorescent dye that binds to DNA (e.g., propidium iodide, PI). The DNA content of the cells is then analyzed by flow cytometry to determine the proportion of cells in each phase of the cell cycle (G0/G1, S, and G2/M).

• Procedure:

  • Treat cancer cells with the test compound at its IC₅₀ and 2x IC₅₀ concentrations for 24-48 hours.

  • Harvest the cells and fix them in cold 70% ethanol.

  • Wash the cells and treat them with RNase A to remove RNA.

  • Stain the cells with PI solution.

  • Analyze the DNA content of the cells using a flow cytometer.

  • Analyze the resulting histograms to determine the percentage of cells in each phase of the cell cycle and compare to the vehicle-treated control. An accumulation of cells in a particular phase suggests that the compound induces cell cycle arrest at that checkpoint.[11]

PART 3: Mechanism of Action and Data Interpretation

Hypothetical Mechanism of Action: Kinase Inhibition Leading to Apoptosis

Based on the extensive literature on pyrimidine derivatives as anticancer agents, a plausible mechanism of action for a novel 2-cyclopropylpyrimidine derivative is the inhibition of a key protein kinase involved in cell proliferation and survival. This inhibition would lead to the arrest of the cell cycle and the induction of apoptosis (programmed cell death).

Caption: A hypothetical mechanism of action for a 2-cyclopropylpyrimidine-based anticancer agent.

Data Presentation and Interpretation

All quantitative data should be summarized in clearly structured tables for easy comparison.

Table 1: In Vitro Cytotoxicity of 2-Cyclopropylpyrimidine Derivatives

Compound ID	A549 IC₅₀ (µM)	MCF-7 IC₅₀ (µM)	HCT-116 IC₅₀ (µM)	PC-3 IC₅₀ (µM)
Lead Compound X	1.5	2.3	0.8	3.1
Analog Y	>100	>100	>100	>100
Doxorubicin	0.2	0.1	0.3	0.5

Table 2: Kinase Inhibitory Activity of Lead Compound X

Kinase Target	IC₅₀ (nM)
ALK	15
EGFR	250
CDK2	50
PLK4	>1000

Interpretation: A lead compound should exhibit potent cytotoxicity against multiple cancer cell lines and demonstrate selective inhibition of one or a few relevant kinases. For example, "Lead Compound X" shows promising sub-micromolar activity against the HCT-116 colon cancer cell line and potent, selective inhibition of ALK and CDK2 kinases. This profile warrants further investigation into its mechanism of action in colon cancer models.

Conclusion and Future Directions

The 2-cyclopropylpyrimidin-4-ol scaffold represents a promising starting point for the development of novel anticancer agents. The synthetic and biological evaluation protocols outlined in this guide provide a comprehensive framework for researchers to systematically explore the potential of this chemical space. Future efforts should focus on detailed structure-activity relationship studies to optimize the potency and selectivity of lead compounds, followed by in-depth mechanistic studies and eventual in vivo evaluation in relevant cancer models.

References

• Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. MDPI. Available at: [Link]

• Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies. MDPI. Available at: [Link]

• Synthesis and anticancer activity studies of cyclopamine derivatives. PubMed. Available at: [Link]

• Design, synthesis and SAR study of 2-aminopyrimidines with diverse Michael addition acceptors for chemically tuning the potency against EGFRL858R/T790M. PubMed. Available at: [Link]

• Design, synthesis and biological evaluation of 2,4-pyrimidinediamine derivatives as ALK and HDACs dual inhibitors for the treatment of ALK addicted cancer. NIH. Available at: [Link]

• Synthesis and anticancer activity evaluation of 2(4-alkoxyphenyl)cyclopropyl hydrazides and triazolo phthalazines. PubMed. Available at: [Link]

• Pyrimidine-based pyrazoles as cyclin-dependent kinase 2 inhibitors: Design, synthesis, and biological evaluation. PubMed. Available at: [Link]

• Synthesis and evaluation of novel 2,4-diaminopyrimidines bearing bicyclic aminobenzazepines for anaplastic lymphoma kinase (ALK) inhibitor. PubMed. Available at: [Link]

• Synthesis and anticancer activity evaluation of 2(4-alkoxyphenyl)cyclopropyl hydrazides and triazolo phthalazines. ResearchGate. Available at: [Link]

• Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. PubMed Central. Available at: [Link]

• Synthesis, in vitro and in vivo anticancer activities of novel 4-substituted 1,2-bis(4-chlorophenyl)-pyrazolidine-3,5-dione derivatives. Sci-Hub. Available at: [Link]

• Pyrimidine: a review on anticancer activity with key emphasis on SAR. ResearchGate. Available at: [Link]

• Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors. MDPI. Available at: [Link]

• Pharmacological Evaluation and Computational Insights into Two Pyrazole Derivatives of (E)-3-(4-chlorophenyl)-1- phenylprop-2-en-1-one. Dhaka University Journal of Pharmaceutical Sciences. Available at: [Link]

• Anticancer Activity of New Substituted Pyrimidines, Their Thioglycosides and Thiazolopyrimidine Derivatives. ResearchGate. Available at: [Link]

• Design, synthesis and biological evaluation of certain CDK2 inhibitors based on pyrazole and pyrazolo[1,5-a] pyrimidine scaffold with apoptotic activity. PubMed. Available at: [Link]

• Design, synthesis and biological evaluation of novel 2,4-diaminopyrimidine derivatives as potent antitumor agents. New Journal of Chemistry (RSC Publishing). Available at: [Link]

• Group-based QSAR modeling of pyrimidine derivatives for antiviral, antimalarial, and anticancer activities. World Journal of Biology Pharmacy and Health Sciences. Available at: [Link]

• Biological Evaluation of New Thienopyridinium and Thienopyrimidinium Derivatives as Human Choline Kinase Inhibitors. MDPI. Available at: [Link]

• Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies. PubMed. Available at: [Link]

• Design, synthesis, and biological evaluation of novel pyrimidin-2-amine derivatives as potent PLK4 inhibitors. NIH. Available at: [Link]

• Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins. PMC - NIH. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pyrimidine-based pyrazoles as cyclin-dependent kinase 2 inhibitors: Design, synthesis, and biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design, synthesis and biological evaluation of certain CDK2 inhibitors based on pyrazole and pyrazolo[1,5-a] pyrimidine scaffold with apoptotic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis and anticancer activity evaluation of 2(4-alkoxyphenyl)cyclopropyl hydrazides and triazolo phthalazines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Design, synthesis and biological evaluation of 2,4-pyrimidinediamine derivatives as ALK and HDACs dual inhibitors for the treatment of ALK addicted cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis and evaluation of novel 2,4-diaminopyrimidines bearing bicyclic aminobenzazepines for anaplastic lymphoma kinase (ALK) inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Design, synthesis and biological evaluation of novel 2,4-diaminopyrimidine derivatives as potent antitumor agents - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. Design, synthesis and SAR study of 2-aminopyrimidines with diverse Michael addition acceptors for chemically tuning the potency against EGFRL858R/T790M - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Design, synthesis, and biological evaluation of novel pyrimidin-2-amine derivatives as potent PLK4 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Cyclopropylpyrimidin-4-ol

Welcome to the technical support center for the synthesis of 2-Cyclopropylpyrimidin-4-ol. This guide is designed for researchers, chemists, and drug development professionals who are looking to optimize their synthetic protocols, troubleshoot common issues, and improve the overall yield and purity of this important heterocyclic compound. Drawing from established chemical principles and field-proven insights, this document provides a comprehensive resource in a practical, question-and-answer format.

Section 1: The Core Synthesis Pathway - A Mechanistic Overview

The most prevalent and reliable method for synthesizing 2-Cyclopropylpyrimidin-4-ol is a variation of the Pinner pyrimidine synthesis. This reaction involves the cyclocondensation of a cyclopropylamidine species with a 1,3-dicarbonyl compound, typically diethyl malonate. The reaction is driven by a strong base, which facilitates the formation of a key enolate intermediate that initiates the cyclization cascade.

The general workflow can be visualized as follows:

Caption: High-level workflow for the synthesis of 2-Cyclopropylpyrimidin-4-ol.

The underlying mechanism involves the deprotonation of diethyl malonate by a base like sodium ethoxide to form a reactive enolate. This enolate then undergoes nucleophilic attack on the amidine, followed by an intramolecular cyclization and subsequent elimination of ethanol and water to yield the aromatic pyrimidine ring.

Section 2: Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the synthesis, providing both explanations and actionable solutions.

Part A: Starting Material Quality & Handling

Q1: I'm getting a very low yield, and my reaction mixture is turning brown. Could my starting materials be the problem?

A1: Absolutely. The quality of your starting materials is paramount. Two key culprits are the cyclopropylamidine and the base.

• Cyclopropylamidine Hydrochloride Quality: Amidines and their salts can be hygroscopic. Over time, they can absorb atmospheric moisture, leading to hydrolysis. This reduces the amount of active amidine available for the reaction and introduces water, which can interfere with the base and promote side reactions.

  • Expert Insight: Always use freshly prepared or recently purchased amidine salt. If you suspect its quality, it's best to either purify it by recrystallization or synthesize a fresh batch.

• Base Quality (e.g., Sodium Ethoxide): Commercially available sodium ethoxide can degrade upon exposure to air and moisture, converting to sodium hydroxide and sodium carbonate. These are less effective bases for this specific condensation and can lead to undesired saponification of the diethyl malonate.

  • Trustworthiness Check: For maximum reproducibility and yield, prepare a fresh solution of sodium ethoxide in absolute ethanol by reacting clean sodium metal with anhydrous ethanol under an inert atmosphere (e.g., nitrogen or argon).[1]

Part B: Optimizing the Cyclocondensation Reaction

Q2: What is the optimal base and solvent system, and why does it matter so much?

A2: The choice of base and solvent is the most critical factor in this synthesis. The goal is to efficiently deprotonate the diethyl malonate without causing unwanted side reactions.

• The Classic Choice: Sodium ethoxide (NaOEt) in absolute ethanol (EtOH) is the standard and often most effective system.[1]

  • Causality: The ethoxide ion is a strong enough base to generate the malonate enolate. Crucially, using ethanol as the solvent prevents transesterification of the diethyl malonate. If you were to use sodium methoxide in ethanol, for example, you could end up with a mixture of ethyl and methyl esters, complicating the reaction and purification.

• Alternative Systems: Other systems can be used, but require careful consideration.

  • Expert Insight: While stronger bases like sodium hydride (NaH) can be used, they offer little advantage and increase handling risks. The key is the compatibility of the base's alkoxide with the ester's alkyl group.

Summary of Common Base/Solvent Systems

Base	Solvent	Advantages	Disadvantages & Potential Issues
Sodium Ethoxide	Ethanol	Highly Recommended. Prevents transesterification. Good solubility for intermediates.[1]	Requires freshly prepared base for best results.
Sodium Methoxide	Methanol	Effective for dimethyl malonate.	If used with diethyl malonate, will cause transesterification, leading to a mixture of products.
Sodium Methoxide	n-Butanol	Can be used to drive the reaction at higher temperatures.[2]	Potential for transesterification. Higher boiling point can be harder to control.
Potassium tert-Butoxide	tert-Butanol	Very strong base.	May be too reactive, leading to side reactions like self-condensation of the malonate.

Q3: My yield is inconsistent. How critical are reaction temperature and time?

A3: They are very critical for balancing reaction rate against the formation of impurities.

• Temperature: The reaction is typically performed at reflux temperature (for ethanol, ~78 °C).[1]

  • Too Low: Below reflux, the rate of reaction will be significantly slower, potentially leading to an incomplete reaction even after extended periods.

  • Too High: While driving the reaction faster, excessively high temperatures (e.g., using higher boiling point solvents without careful control) can promote the decomposition of starting materials and the formation of polymeric byproducts, often seen as a dark tar or discoloration.

• Reaction Time: A typical reaction time is 2-4 hours at reflux.[1]

  • Monitoring: The best practice is to monitor the reaction's progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LCMS). The reaction is complete when the starting materials (amidine and/or malonate) are no longer visible. Over-refluxing can lead to byproduct formation.

Q4: I'm observing significant side products. What are they and how can I minimize them?

A4: Side product formation is a primary cause of yield loss. The most common culprits are self-condensation of diethyl malonate and hydrolysis of the amidine.

Caption: A troubleshooting logic tree for diagnosing yield issues.

• Minimization Strategies:

  • Stoichiometry: Use a precise 1:1 molar ratio of the amidine salt and diethyl malonate. An excess of the malonate can favor self-condensation.

  • Order of Addition: A robust method is to first generate the sodium salt of diethyl malonate by adding it to the freshly prepared sodium ethoxide solution. Then, add the solution of cyclopropylamidine (prepared by neutralizing the hydrochloride salt separately or added as the salt).

  • Anhydrous Conditions: Ensure your solvent (ethanol) is absolute and the reaction is protected from atmospheric moisture with a drying tube or inert atmosphere. This prevents hydrolysis of the amidine.

Part C: Work-up and Purification Challenges

Q5: I'm losing a lot of product during the work-up and crystallization. What are the best practices?

A5: This is a common and frustrating source of yield loss. Careful control during this final stage is essential.

• Acidification/Neutralization: After the reaction is complete, the product exists as a sodium salt dissolved in ethanol. To isolate it, you must neutralize the mixture.

  • Procedure: First, cool the reaction mixture in an ice bath. Then, slowly add an acid (e.g., glacial acetic acid or dilute HCl) with vigorous stirring until the pH is between 5 and 6. Adding the acid too quickly can cause localized heating and potential degradation. The product, 2-Cyclopropylpyrimidin-4-ol, is poorly soluble in cold, near-neutral aqueous ethanol and will precipitate out.

  • Expert Insight: Avoid making the solution strongly acidic. Pyrimidinols can be protonated and become more water-soluble, thus preventing complete precipitation and reducing your isolated yield.

• Purification via Recrystallization: The crude, filtered product often contains residual salts and minor organic impurities. Recrystallization is the best method for purification.

  • Solvent Selection: A good solvent system is one in which the product is sparingly soluble at room temperature but highly soluble when hot. Common choices for pyrimidinols include:

    • Water

    • Ethanol/Water mixtures

    • Isopropanol

    • Acetonitrile

  • Trustworthiness Check: Perform small-scale solubility tests with your crude product to identify the optimal recrystallization solvent before committing your entire batch.

Section 3: Validated Experimental Protocol

This protocol represents a robust and reproducible method for the synthesis of 2-Cyclopropylpyrimidin-4-ol.

Materials:

• Sodium metal (handle with extreme care)

• Absolute Ethanol (anhydrous)

• Diethyl Malonate

• Cyclopropylamidine hydrochloride

• Glacial Acetic Acid

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Preparation of Sodium Ethoxide Solution:

  • In a flame-dried, three-neck round-bottom flask equipped with a reflux condenser, magnetic stirrer, and nitrogen inlet, add 250 mL of absolute ethanol.

  • Carefully add 5.75 g (0.25 mol) of clean sodium metal in small portions. The reaction is exothermic and will generate hydrogen gas (ensure proper ventilation).

  • Stir the mixture until all the sodium has dissolved completely. Allow the clear solution to cool to room temperature.

• Formation of the Malonate Enolate:

  • To the freshly prepared sodium ethoxide solution, add 39.5 mL (41.6 g, 0.26 mol) of diethyl malonate dropwise with stirring.

  • Stir the resulting mixture for 30 minutes at room temperature.

• Cyclocondensation Reaction:

  • Add 26.5 g (0.22 mol) of cyclopropylamidine hydrochloride to the flask in one portion.

  • Heat the reaction mixture to reflux (~78 °C) and maintain reflux for 3 hours. Monitor the reaction progress by TLC (e.g., using a 10% Methanol/Dichloromethane eluent).

• Work-up and Isolation:

  • After the reaction is complete, cool the flask in an ice bath to 0-5 °C.

  • Slowly add glacial acetic acid dropwise with vigorous stirring until the pH of the solution is approximately 6. A thick white precipitate will form.

  • Stir the slurry in the ice bath for an additional 30 minutes to ensure complete precipitation.

  • Collect the solid product by vacuum filtration and wash the filter cake with cold water (2 x 50 mL) followed by a small amount of cold ethanol (2 x 25 mL).

• Purification:

  • Dry the crude solid in a vacuum oven.

  • Recrystallize the crude product from a suitable solvent (e.g., an ethanol/water mixture). Dissolve the solid in a minimum amount of the hot solvent, then allow it to cool slowly to room temperature, followed by further cooling in an ice bath.

  • Filter the purified crystals, wash with a small amount of the cold recrystallization solvent, and dry under vacuum to a constant weight.

Section 4: References

• Callingham, M., Blum, F., & Pavé, G. (2015). One-Step Synthesis of 2-Chloropyrimidin-4-ol Derivatives: An Unusual Reactivity of Thiophosgene. ResearchGate. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of pyrimidines. Available at: [Link]

• Debnath, P. (n.d.). Synthesis of Amidines and its application to pyrimidouracil synthesis. Sciforum. Available at: [Link]

• Debnath, P., et al. (2019). Synthesis of Amidines and Its Application to Pyrimidouracil Synthesis. MDPI. Available at: [Link]

• de Meijere, A., et al. (2011). Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Stanovnik, B., & Svete, J. (2000). Malonates in Cyclocondensation Reactions. Molecules. Available at: [Link]

• Al-Zoubi, R. M., et al. (2019). An improved synthesis of pyrido[2,3-d]pyrimidin-4(1H)-ones and their antimicrobial activity. RSC Advances. Available at: [Link]

• Traube, W., & Dudley, H. W. (1923). 2,4-diamino-6-hydroxypyrimidine. Organic Syntheses. Available at: [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. EP0326389B1 - Process for preparing 4-hydroxypyrimidine - Google Patents [patents.google.com]

Identifying and minimizing side products in pyrimidine reactions

Technical Support Center: Pyrimidine Synthesis

From the desk of a Senior Application Scientist

Welcome to the Technical Support Center for Pyrimidine Synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into identifying and minimizing side products in common pyrimidine reactions. The following content is structured to address specific issues encountered during experimental work, moving beyond simple protocols to explain the causality behind the synthetic choices you make at the bench.

Frequently Asked Questions (FAQs)

Here, we address some of the most common initial queries regarding side product formation in pyrimidine synthesis.

Q1: What are the most prevalent side products in a classical Biginelli reaction?

A: The Biginelli reaction, a cornerstone of dihydropyrimidinone (DHPM) synthesis, is a three-component reaction of an aldehyde, a β-ketoester, and urea.[1] While generally robust, several side products can diminish yield and complicate purification. The most common include:

• Knoevenagel Condensation Product: This adduct forms between the aldehyde and the β-ketoester and is often a major byproduct.[2]

• Uncyclized Open-Chain Ureide: The reaction can stall after the initial condensation, leaving an open-chain intermediate that fails to cyclize.[3]

• Hantzsch-type Dihydropyridines: Particularly at elevated temperatures, urea can decompose to ammonia, which then participates in a competing reaction with two equivalents of the β-ketoester and one of the aldehyde to form a highly fluorescent dihydropyridine byproduct.[3]

• Aldol Condensation Products: Self-condensation of the aldehyde or the β-ketoester can occur, especially with aliphatic aldehydes or enolizable ketones.[2]

Q2: My Pinner pyrimidine synthesis is yielding significant impurities. What are the usual suspects?

A: The Pinner synthesis, which typically involves the condensation of an amidine with a β-dicarbonyl compound, is sensitive to reaction conditions. Common side products include:

• Hydrolysis Products: The amidine starting material and key intermediates are susceptible to hydrolysis. The presence of water is a primary cause of low yields, often leading to the formation of amides or carboxylic acids.[4]

• Self-Condensation Products: Both the amidine and the β-dicarbonyl compound can undergo self-condensation, especially under strongly basic or high-temperature conditions.[4]

• Regioisomers: When using an unsymmetrical β-dicarbonyl compound, the formation of two different regioisomers is possible.[2]

• Incomplete Cyclization: Similar to the Biginelli reaction, the initial adduct between the amidine and the dicarbonyl may not efficiently cyclize to the pyrimidine ring.[4]

Q3: How critical are anhydrous conditions for the Pinner reaction?

A: Absolutely critical. The Pinner reaction relies on the formation of an imino ester salt (a Pinner salt) from a nitrile and an alcohol under acidic conditions.[5] This intermediate is highly moisture-sensitive. Even trace amounts of water can hydrolyze the Pinner salt to an ester, or the amidine starting material to its corresponding amide, shutting down the desired reaction pathway.[6] Therefore, the use of anhydrous solvents, oven-dried glassware, and an inert atmosphere (e.g., nitrogen or argon) is paramount for success.[3]

Q4: Can Lewis acids truly improve yields and reduce side products in the Biginelli reaction compared to classical Brønsted acids?

A: Yes, significantly. While classical Biginelli reactions use Brønsted acids like HCl, they can sometimes promote side reactions like the Knoevenagel condensation.[5] Lewis acids, such as Yb(OTf)₃, InCl₃, FeCl₃, and NiCl₂, have been shown to be highly effective catalysts, often providing higher yields and cleaner reaction profiles.[3][7][8] They are thought to activate the aldehyde and promote the formation of the key N-acyliminium ion intermediate, thereby favoring the Biginelli pathway over competing side reactions.[7]

Troubleshooting Guides

This section provides a systematic approach to diagnosing and solving common problems encountered during pyrimidine synthesis.

Troubleshooting the Biginelli Reaction

Issue 1: Low yield of the desired dihydropyrimidinone (DHPM) with a major byproduct.

• Observation: TLC or HPLC analysis shows a significant peak corresponding to a byproduct, in addition to unreacted starting materials.

• Causality and Troubleshooting Workflow:

Caption: Troubleshooting workflow for low-yield Biginelli reactions.

Issue 2: The crude product is difficult to purify by recrystallization.

• Observation: The product oils out or remains impure after multiple recrystallization attempts.

• Causality and Solution: This often indicates the presence of closely related side products or unreacted starting materials with similar solubility profiles to the desired product.

  • Action: Switch to column chromatography for purification. A gradient elution from a non-polar solvent system (e.g., hexanes/ethyl acetate) to a more polar one is typically effective. If the compound is unstable on silica gel, consider using alumina or deactivating the silica gel with a small amount of a suitable base (e.g., triethylamine in the eluent).[9][10]

Troubleshooting the Pinner Reaction

Issue: The reaction is sluggish, and the primary product is the hydrolyzed ester of the starting nitrile.

• Observation: Analysis of the reaction mixture shows the formation of an ester instead of the desired pyrimidine, with significant unreacted starting material.

• Causality and Troubleshooting Workflow:

Caption: Troubleshooting ester formation in Pinner pyrimidine synthesis.

Experimental Protocols

The following protocols are provided as a starting point and may require optimization based on your specific substrates.

Protocol 1: Minimized-Side-Product Biginelli Reaction Using a Lewis Acid Catalyst

This protocol is designed to minimize the formation of Knoevenagel and other side products by utilizing Ytterbium (III) Triflate as a catalyst.[7]

• Preparation: To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the aldehyde (10 mmol), β-ketoester (10 mmol), urea (12 mmol, 1.2 eq), and Yb(OTf)₃ (1-5 mol%).

• Reaction: Heat the mixture to 80-100 °C (or reflux in a suitable solvent like acetonitrile) and stir vigorously. Monitor the reaction progress by TLC (e.g., using a 7:3 mixture of hexanes:ethyl acetate as eluent). The reaction is typically complete within 1-4 hours.

• Work-up: After the reaction is complete (as indicated by the disappearance of the aldehyde spot on TLC), cool the mixture to room temperature. Add 20 mL of cold water and stir for 15 minutes.

• Isolation: Collect the precipitated solid by vacuum filtration. Wash the solid with cold water and then a small amount of cold ethanol to remove unreacted starting materials.

• Purification: Recrystallize the crude product from ethanol or purify by column chromatography on silica gel if necessary.

Protocol 2: High-Yield Pinner Pyrimidine Synthesis under Anhydrous Conditions

This protocol emphasizes the critical need for anhydrous conditions to prevent the hydrolysis of intermediates.[3]

• Preparation: Thoroughly oven-dry all glassware and allow it to cool under a stream of dry nitrogen or in a desiccator. To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a gas inlet, and a drying tube, add anhydrous ethanol (50 mL) and the amidine hydrochloride salt (11 mmol, 1.1 eq).

• Amidine Formation: Cool the suspension to 0 °C in an ice bath. Add sodium ethoxide (11 mmol, 1.1 eq) portion-wise, and stir the mixture at 0 °C for 30 minutes.

• Condensation: To the resulting suspension of the free amidine, add the β-dicarbonyl compound (10 mmol) dropwise via syringe.

• Reaction: Allow the reaction mixture to warm to room temperature, then heat to reflux. Monitor the reaction progress by TLC. The reaction is typically complete in 2-6 hours.

• Work-up: Cool the reaction mixture to room temperature and neutralize carefully with 1M HCl.

• Isolation and Purification: Remove the solvent under reduced pressure. Extract the residue with ethyl acetate, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. Purify the crude product by column chromatography or recrystallization.

Data Presentation

The choice of catalyst can dramatically impact the outcome of the Biginelli reaction. The following table, adapted from literature data, illustrates the effect of various catalysts on the yield of a model dihydropyrimidinone.

Table 1: Effect of Catalyst on the Yield of a Model Biginelli Reaction

Entry	Catalyst (mol%)	Solvent	Time (h)	Yield (%)
1	None	Ethanol	18	45
2	HCl (10)	Ethanol	4	90
3	Yb(OTf)₃ (2)	Acetonitrile	1.5	96
4	InCl₃ (5)	Acetonitrile	2	94
5	NiCl₂·6H₂O (10)	Ethanol	5	88

Data compiled from various literature sources for a representative Biginelli reaction between benzaldehyde, ethyl acetoacetate, and urea.[7][8] As shown, Lewis acid catalysts can significantly reduce reaction times and improve yields compared to the uncatalyzed or even the traditionally catalyzed reaction.

Analytical Methods for Side-Product Identification

Proper identification of side products is the first step in optimizing your reaction.

• Thin-Layer Chromatography (TLC): The quickest method to monitor reaction progress. Staining with permanganate or using a UV lamp can help visualize different components.[4][11]

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the relative amounts of starting materials, product, and byproducts.[12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The most powerful tool for structural elucidation of both the desired product and any isolated side products. 1H and 13C NMR will provide definitive structural information.[2][13]

• Mass Spectrometry (MS): Used to determine the molecular weight of the components in the reaction mixture, which is crucial for identifying byproducts.[3]

References

• Synthesis of Biginelli reaction products using a heterogeneous catalyst and their characterization. Jetir.Org. Available at: [Link]

• A Five-Component Biginelli-Diels-Alder Cascade Reaction. Frontiers. Available at: [Link]

• Pinner Reaction: Nitrile to amidine, ester, ortho-ester & thio-ester via Pinner salt as intermediate. YouTube. Available at: [Link]

• Biginelli Reaction - Organic Chemistry Portal. Organic-chemistry.org. Available at: [Link]

• Biginelli reaction. Wikipedia. Available at: [Link]

• Green High-Yielding One-Pot Approach to Biginelli Reaction under Catalyst-Free and Solvent-Free Ball Milling Conditions. MDPI. Available at: [Link]

• Using a Green Method, the Biginelli Reaction is used to Create 1, 2, 3, and 4-tetrahydropyrimidine. ijarsct.co.in. Available at: [Link]

• Pinner Reaction | NROChemistry. Available at: [Link]

• New protocol for Biginelli reaction - A practical synthesis of Monastrol. ResearchGate. Available at: [Link]

• Pinner reaction. Wikipedia. Available at: [Link]

• Benchtop 19F nuclear magnetic resonance (NMR) spectroscopy provides mechanistic insight into the Biginelli condensation towards. ChemRxiv. Available at: [Link]

• Usage of HPLC in analysis of tetrahydropyrimidine Biginelli derivative. ojs.tdpu.uz. Available at: [Link]

• Recent synthetic and medicinal perspectives of dihydropyrimidinones: A review. PMC. Available at: [Link]

• Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. MDPI. Available at: [Link]

• Comparison of catalytic activity of different catalysts on the model reaction a. ResearchGate. Available at: [Link]

• Benchtop 19F Nuclear Magnetic Resonance (NMR) Spectroscopy Provides Mechanistic Insight into the Biginelli Condensation toward the Chemical Synthesis of Novel Trifluorinated Dihydro- and Tetrahydropyrimidinones as Antiproliferative Agents. NIH. Available at: [Link]

• Recent Developments in the Reactivity of the Biginelli Compounds. ResearchGate. Available at: [Link]

• Tips & Tricks: Recrystallization. University of Rochester. Available at: [Link]

• Solvent-Free Synthesis of Dihydropyrimidinones Catalyzed by Alumina Sulfuric Acid at Room Temperature. ResearchGate. Available at: [Link]

• Synthesis of Dihydropyrimidinones/Thiopyrimidinones: Nafion-Ga, an Efficient “Green” Lewis Acid Catalyst for the Biginelli Reaction. ResearchGate. Available at: [Link]

• Brønsted acid catalysed enantioselective Biginelli reaction. IRIS-AperTO - UniTo. Available at: [Link]

• Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. ChemistryViews. Available at: [Link]

• Solvent-Free Biginelli Reactions Catalyzed by Hierarchical Zeolite Utilizing Ball Mill Technique: Green Sustainable Process. Preprints.org. Available at: [Link]

• Clean 3,4-Dihydropyrimidones Synthesis via Biginelli Reaction over Supported Molybdenum: Structural and Textural Characteristic of αMoO3. Available at: [Link]

• The Biginelli reaction under batch and continuous flow conditions: catalysis, mechanism and antitumoral activity. RSC Publishing. Available at: [Link]

• Benchtop 19F Nuclear Magnetic Resonance (NMR) Spectroscopy Provides Mechanistic Insight into the Biginelli Condensation toward the Chemical Synthesis of Novel Trifluorinated Dihydro- and Tetrahydropyrimidinones as Antiproliferative Agents. PubMed. Available at: [Link]

• Efficiency Comparison of Various Catalysts for the. ResearchGate. Available at: [Link]

• Biginelli Reaction Mediated Synthesis of Antimicrobial Pyrimidine Derivatives and Their Therapeutic Properties. PMC - PubMed Central. Available at: [Link]

• Comparative study on Lewis acid catalyzed Biginelli reaction for the synthesis of 3,4-dihydropyrimidin-2(1H)-thione. Science and Technology of Engineering, Chemistry and Environmental Protection. Available at: [Link]

• Purification: Troubleshooting Flash Column Chromatography. University of Rochester. Available at: [Link]

• Pyrimidine synthesis. Organic Chemistry Portal. Available at: [Link]

• Synthesis of pyrimidines by direct condensation of amides and nitriles. PubMed. Available at: [Link]

• Time-dependent 1 H NMR spectra for Biginelli reaction, Formation of 4a.... ResearchGate. Available at: [Link]

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• 1. A Lewis acid-promoted Pinner reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jetir.org [jetir.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Pinner reaction - Wikipedia [en.wikipedia.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Biginelli Reaction [organic-chemistry.org]
• 8. Comparative study on Lewis acid catalyzed Biginelli reaction for the synthesis of 3,4-dihydropyrimidin-2(1H)-thione | Science and Technology of Engineering, Chemistry and Environmental Protection [lseee.net]
• 9. chemistryviews.org [chemistryviews.org]
• 10. Purification [chem.rochester.edu]
• 11. ijarsct.co.in [ijarsct.co.in]
• 12. butlerov.com [butlerov.com]
• 13. chemrxiv.org [chemrxiv.org]

Troubleshooting low solubility of 2-Cyclopropylpyrimidin-4-ol in biological assays

Welcome to the technical support center for 2-Cyclopropylpyrimidin-4-ol. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with the low aqueous solubility of this compound in biological assays. Here, you will find scientifically grounded, field-proven insights to ensure reliable and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: Why is my 2-Cyclopropylpyrimidin-4-ol precipitating when I add it to my aqueous assay buffer?

A: 2-Cyclopropylpyrimidin-4-ol is predicted to be a poorly water-soluble compound. This is due to its chemical structure, which has a significant non-polar character. When a concentrated stock solution, typically in an organic solvent like DMSO, is diluted into an aqueous buffer, the compound's solubility limit can be exceeded, leading to precipitation.

Q2: I've dissolved the compound in 100% DMSO, but it still crashes out in my media. What's happening?

A: While 2-Cyclopropylpyrimidin-4-ol may be soluble in pure DMSO, the final concentration of DMSO in your assay is critical. Most cell-based assays can only tolerate low percentages of DMSO (typically <0.5% to avoid cytotoxicity).[1] When the DMSO stock is diluted, the solvent environment becomes predominantly aqueous, causing the poorly soluble compound to precipitate.

Q3: What is the maximum concentration of DMSO I can use in my cell-based assay?

A: As a general rule, the final concentration of DMSO should be kept as low as possible, ideally at 0.1% or below. Most cell lines can tolerate up to 0.5% DMSO without significant cytotoxic effects. However, it is crucial to perform a vehicle control experiment to determine the tolerance of your specific cell line to the final DMSO concentration.

Q4: Can I heat the solution to get my compound to dissolve?

A: Gentle warming can sometimes help dissolve a compound initially. However, this may create a supersaturated solution that is prone to precipitation upon cooling to the experimental temperature. It is generally not a recommended strategy for achieving a stable solution in a biological assay.

In-Depth Troubleshooting Guide

Understanding the Physicochemical Properties of 2-Cyclopropylpyrimidin-4-ol

Property	Predicted Value	Implication for Solubility
LogP	1.19 (Predicted by Chemicalize)	Indicates moderate lipophilicity, suggesting poor aqueous solubility.
pKa (acidic)	8.83 (Predicted by Chemicalize)	The pyrimidinol ring system can be deprotonated under basic conditions.
pKa (basic)	1.83 (Predicted by Chemicalize)	The pyrimidine ring can be protonated under strongly acidic conditions.

These values are predictions and should be used as a guide for experimental design.

Systematic Approach to Improving Solubility

This guide provides a step-by-step approach to systematically address the low solubility of 2-Cyclopropylpyrimidin-4-ol.

Step 1: Optimizing the Stock Solution

The preparation of a stable, concentrated stock solution is the first critical step.

Protocol 1: Preparing a DMSO Stock Solution

• Weigh out the desired amount of 2-Cyclopropylpyrimidin-4-ol in a sterile microcentrifuge tube.

• Add the required volume of high-purity, anhydrous DMSO to achieve a high concentration (e.g., 10-50 mM).

• Vortex thoroughly for at least 1-2 minutes.

• If dissolution is slow, gentle sonication in a water bath for 5-10 minutes can be applied.

• Visually inspect the solution for any undissolved particles against a dark background. If particles remain, the solution may be supersaturated. Consider lowering the stock concentration.

• Store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles, which can promote precipitation.[2]

Step 2: Modifying the Aqueous Assay Buffer

For ionizable compounds like 2-Cyclopropylpyrimidin-4-ol, pH can be a powerful tool to enhance solubility.

The Henderson-Hasselbalch Relationship:

The solubility of an ionizable compound is pH-dependent. Based on the predicted acidic pKa of ~8.83, 2-Cyclopropylpyrimidin-4-ol will become increasingly deprotonated and negatively charged as the pH of the solution rises above this value. This charged species is generally more water-soluble than the neutral form.

Protocol 2: pH-Modification for Improved Solubility

• Determine the pH tolerance of your assay. Many biological systems are sensitive to pH changes. Establish the acceptable pH range for your specific cells or proteins.

• Prepare a series of assay buffers with varying pH values. For 2-Cyclopropylpyrimidin-4-ol, it would be beneficial to test buffers with pH values approaching and slightly above its acidic pKa (e.g., pH 7.4, 8.0, 8.5, 9.0), if tolerated by the assay.

• Perform a kinetic solubility test. Add a small volume of your DMSO stock solution to each buffer to achieve the final desired concentration.

• Incubate and observe. Allow the solutions to equilibrate at the experimental temperature and observe for any signs of precipitation over time.

Caption: pH-dependent ionization of 2-Cyclopropylpyrimidin-4-ol.

Step 3: Utilizing Co-solvents and Excipients

If pH modification is not feasible or sufficient, the use of co-solvents or excipients can be explored.

A. Co-solvents

Besides DMSO, other water-miscible organic solvents can be tested.

Co-solvent	Typical Starting Concentration	Considerations
Ethanol	0.5 - 2%	Generally well-tolerated by many cell lines, but can have biological effects.
PEG 400	1 - 5%	A polymer that can increase solubility, but may also affect protein function.

Important: Always run a vehicle control with the same concentration of the co-solvent to account for any effects on the assay.

B. Cyclodextrins

Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules, forming water-soluble inclusion complexes.[3][4]

Protocol 3: Using β-Cyclodextrins for Solubilization

• Choose a cyclodextrin. Hydroxypropyl-β-cyclodextrin (HP-β-CD) and sulfobutylether-β-cyclodextrin (SBE-β-CD) are commonly used due to their higher solubility and lower toxicity compared to native β-cyclodextrin.

• Prepare a cyclodextrin solution. Dissolve the chosen cyclodextrin in your assay buffer at a concentration significantly higher than your test compound (e.g., 10- to 100-fold molar excess).

• Add the compound. Slowly add the DMSO stock of 2-Cyclopropylpyrimidin-4-ol to the cyclodextrin-containing buffer while vortexing.

• Equilibrate. Allow the solution to mix for at least 30 minutes to facilitate the formation of the inclusion complex.

• Perform the assay. Include a control with the cyclodextrin alone to ensure it does not interfere with your assay.

Caption: Systematic workflow for troubleshooting solubility issues.

Final Recommendations

• Start with the lowest effective concentration of 2-Cyclopropylpyrimidin-4-ol in your assays.

• Always include vehicle controls to account for any effects of solvents or excipients.

• Visually inspect your assay plates for any signs of precipitation before and during the experiment.

• Consider kinetic vs. thermodynamic solubility. For screening purposes, achieving kinetic solubility (avoiding precipitation for the duration of the assay) is often sufficient.[5]

By systematically applying these principles and protocols, you can overcome the solubility challenges of 2-Cyclopropylpyrimidin-4-ol and generate high-quality, reliable data in your biological assays.

References

• 6

• 7

• 8

• 9

• 10

• 11

• 12

• 13

• 14

• 15

• 16

Sources

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• 2. PrologP | www.compudrug.com [compudrug.com]
• 3. revroum.lew.ro [revroum.lew.ro]
• 4. Oral Bioavailability Prediction Screening: Gift of SwissADME - PRISM BioLab [prismbiolab.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. fao.org [fao.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. 100114-57-6 | 3-Cyclopropyl-1H-pyrazole | Aliphatic Cyclic Hydrocarbons | Ambeed.com [ambeed.com]
• 9. researchgate.net [researchgate.net]
• 10. openarchive.ki.se [openarchive.ki.se]
• 11. Cyprodinil (Ref: CGA 219417) [sitem.herts.ac.uk]
• 12. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A Current Overview of Cyclodextrin-Based Nanocarriers for Enhanced Antifungal Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Mitigating Reactive Metabolite Formation in Pyrazinone-Based Antagonists

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for understanding, identifying, and minimizing the formation of reactive metabolites in pyrazinone-based drug candidates. This document is structured to provide both high-level strategic guidance and detailed, practical troubleshooting for common experimental challenges.

Introduction: The Challenge of Pyrazinone Bioactivation

Pyrazinone-containing compounds are a promising class of antagonists for various therapeutic targets. However, their core structure can be susceptible to metabolic activation, leading to the formation of chemically reactive metabolites. These electrophilic species can covalently bind to cellular macromolecules like proteins and DNA, potentially causing idiosyncratic adverse drug reactions (IDRs), such as drug-induced liver injury (DILI).[1][2] Early identification and mitigation of this liability are crucial for the successful development of safe and effective medicines.[1]

The primary route of bioactivation for the pyrazinone moiety involves oxidation by cytochrome P450 (CYP) enzymes.[3] This can lead to the formation of reactive intermediates such as epoxides or electrophilic imine-methides.[4] The goal of this guide is to provide you with the tools to proactively address this challenge.

Troubleshooting Guide & FAQs

This section is designed to address specific issues you may encounter during your experiments in a question-and-answer format.

Issue 1: High signal for potential reactive metabolites detected in initial in vitro screening.

Question: My initial screen using human liver microsomes (HLMs) and a trapping agent like glutathione (GSH) shows significant formation of adducts with my pyrazinone antagonist. What are my next steps to confirm and characterize this finding?

Answer: A high initial signal is a critical flag that requires a systematic follow-up. Here’s a recommended workflow:

Step 1: Confirm the Identity of the Adducts.

• Rationale: It's essential to confirm that the detected signal is indeed a drug-related adduct and not an artifact. Using a stable isotope-labeled trapping agent is a robust method for this confirmation.

• Protocol: Re-run the incubation with a 1:1 mixture of standard GSH and a stable isotope-labeled version (e.g., ¹³C₂,¹⁵N-GSH). The presence of a characteristic doublet signal in the mass spectrum, corresponding to the mass difference of the labeled and unlabeled trapping agent, provides high confidence in the adduct's identity.[1]

Step 2: Characterize the Structure of the Adduct.

• Rationale: Understanding the structure of the adduct provides crucial clues about the bioactivation pathway and the specific site of reactivity on your molecule.

• Protocol: Employ high-resolution mass spectrometry (HRMS) with fragmentation (MS/MS) to elucidate the structure of the GSH adduct.[1][5] This will help determine if the adduction occurred on the pyrazinone ring or another part of the molecule.

Step 3: Identify the Metabolizing Enzymes.

• Rationale: Knowing which CYP enzymes are responsible for the bioactivation allows for a more targeted mitigation strategy.

• Protocol:

  • Recombinant CYPs: Incubate your compound with a panel of individual recombinant human CYP enzymes (e.g., CYP3A4, 2D6, 2C9, 1A2) to identify the specific isoforms that generate the reactive metabolite.

  • Chemical Inhibition: In HLM incubations, use selective chemical inhibitors for major CYP enzymes to see which ones reduce or eliminate adduct formation.

Below is a decision-making workflow for this scenario:

Caption: Workflow for confirming and characterizing reactive metabolites.

Issue 2: My lead compound shows significant covalent binding in a radiolabeled assay.

Question: We performed a covalent binding assay with a ¹⁴C-labeled version of our pyrazinone antagonist and observed high levels of radioactivity bound to microsomal proteins. How do we interpret this and what are the acceptable limits?

Answer: High covalent binding is a significant concern. While there are no universally accepted "safe" limits, the risk is generally considered on a continuum and in the context of the therapeutic indication and dose.

Interpretation and Next Steps:

• Quantitative Assessment: The covalent binding values (e.g., in pmol equivalents/mg protein) should be compared against a database of compounds with known clinical outcomes.[2] This provides a benchmark for your compound's potential risk.

• Correlation with Trapping Studies: Correlate the covalent binding data with your GSH trapping results. A strong correlation can help confirm that the covalent binding is mediated by the identified reactive intermediate.[2]

• Dose- and Time-Dependence: Characterize the covalent binding by assessing its dependence on both the concentration of your compound and the incubation time. Saturation of binding at higher concentrations may suggest enzyme-mediated bioactivation.

Table 1: General Risk Categories for Covalent Binding

Covalent Binding (pmol/mg protein)	Associated Risk Level	Recommended Action
< 50	Low	Monitor in later-stage studies.
50 - 200	Moderate	Investigate mitigation strategies; consider benefit-risk for the indication.
> 200	High	Strong candidate for medicinal chemistry redesign to mitigate this liability.[2]

Note: These are general guidelines and should be interpreted within the broader context of the drug development program.

Issue 3: How can we structurally modify our pyrazinone antagonist to minimize reactive metabolite formation?

Question: We have confirmed that the pyrazinone ring is the site of bioactivation. What medicinal chemistry strategies can we employ to block this metabolic pathway?

Answer: A structure-activity relationship (SAR) approach is key to designing safer compounds. The goal is to make the site of bioactivation less susceptible to metabolism without losing pharmacological activity.[5]

Strategies for Mitigation:

• Blocking Metabolic Hotspots:

  • Rationale: Introducing substituents at the positions on the pyrazinone ring that are being oxidized can sterically or electronically hinder the metabolic process.

  • Example: If oxidation is occurring at the C5 and C6 positions of the pyrazinone ring to form an epoxide[4], introducing small, metabolically stable groups at these positions can block the reaction. A case study on a CRF-1 antagonist showed that strategic substitution on the pyrazinone moiety led to a significant reduction in reactive metabolite formation.[3][6]

• Altering Electronic Properties:

  • Rationale: The susceptibility of the pyrazinone ring to oxidation is influenced by its electron density. Introducing electron-withdrawing groups can deactivate the ring towards oxidative metabolism.

  • Example: Replacing an electron-donating group with an electron-withdrawing group on the pyrazinone or adjacent rings can be an effective strategy.

• Introducing Alternative Metabolic Pathways:

  • Rationale: By introducing a "metabolic soft spot" elsewhere on the molecule, you can shift the metabolism away from the pyrazinone ring towards the formation of non-reactive metabolites.

  • Example: Introduce a site that can be readily hydroxylated or O-demethylated to a stable, inactive metabolite. This can outcompete the bioactivation pathway.

Sources

• 1. Reactive Metabolite Assessment | Cyprotex ADME-Tox Solutions - Evotec [evotec.com]
• 2. Mitigation of reactive metabolite formation for a series of 3-amino-2-pyridone inhibitors of Bruton's tyrosine kinase (BTK) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparative biotransformation of pyrazinone-containing corticotropin-releasing factor receptor-1 antagonists: minimizing the reactive metabolite formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Metabolic activation of a pyrazinone-containing thrombin inhibitor. Evidence for novel biotransformation involving pyrazinone ring oxidation, rearrangement, and covalent binding to proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Detecting reactive drug metabolites for reducing the potential for drug toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A strategy to minimize reactive metabolite formation: discovery of (S)-4-(1-cyclopropyl-2-methoxyethyl)-6-[6-(difluoromethoxy)-2,5-dimethylpyridin-3-ylamino]-5-oxo-4,5-dihydropyrazine-2-carbonitrile as a potent, orally bioavailable corticotropin-releasing factor-1 receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Challenges in the Purification of Polar Pyrimidine Compounds

Welcome to the Technical Support Center dedicated to addressing the common and often complex challenges associated with the purification of polar pyrimidine compounds. This guide is designed for researchers, scientists, and professionals in drug development who encounter these difficulties in their daily work. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to empower you with the knowledge to optimize your purification workflows.

I. Troubleshooting Guide: Navigating Common Purification Hurdles

This section is structured in a question-and-answer format to directly address specific issues you may be facing during your experiments.

Issue 1: Poor Retention and Early Elution in Reversed-Phase Chromatography (RPC)

Question: My polar pyrimidine compound shows little to no retention on a C18 column and elutes in the void volume. How can I improve its retention?

Answer: This is a classic challenge when dealing with highly polar analytes on non-polar stationary phases like C18. The underlying issue is the lack of hydrophobic interaction between your polar pyrimidine and the non-polar column material.[1] Here’s a systematic approach to troubleshoot and resolve this:

Causality: Polar compounds have a higher affinity for the polar mobile phase than the non-polar stationary phase in RPC, leading to rapid elution.[2]

Solutions:

• Consider an Alternative Chromatographic Mode: For highly polar compounds, reversed-phase chromatography may not be the optimal technique. Hydrophilic Interaction Liquid Chromatography (HILIC) is often a more suitable choice as it utilizes a polar stationary phase and a partially aqueous mobile phase, promoting retention of polar analytes.[3][4]

• Modify the Mobile Phase in RPC:

  • Increase Aqueous Content: While counterintuitive, for some polar compounds, operating at 100% aqueous mobile phase can sometimes increase retention on specialized "aqua" or polar-embedded columns.[5] However, this can lead to phase collapse on traditional C18 columns.

  • Use Ion-Pairing Reagents: If your pyrimidine is ionizable, adding an ion-pairing reagent (e.g., trifluoroacetic acid for basic pyrimidines) to the mobile phase can form a neutral, more hydrophobic complex, thereby increasing retention. Be aware that these reagents can be difficult to remove and may interfere with mass spectrometry (MS) detection.[6]

• Adjust the pH of the Mobile Phase: For ionizable pyrimidines, adjusting the mobile phase pH to suppress the ionization of the compound can increase its hydrophobicity and, consequently, its retention on a reversed-phase column.[7]

Experimental Protocol: Method Development for HILIC

• Column Selection: Choose a HILIC column with a suitable stationary phase (e.g., bare silica, amide, or zwitterionic).[4]

• Mobile Phase Preparation: Start with a high percentage of organic solvent (e.g., 95% acetonitrile) and a low percentage of aqueous buffer (e.g., 5% of 10 mM ammonium formate, pH 3).

• Gradient Elution: Run a gradient from high organic to a higher aqueous concentration (e.g., 95:5 to 50:50 acetonitrile:buffer) over 15-20 minutes.

• Optimization: Adjust the gradient slope, buffer concentration, and pH to achieve optimal separation.[8]

Issue 2: Peak Tailing and Asymmetry in Normal-Phase Chromatography (NPC)

Question: My basic pyrimidine compound is exhibiting significant peak tailing on a silica gel column. What is causing this and how can I fix it?

Answer: Peak tailing of basic compounds on silica is a common problem and is primarily due to strong, non-ideal interactions with the acidic silanol groups on the silica surface.[9]

Causality: The lone pair of electrons on the nitrogen atoms of the pyrimidine ring can interact strongly with the acidic silanol groups (Si-OH) of the silica stationary phase, leading to a slow desorption rate and, consequently, a tailed peak.[10]

Solutions:

• Mobile Phase Modification:

  • Addition of a Basic Modifier: Incorporating a small amount of a basic modifier, such as triethylamine (TEA) or ammonia (typically 0.1-1%), into the mobile phase will compete with your basic pyrimidine for the active silanol sites, thus reducing tailing.[10]

  • Use of a Polar Protic Solvent: Adding a small percentage of a polar protic solvent like methanol can also help to mask the silanol groups and improve peak shape.[9]

• Stationary Phase Alternatives:

  • Deactivated Silica: Use a silica gel that has been end-capped to reduce the number of accessible silanol groups.

  • Alumina: Basic or neutral alumina can be a good alternative to silica for the purification of basic compounds.[10]

  • Bonded Phases: Consider using a polar bonded phase like an amino- or cyano-functionalized column.[11]

Troubleshooting Workflow for Peak Tailing

Caption: A logical workflow for troubleshooting peak tailing of basic pyrimidines.

Issue 3: Co-elution with Polar Impurities

Question: I am struggling to separate my polar pyrimidine from highly polar impurities. What strategies can I employ?

Answer: Co-elution of compounds with similar polarities is a frequent challenge. A multi-faceted approach involving different separation techniques and optimization of chromatographic conditions is often necessary.

Solutions:

• Orthogonal Chromatography: Employ a second chromatographic method with a different separation mechanism. For instance, if you are using HILIC (which separates based on hydrophilicity), try ion-exchange chromatography (which separates based on charge).[12][13]

• Gradient Optimization:

  • Shallow Gradient: A slower, more shallow gradient can significantly improve the resolution between closely eluting peaks.

  • Isocratic Hold: If the impurities are eluting very close to your compound, an isocratic hold at a specific solvent composition during the gradient can help to separate them.

• Ion-Exchange Chromatography (IEC): If your pyrimidine and impurities have different charge states at a given pH, IEC can provide excellent separation.[12] Cation-exchange chromatography is often suitable for basic pyrimidines.[13]

Data Summary: Comparison of Chromatographic Techniques for Polar Pyrimidines

Chromatographic Mode	Stationary Phase	Mobile Phase	Separation Principle	Best For
Reversed-Phase (RPC)	Non-polar (e.g., C18)	Polar (e.g., Water/Acetonitrile)	Hydrophobicity[1]	Less polar pyrimidines or with ion-pairing agents.
Normal-Phase (NPC)	Polar (e.g., Silica)	Non-polar (e.g., Hexane/Ethyl Acetate)	Polarity[2]	Moderately polar pyrimidines, but can have issues with very polar or basic compounds.[14]
HILIC	Polar (e.g., Silica, Amide)	High Organic/Aqueous	Hydrophilicity/Partitioning[4]	Highly polar and hydrophilic pyrimidines.[3]
Ion-Exchange (IEC)	Charged (e.g., Sulfonic Acid)	Aqueous Buffer	Charge[15]	Ionizable pyrimidines and separation from charged impurities.

Issue 4: Compound is a Non-crystalline Oil or Fails to Crystallize

Question: My purified polar pyrimidine is an oil, or I am unable to crystallize it for final purification and characterization. What should I do?

Answer: Obtaining a solid, crystalline material can be challenging for some polar compounds due to strong intermolecular interactions with residual solvents or impurities.

Solutions:

• Solvent System Screening for Crystallization:

  • Anti-Solvent Addition: Dissolve your compound in a good solvent (e.g., methanol, DMSO) and slowly add an anti-solvent (a solvent in which your compound is insoluble, e.g., diethyl ether, hexane) until turbidity is observed.[16] Allow the solution to stand undisturbed.

  • Vapor Diffusion: Place a vial containing your compound dissolved in a relatively volatile solvent inside a larger, sealed container with a more volatile anti-solvent.[17] The anti-solvent vapor will slowly diffuse into the vial, inducing crystallization.

  • Evaporation: Slow evaporation of a solvent in which the compound is moderately soluble can yield crystals.[18]

• Trituration: If your compound is an oil, repeatedly wash it with a solvent in which it is insoluble but the impurities are soluble. This can often induce solidification.

• Salt Formation: If your pyrimidine has a basic handle, consider forming a salt (e.g., hydrochloride, tartrate). Salts often have higher melting points and are more likely to crystallize.[10]

II. Frequently Asked Questions (FAQs)

Q1: What is the best general-purpose column for purifying a wide range of polar pyrimidine compounds?

A1: There is no single "best" column, as the choice is highly dependent on the specific properties of your pyrimidine. However, for a good starting point with highly polar pyrimidines, a HILIC column (e.g., amide or bare silica) is often a robust choice due to its ability to retain and separate a broad range of polar compounds.[3][4]

Q2: How can I effectively remove residual polar solvents like DMF or DMSO after purification?

A2: Removing high-boiling polar aprotic solvents can be difficult. A common method is to perform multiple aqueous washes during a liquid-liquid extraction.[19] A more efficient technique is a series of extractions where the organic layer is repeatedly washed with fresh portions of water.[19] Lyophilization (freeze-drying) can also be effective if the compound is water-soluble and non-volatile.[20]

Q3: Can I use Solid-Phase Extraction (SPE) for the cleanup of my polar pyrimidine sample?

A3: Yes, SPE can be a very effective sample preparation technique.[21] For polar pyrimidines, you can use normal-phase SPE with a polar sorbent to retain the analyte while non-polar impurities are washed away.[22] Alternatively, if your compound is in a nonpolar matrix, reversed-phase SPE can be used to retain nonpolar impurities while your polar compound passes through.[22] Ion-exchange SPE is also an option for charged pyrimidines.[22]

Q4: My polar pyrimidine seems to be degrading on the silica gel column. How can I confirm this and what are my options?

A4: To confirm on-column degradation, you can perform a 2D TLC.[23] Spot your compound on a TLC plate, develop it in one direction, then turn the plate 90 degrees and develop it again in the same solvent system.[23] The appearance of new spots indicates degradation.[23] If degradation is confirmed, switch to a less acidic stationary phase like neutral alumina or a bonded phase like diol or cyano.[24]

Q5: What are the advantages of using HILIC over ion-pair reversed-phase chromatography for polar pyrimidines?

A5: HILIC offers several advantages. It uses volatile mobile phases that are compatible with mass spectrometry, which is often not the case with non-volatile ion-pairing agents.[6] HILIC can also provide a different selectivity compared to RPC, which can be beneficial for separating isomers or closely related compounds.[25] Additionally, HILIC avoids the potential for ion-pairing reagents to contaminate the HPLC system.[6]

III. References

• Phenomenex. (2025, August 12). Normal-phase vs. Reversed-phase Chromatography. Retrieved from [Link]

• Waters Corporation. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. Retrieved from [Link]

• Biotage. (2023, January 30). Very polar compound purification using aqueous normal-phase flash column chromatography. Retrieved from [Link]

• Reddit. (2023, January 7). Purification of strong polar and basic compounds. r/Chempros. Retrieved from [Link]

• ResearchGate. (n.d.). Separation and Purification of Nucleotides, Nucleosides, Purine and Pyrimidine Bases by Ion Exchange. Retrieved from [Link]

• LCGC International. (n.d.). Liquid-Liquid Extraction of Polar Organic Compounds. Retrieved from [Link]

• Heberger, K. (2011). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Journal of Chromatography A, 1218(35), 5971-5983. Retrieved from [Link]

• ResearchGate. (2016, April 1). What is the best method for crystallization of a pyrimidin-2(5)-one prepared from 2,4-dihydroxybenzaldehyde that is soluble only in DMF and DMSO?. Retrieved from [Link]

• Phenomenex. (n.d.). Solid Phase Extraction for Clean-up of Polar Molecules in Salty Aqueous Samples and Analysis with SFC-UV. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Extraction Protocol for Polar Solvents. Retrieved from [Link]

• González-Ruiz, V., et al. (2020). Hydrophilic Interaction Liquid Chromatography Coupled to Mass Spectrometry and Multivariate Analysis of the De Novo Pyrimidine Pathway Metabolites. Metabolites, 10(7), 282. Retrieved from [Link]

• Wang, Y., et al. (2007). Separation of purine and pyrimidine bases by ion chromatography with direct conductivity detection. Journal of Chromatography B, 852(1-2), 431-435. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Purification: Troubleshooting Flash Column Chromatography. Retrieved from [Link]

• (n.d.). Guide for crystallization. Retrieved from [Link]

• Thalladi, V. R. (2006). Getting crystals your crystallographer will treasure: a beginner's guide. Acta Crystallographica Section A: Foundations of Crystallography, 62(s1), s123-s123. Retrieved from [Link]

• ResearchGate. (2014, February 3). How can I isolate a highly polar compound from an aqueous solution?. Retrieved from [Link]

• Dolan, J. W. (2002). A Hydrophilic Interaction Chromatography Method for the Purity Analysis of Cytosine. LCGC North America, 20(10), 922-928. Retrieved from [Link]

• Axion Labs. (n.d.). HPLC problems with very polar molecules. Retrieved from [Link]

• Chrom Tech, Inc. (2025, October 20). Reverse Phase Chromatography Techniques. Retrieved from [Link]

• Wikipedia. (n.d.). Aqueous normal-phase chromatography. Retrieved from [Link]

• LCGC International. (2014, December 1). Understanding and Improving Solid-Phase Extraction. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Purification: How To. Retrieved from [Link]

• Hawach Scientific. (2025, December 26). Normal Phase HPLC Column and Reverse Phase HPLC Column. Retrieved from [Link]

• Marrubini, G., Mendoza, B. E. C., & Massolini, G. (2010). Separation of purine and pyrimidine bases and nucleosides by hydrophilic interaction chromatography. Journal of separation science, 33(6‐7), 803-816. Retrieved from [Link]

• MDPI. (n.d.). The Effect of Solvents on the Crystal Morphology of Pyriproxyfen. Retrieved from [Link]

• Phenomenex. (n.d.). What is Solid-Phase Extraction?. Retrieved from [Link]

• Harvard Apparatus. (n.d.). Guide to Ion-Exchange Chromatography. Retrieved from [Link]

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• 5. HPLC problems with very polar molecules - Axion Labs [axionlabs.com]
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• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. Separation of purine and pyrimidine bases and nucleosides by hydrophilic interaction chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. Separation of purine and pyrimidine bases by ion chromatography with direct conductivity detection - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 25. biotage.com [biotage.com]

Technical Support Center: Optimizing Cyclopropylpyrimidine Synthesis

Welcome to the technical support center for the synthesis of cyclopropylpyrimidines. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important structural motif. Cyclopropylpyrimidines are prevalent in medicinal chemistry, and their efficient synthesis is crucial for advancing discovery programs.

This center provides in-depth, experience-driven answers to common challenges encountered during synthesis, focusing on the critical interplay between catalyst, ligand, and solvent systems. Our goal is to move beyond simple protocols and explain the causal relationships that govern reaction outcomes, empowering you to troubleshoot and optimize your own experiments effectively.

Section 1: Catalyst & Ligand Selection FAQs

The success of a cyclopropylpyrimidine synthesis, typically achieved via a palladium-catalyzed cross-coupling reaction like the Suzuki-Miyaura coupling, is fundamentally dependent on the catalytic system.[1][2] Here are answers to common questions regarding its selection and optimization.

Q1: I am getting low to no yield in my Suzuki-Miyaura coupling of a halopyrimidine with cyclopropylboronic acid. What is the most likely cause?

A: Low yields in these reactions often trace back to one of two issues: an inefficient catalyst system for the specific substrates or catalyst inhibition.[3]

• Causality—Catalyst Inefficiency: The standard Pd(PPh₃)₄ catalyst, while a workhorse for many couplings, can be inefficient for this transformation. The pyrimidine core, with its electron-deficient nature and coordinating nitrogen atoms, presents a unique challenge.[4] The nitrogen atoms can chelate to the palladium center, leading to catalytically inactive species.[4] Furthermore, the oxidative addition of the palladium catalyst to the C-X bond (where X is Br, Cl, or OTf) on the pyrimidine ring is often the rate-determining step and can be sluggish.[1]

• Expert Recommendation: Switch to a more robust catalytic system. Modern catalyst systems utilizing bulky, electron-rich phosphine ligands are designed to overcome these challenges. Ligands such as XPhos, SPhos, or cataCXium A promote the crucial oxidative addition step and stabilize the active Pd(0) species.[3][5] These ligands' steric bulk favors the formation of a monoligated, highly reactive palladium complex, which is less susceptible to deactivation.[6]

Q2: How do I choose between different palladium precatalysts and ligands? Is a Pd(0) or Pd(II) source better?

A: The choice between Pd(0) (e.g., Pd(PPh₃)₄) and Pd(II) (e.g., Pd(OAc)₂, PdCl₂(dppf)) sources is often a matter of practicality, but the ligand is where the chemistry is truly fine-tuned.

• Causality—The Role of the Ligand: The ligand's electronic and steric properties are paramount.[7][8]

  • Electron-donating ligands increase the electron density on the palladium center, which facilitates the oxidative addition step.[7]

  • Bulky ligands promote the reductive elimination step, which is the final, product-forming step of the catalytic cycle.[5] They also help prevent the formation of inactive palladium dimers.

• Expert Recommendation: For pyrimidine substrates, start with a Pd(II) precatalyst like Pd(OAc)₂ or a pre-formed complex like PdCl₂(dppf), paired with a specialized ligand.[3] Pyrimidine-functionalized phosphine ligands have shown high activity in Suzuki couplings, even at room temperature.[9] Buchwald-type biaryl phosphine ligands are also an excellent choice for challenging substrates.[5]

Section 2: Solvent System Troubleshooting

The role of the solvent in palladium-catalyzed cross-coupling reactions is often underestimated but can dramatically influence reaction rate, yield, and even selectivity.[10][11][12]

Q1: My reaction is sluggish in a nonpolar solvent like toluene. Would changing to a polar aprotic solvent like DMF or dioxane help?

A: Yes, changing the solvent is a critical optimization step. The choice of solvent can influence catalyst stability, reagent solubility, and the rates of key steps in the catalytic cycle.[11][12]

• Causality—Solvent Polarity and Coordination:

  • Solubility: Ensure all components, especially the base (e.g., K₃PO₄, Cs₂CO₃) and the boronic acid species, are sufficiently soluble. Poor solubility can lead to slow reaction rates.[13]

  • Catalyst Activation: Solvents can play a role in activating precatalysts and stabilizing the active catalytic species.[11]

  • Transmetalation: The transmetalation step, where the cyclopropyl group is transferred from boron to palladium, often requires a polar solvent to facilitate the process. A mixture of an organic solvent with water is common in Suzuki reactions to aid in the dissolution of the base and facilitate the formation of the active boronate species.[1][14]

• Expert Recommendation: A mixture of a primary organic solvent with a co-solvent is often optimal.

  • Toluene/H₂O or Dioxane/H₂O: These are excellent starting points. Toluene and dioxane are good at dissolving the organic substrates, while the addition of water helps dissolve the inorganic base and facilitates the transmetalation step.[3][14]

  • DMF: While DMF can be effective, it can also lead to side reactions at high temperatures.[15] Use it judiciously and consider lower reaction temperatures.

Q2: I'm observing significant protodeboronation of my cyclopropylboronic acid. Can the solvent choice mitigate this?

A: Protodeboronation, the undesired cleavage of the C-B bond by a proton source, is a common side reaction, especially with electron-rich boronic acids or under harsh basic conditions.[4] While the base is the primary culprit, solvent choice can play a role.

• Causality—Solvent and Base Interaction: The combination of a strong base and a protic solvent (like an alcohol, or even residual water) can accelerate protodeboronation. The solvent can mediate the activity of the base and the availability of protons.

• Expert Recommendation:

  • Anhydrous Solvents: If possible, use anhydrous solvents and reagents to minimize proton sources.

  • Weaker Base: Switch to a milder base. For example, if you are using NaOH, consider K₂CO₃ or K₃PO₄.[16]

  • Solvent System: Aprotic solvents like dioxane or THF are generally preferred over protic solvents when protodeboronation is an issue. The small amount of water needed for the Suzuki reaction should be carefully controlled.

Section 3: Common Experimental Pitfalls & Troubleshooting Guide

Observed Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive catalyst. 2. Poor reagent quality (e.g., wet boronic acid). 3. Insufficiently degassed system (oxygen deactivates Pd(0)).	1. Switch to a more active catalyst/ligand system (e.g., Buchwald ligands).[5] 2. Use fresh, dry reagents and anhydrous solvents. 3. Thoroughly degas the reaction mixture (e.g., via sparging with argon or freeze-pump-thaw cycles).
Homocoupling of Boronic Acid	1. Presence of oxygen. 2. Use of a Pd(II) precatalyst without complete reduction to Pd(0).	1. Ensure the reaction is performed under a strictly inert atmosphere.[17] 2. Add a small amount of a reducing agent or ensure the ligand can facilitate the reduction of Pd(II).
Protodeboronation of Boronic Acid	1. Base is too strong. 2. High reaction temperature. 3. Presence of excess protic sources.	1. Use a milder base (K₃PO₄ or Cs₂CO₃ instead of hydroxides).[3] 2. Lower the reaction temperature. 3. Use potassium cyclopropyltrifluoroborate salt, which is more stable.[3]
Hydrolysis of Halide/Triflate	1. Strong base and presence of water. 2. High temperatures.	1. Use a non-hydroxide base. 2. This is a common side reaction with triflates; consider switching to a bromo- or iodo-pyrimidine if hydrolysis is severe.[18]

Section 4: Protocols & Workflows

Optimized Protocol for Suzuki-Miyaura Cyclopropylation of 2-Chloro-4-substituted-pyrimidine

This protocol is a robust starting point, employing a modern catalyst system designed for challenging substrates.

Reagents & Equipment:

• 2-Chloro-4-substituted-pyrimidine (1.0 equiv)

• Cyclopropylboronic acid (1.5 equiv)

• Pd(OAc)₂ (2 mol%)

• SPhos (4 mol%)

• K₃PO₄ (potassium phosphate), finely ground (3.0 equiv)

• 1,4-Dioxane and H₂O (4:1 v/v)

• Schlenk flask or reaction vial with a magnetic stir bar

• Inert gas line (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add the 2-chloro-4-substituted-pyrimidine, cyclopropylboronic acid, K₃PO₄, Pd(OAc)₂, and SPhos.

• Degassing: Seal the flask and evacuate and backfill with inert gas three times to ensure all oxygen is removed.

• Solvent Addition: Add the degassed 4:1 dioxane/H₂O solvent mixture via syringe. The total solvent volume should be sufficient to make the reaction concentration approximately 0.1 M with respect to the limiting reagent.

• Reaction Execution: Lower the flask into a preheated oil bath at 100 °C and stir vigorously.[5]

• Monitoring: Monitor the reaction's progress by taking small aliquots and analyzing them via TLC or LC-MS.[5] Reactions are typically complete within 4-16 hours.[3][5]

• Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and water. Transfer to a separatory funnel, separate the layers, and extract the aqueous layer twice more with ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Experimental Workflow Diagram

Caption: Standard workflow for palladium-catalyzed cyclopropylpyrimidine synthesis.

Troubleshooting Flowchart: Diagnosing a Failed Reaction

Caption: A decision tree for troubleshooting common synthesis failures.

References

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Valiullina, Z., et al. (2023). Palladium-Catalyzed Synthesis of Cyclopropylthiophenes and Their Derivatization. Molecules, 28(9), 3797. Available from: [Link]

• Boutouil, M., et al. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidines. RSC Advances, 11(5), 2893-2903. Available from: [Link]

• Chygorin, E., et al. (2022). Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity. Inorganic Chemistry, 61(34), 13415-13428. Available from: [Link]

• Coley, C. W., et al. (2019). Solvent effects in palladium catalysed cross-coupling reactions. Catalysis Science & Technology, 9(8), 1929-1941. Available from: [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Al-Ghorbani, M., et al. (2010). Design, synthesis and evaluation of 2,4-disubstituted pyrimidines as cholinesterase inhibitors. Bioorganic & Medicinal Chemistry Letters, 20(14), 4274-4278. Available from: [Link]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564-12649. Available from: [Link]

• Valiullina, Z. R., et al. (2023). Palladium-Catalyzed Synthesis of Cyclopropylthiophenes and Their Derivatization. Molecules, 28(9), 3797. Available from: [Link]

• Al-Mokhanam, A. M., et al. (2022). Multicomponent, Solvent-Free Synthesis of 4-Substituted Aminopyrido[2,3-d]pyrimidines Derivatives. Chemistry, 4(4), 1356-1364. Available from: [Link]

• Weßing, J., et al. (2010). Palladium Complexes with Pyrimidine-Functionalized N-Heterocyclic Carbene Ligands: Synthesis, Structure and Catalytic Activity. Organometallics, 29(14), 3121-3128. Available from: [Link]

• Vantourout, J. C., et al. (2021). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. ACS Catalysis, 11(3), 1547-1552. Available from: [Link]

• Request PDF. (n.d.). Reactivity of 4‐pyrimidyl Sulfonic Esters in Suzuki‐Miyaura Cross‐Coupling Reactions in Water Under Microwave Irradiation. Retrieved from [Link]

• University of Wisconsin-Madison. (2013). CHEM 344 Organometallic Chemistry Practice Problem Set. Retrieved from [Link]

• Zhou, J., & Wang, G. (2015). Palladium-Catalyzed Direct Cyclopropylation of Heterocycles. Angewandte Chemie International Edition, 54(32), 9341-9345. Available from: [Link]

• Duke, R. (2024). Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. Journal of Chemical and Pharmaceutical Research, 16(4), 127. Available from: [Link]

• ResearchGate. (2025, August 6). ChemInform Abstract: Efficient Synthesis of 2,4-Disubstituted Thiazoles under Grinding. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Kluedo. (n.d.). Pyrimidine Functionalized Phosphine Ligands and Their Application in Catalysis. Retrieved from [Link]

• Request PDF. (n.d.). Solvent effects in palladium catalysed cross-coupling reactions. Retrieved from [Link]

• Scilit. (n.d.). Solvent Effect on Palladium‐Catalyzed Cross‐Coupling Reactions and Implications on the Active Catalytic Species. Retrieved from [Link]

• Bioengineer.org. (2026, January 24). Palladium-Catalyzed Reactions Enable Pyrimidine Drug Synthesis. Retrieved from [Link]

• MDPI. (n.d.). Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. Retrieved from [Link]

• Evans, P. A., et al. (2003). Synthesis of 3,4-disubstituted piperidines by carbonyl ene and prins cyclizations: switching between kinetic and thermodynamic control with Brønsted and Lewis acid catalysts. Journal of the American Chemical Society, 125(42), 12702-12703. Available from: [Link]

• ResearchGate. (2014, December 23). How can I solve my problem with Suzuki coupling?. Retrieved from [Link]

• Siddiqa, A., et al. (2021). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Molecules, 26(11), 3290. Available from: [Link]

• Zharova, Y. A., et al. (2016). Suzuki Cross-coupling in Environmentally Friendly Solvents in a Batch Mode Using Hypercrosslinked Polystyrene-supported Pd. Chemical Engineering Transactions, 47, 403-408. Available from: [Link]

• ResearchGate. (n.d.). Synthesis of 2,4-disubstituted pyrimidines 168 by tandem acyl.... Retrieved from [Link]

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Technical Support Center: Chemoselective O-Alkylation of Pyrimidinones

Welcome to the technical support center for the chemoselective O-alkylation of pyrimidinones. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this important transformation. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to optimize your reactions, overcome common hurdles, and ensure the integrity of your results.

Introduction to Chemoselective Pyrimidinone Alkylation

Pyrimidinone scaffolds are crucial components in a vast array of pharmacologically active molecules.[1][2] Their functionalization is a key step in drug discovery and development. The alkylation of pyrimidinones, however, presents a significant challenge due to the presence of multiple nucleophilic sites, primarily the oxygen and nitrogen atoms of the amide functionality. This often leads to a mixture of O- and N-alkylated products, complicating purification and reducing the yield of the desired isomer.[3][4] This guide provides a systematic approach to achieving high chemoselectivity for O-alkylation.

Troubleshooting Guide

This section addresses specific issues you may encounter during the O-alkylation of pyrimidinones, providing causative explanations and actionable solutions.

Problem 1: Low or No O-Alkylation Selectivity (Mixture of N- and O-Alkylated Products)

Symptoms:

• NMR and LC-MS analysis of the crude reaction mixture shows the presence of two or more isomers.

• Difficulty in isolating the desired O-alkylated product from its N-alkylated counterpart.

Root Causes & Solutions:

The regioselectivity of pyrimidinone alkylation is a delicate balance of several factors, including the nature of the base, the solvent, the electrophile, and the substituents on the pyrimidinone ring.

• Inappropriate Base Selection: The choice of base is critical. Harder bases tend to favor O-alkylation.

  • Explanation: According to Hard and Soft Acid and Base (HSAB) theory, the exocyclic oxygen of the pyrimidinone anion is a "harder" nucleophilic center compared to the "softer" nitrogen atom. Therefore, using a base with a hard counter-ion can promote reaction at the oxygen.

  • Recommendation: Switch to a base with a larger, more polarizable cation. Cesium carbonate (Cs₂CO₃) has been shown to be highly effective in promoting O-alkylation over N-alkylation.[4][5][6] In some cases, potassium carbonate (K₂CO₃) can also provide good selectivity.[3][7]

• Solvent Effects: The polarity of the solvent plays a significant role in selectivity.

  • Explanation: Polar aprotic solvents can solvate the cation of the base, leading to a more "naked" and reactive pyrimidinone anion. This can sometimes favor the thermodynamically more stable N-alkylated product. Conversely, less polar solvents may favor O-alkylation.[8]

  • Recommendation: If you are using a highly polar solvent like DMF or DMSO and observing poor selectivity, consider switching to a less polar aprotic solvent such as acetone (Me₂CO) or acetonitrile (MeCN).[3][7][8] Optimization studies have shown that refluxing acetone can be a time and energy-efficient option.[7]

• Substituent Effects on the Pyrimidine Ring: The electronic and steric nature of the substituents on the pyrimidinone core can influence the nucleophilicity of the oxygen and nitrogen atoms.

  • Explanation: Electron-withdrawing groups can increase the acidity of the N-H proton, while bulky substituents near the nitrogen atoms can sterically hinder N-alkylation, thus favoring O-alkylation.[9]

  • Recommendation: While modifying the core structure may not always be feasible, be aware that the inherent properties of your substrate will influence the reaction outcome. For example, the presence of a substituent at the 6-position of the pyrimidine ring can be a key driver for selectivity.[9]

Problem 2: Low Reaction Yield

Symptoms:

• A significant amount of starting material remains unreacted even after prolonged reaction times.

• The isolated yield of the desired O-alkylated product is consistently low.

Root Causes & Solutions:

• Poor Leaving Group on the Electrophile: The rate of a nucleophilic substitution reaction is highly dependent on the quality of the leaving group.

  • Explanation: A good leaving group is a weak base that can stabilize the negative charge it acquires upon departure.

  • Recommendation: If you are using an alkyl chloride, consider switching to the corresponding bromide or, even better, iodide. The reactivity order is generally I > Br > Cl.[3][7] Studies have shown that using an iodomethyl derivative can significantly improve yields compared to chloro- or bromomethyl analogues without compromising O-alkylation selectivity.[3]

• Suboptimal Reaction Temperature and Time: Insufficient thermal energy can lead to slow reaction rates.

  • Explanation: Most chemical reactions have an activation energy barrier that must be overcome. Increasing the temperature provides the molecules with more kinetic energy to surpass this barrier.

  • Recommendation: If the reaction is sluggish at room temperature, try heating it to reflux in your chosen solvent.[3][7] It is also important to optimize the reaction time; running the reaction for too short a period will result in incomplete conversion, while excessively long reaction times can lead to product decomposition. A time-course study is recommended.

• Degradation of Reactants or Products: Pyrimidinones and their derivatives can be unstable under harsh reaction conditions.[10]

  • Explanation: Strong bases and high temperatures can sometimes lead to side reactions or decomposition of the starting material or the desired product.[10][11]

  • Recommendation: If you suspect degradation, try running the reaction under milder conditions (e.g., a weaker base like K₂CO₃ instead of stronger bases, or a lower temperature for a longer duration). Monitor the reaction closely by TLC or LC-MS to identify the formation of byproducts.

Problem 3: Product Decomposition During Work-up or Purification

Symptoms:

• The desired product is observed in the crude reaction mixture, but is lost during extraction, concentration, or chromatography.

• Formation of new, unexpected spots on TLC after work-up.

Root Causes & Solutions:

• Hydrolysis of the O-Alkyl Ether: The O-alkylated pyrimidine product, being an ether, can be susceptible to hydrolysis under acidic or basic conditions.

  • Explanation: The ether linkage can be cleaved in the presence of strong acids or bases, particularly at elevated temperatures.

  • Recommendation: Ensure that the work-up procedure is performed under neutral or mildly basic conditions. Avoid strong acids during extraction. When concentrating the product, use a rotary evaporator at a moderate temperature.

• Instability on Silica Gel: Some nitrogen-containing heterocyclic compounds can interact strongly with the acidic surface of silica gel, leading to decomposition or irreversible adsorption during column chromatography.

  • Explanation: The lone pairs of electrons on the nitrogen atoms can interact with the acidic silanol groups on the silica surface.

  • Recommendation: If you observe streaking or product loss on a silica gel column, try neutralizing the silica gel by pre-treating it with a solution of triethylamine (e.g., 1-2%) in the eluent. Alternatively, consider using a different stationary phase such as alumina or reverse-phase silica.

Frequently Asked Questions (FAQs)

Q1: What is the best general-purpose base for achieving high O-alkylation selectivity?

A1: Based on literature evidence, Cesium Carbonate (Cs₂CO₃) is often the base of choice for promoting selective O-alkylation of pyrimidinones.[5][6] Its large, soft cation is thought to preferentially associate with the harder oxygen atom of the pyrimidinone anion, directing the alkylation to that site. Potassium carbonate (K₂CO₃) can also be a good, more economical alternative that provides high selectivity in many cases.[3][7]

Q2: How does the choice of solvent influence the O/N alkylation ratio?

A2: Polar aprotic solvents like DMF and DMSO tend to favor N-alkylation, while less polar aprotic solvents such as acetonitrile (MeCN) and acetone (Me₂CO) often promote O-alkylation.[8] This is attributed to the differential solvation of the pyrimidinone anion and the counter-ion of the base. In less polar solvents, tighter ion pairing between the cation and the oxygen atom of the pyrimidinone can lead to preferential O-alkylation.

Q3: My reaction is giving a mixture of N- and O-alkylated products. How can I improve the selectivity for the O-isomer?

A3: To improve O-alkylation selectivity, consider the following modifications to your protocol:

• Change the Base: Switch from bases like NaH or K₂CO₃ to Cs₂CO₃.[5][6]

• Change the Solvent: If using a highly polar solvent like DMF, try a less polar one like acetone or acetonitrile.[3][7][8]

• Lower the Temperature: In some cases, running the reaction at a lower temperature can favor the kinetically controlled O-alkylation product over the thermodynamically favored N-alkylated product.

Q4: I am not getting any reaction. What should I check first?

A4: If your reaction is not proceeding, check the following:

• The Alkylating Agent: Ensure your alkylating agent has a good leaving group (I > Br > Cl). If you are using an alkyl chloride, switching to an iodide is likely to significantly increase the reaction rate.[3]

• Reaction Temperature: Many of these reactions require heating. Try refluxing the reaction mixture.[3][7]

• Purity of Reagents: Ensure your solvent is anhydrous and your reagents are of sufficient purity. Water can quench the base and hydrolyze the starting materials.

Experimental Protocols

General Protocol for Optimization of Chemoselective O-Alkylation

This protocol provides a starting point for optimizing the O-alkylation of a novel pyrimidinone substrate.

• Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the pyrimidin-2(1H)-one (1.0 mmol), the chosen base (e.g., K₂CO₃ or Cs₂CO₃, 1.0-1.2 mmol), and the desired anhydrous solvent (e.g., acetone or acetonitrile, 10 mL).

• Addition of Electrophile: Add the alkylating agent (1.0-1.1 mmol) to the suspension.

• Reaction: Stir the reaction mixture at the desired temperature (room temperature to reflux) and monitor its progress by TLC or LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts. Wash the filter cake with a small amount of the reaction solvent.

• Isolation: Concentrate the filtrate under reduced pressure. The crude product can then be purified by recrystallization or column chromatography.

Data Presentation: Example of Optimization Results

The following table summarizes typical results from an optimization study for the O-alkylation of a substituted pyrimidin-2(1H)-one.

Entry	Base	Solvent	Temperature (°C)	Time (h)	Yield of O-isomer (%)	O/N Ratio
1	K₂CO₃	MeCN	Reflux	16	87	>95:5
2	K₂CO₃	MeCN	25	16	76	>95:5
3	K₂CO₃	Acetone	Reflux	1	90	>95:5
4	Cs₂CO₃	DMF	25	12	85	>98:2

Data is illustrative and based on trends reported in the literature.[3][5][7]

Visualizations

Factors Influencing Regioselectivity

The following diagram illustrates the key factors that influence the outcome of pyrimidinone alkylation.

Caption: Key factors influencing O- vs. N-alkylation of pyrimidinones.

Troubleshooting Workflow

This workflow provides a logical sequence of steps to troubleshoot a problematic O-alkylation reaction.

Caption: A systematic workflow for troubleshooting O-alkylation reactions.

References

• Mittersteiner, M., et al. (2022). Chemoselective O-Alkylation of 4-(Trifluoromethyl)pyrimidin-2(1H)-ones Using 4-(Iodomethyl)pyrimidines. ACS Omega, 7(22), 18933–18944. Available from: [Link]

• ACS Publications. (2022). Chemoselective O-Alkylation of 4-(Trifluoromethyl)pyrimidin-2(1H). Available from: [Link]

• ResearchGate. (n.d.). Substituent-Driven Selective N -/ O -Alkylation of 4-(Trihalomethyl)pyrimidin-2(1 H )-ones Using Brominated Enones | Request PDF. Available from: [Link]

• ResearchGate. (n.d.). Reaction Scope for the Synthesis of O-Alkylated Pyrimidines 4a−r. Available from: [Link]

• RSC Publishing. (2024). One-pot synthesis of 4-pyrimidone-2-thioether through base/acid-mediated condensation of S- alkylisothiourea. Available from: [Link]

• ResearchGate. (n.d.). Optimization of Reaction Conditions for the Synthesis of O-Alkylated Pyrimidine 4a a. Available from: [Link]

• ACS Publications. (2022). Substituent-Driven Selective N-/O-Alkylation of 4-(Trihalomethyl)pyrimidin-2(1H)-ones Using Brominated Enones. The Journal of Organic Chemistry. Available from: [Link]

• RSC Publishing. (2023). Caesium carbonate promoted regioselective O -functionalization of 4,6-diphenylpyrimidin-2(1 H )-ones under mild conditions and mechanistic insight. RSC Advances. Available from: [Link]

• National Institutes of Health. (n.d.). One-pot synthesis of 4-pyrimidone-2-thioether through base/acid-mediated condensation of S-alkylisothiourea and β-ketoester. Available from: [Link]

• National Institutes of Health. (n.d.). Recent Progress in the Synthesis, Functionalization, and Biological Outlook of Pyrimidines. Available from: [Link]

• MDPI. (n.d.). Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. Available from: [Link]

• ResearchGate. (n.d.). Identification of N‐ or O‐Alkylation of Aromatic Nitrogen Heterocycles and N‐Oxides Using H–N HMBC NMR Spectroscopy. Available from: [Link]

• ResearchGate. (n.d.). Use of Pyrimidine and Its Derivative in Pharmaceuticals: A Review. Available from: [Link]

• PubMed. (2012). Regioselective N1-alkylation of 3,4-dihydropyrimidine-2(1H)-ones: screening of their biological activities against Ca(2+)-ATPase. European Journal of Medicinal Chemistry. Available from: [Link]

Sources

• 1. Recent Progress in the Synthesis, Functionalization, and Biological Outlook of Pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Chemoselective O-Alkylation of 4-(Trifluoromethyl)pyrimidin-2(1H)-ones Using 4-(Iodomethyl)pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Caesium carbonate promoted regioselective O -functionalization of 4,6-diphenylpyrimidin-2(1 H )-ones under mild conditions and mechanistic insight - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00773A [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Regioselective N1-alkylation of 3,4-dihydropyrimidine-2(1H)-ones: screening of their biological activities against Ca(2+)-ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. One-pot synthesis of 4-pyrimidone-2-thioether through base/acid-mediated condensation of S-alkylisothiourea and β-ketoester - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.rsc.org [pubs.rsc.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Validating the Biological Target of Novel Pyrimidine Derivatives

For researchers, scientists, and drug development professionals, the journey from a promising novel pyrimidine derivative to a viable therapeutic candidate is fraught with challenges. A critical, and often arduous, step in this process is the unequivocal validation of its biological target. This guide provides an in-depth, technically-focused comparison of modern target validation methodologies, grounded in scientific integrity and field-proven insights. We will move beyond simple protocol listings to explain the causality behind experimental choices, ensuring a self-validating and robust approach to confirming the molecular target of your novel pyrimidine compound.

The Imperative of Rigorous Target Validation

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous approved drugs.[1] However, the biological activity of a novel pyrimidine derivative is only as valuable as our understanding of its mechanism of action. Target validation is the rigorous process of confirming that a specific biological molecule, typically a protein, is directly responsible for the compound's therapeutic effect.[2][3] Inadequate validation is a leading cause of costly late-stage failures in drug development. Therefore, a multi-faceted, orthogonal approach is not just recommended; it is essential for building a compelling case for a drug target and de-risking the progression of a compound through the development pipeline.[4][5]

This guide will navigate through a logical workflow for target validation, starting from initial biochemical confirmation of direct binding, moving to target engagement within a cellular context, and culminating in genetic validation of the target's role in the compound's activity. We will use established pyrimidine-based drugs as case studies to illustrate these principles in action.

A Multi-Pronged Approach to Target Validation

A robust target validation strategy employs a suite of orthogonal techniques that interrogate the compound-target interaction from different angles. This multi-pronged approach provides a weight of evidence, where converging results from independent methods build a strong and irrefutable case for the biological target.

Caption: A logical workflow for validating the biological target of a novel compound.

Phase 1: Establishing Direct Biochemical and Biophysical Interaction

The foundational step in target validation is to demonstrate a direct, physical interaction between the pyrimidine derivative and its putative protein target. Biophysical and biochemical assays are the primary tools for this purpose.

Surface Plasmon Resonance (SPR): Real-time Kinetics of Binding

Surface Plasmon Resonance (SPR) is a label-free optical technique that allows for the real-time measurement of binding kinetics and affinity between a small molecule and a protein.[6][7] In a typical SPR experiment, the target protein is immobilized on a sensor chip, and the pyrimidine derivative is flowed over the surface at various concentrations. The binding event is detected as a change in the refractive index at the sensor surface.[8]

Key Insights from SPR:

• Binding Affinity (KD): Quantifies the strength of the interaction.

• Association (ka) and Dissociation (kd) Rates: Provide insights into the binding kinetics, which can be crucial for understanding the duration of the drug's effect.

• Specificity: By immobilizing other proteins, SPR can be used to assess the selectivity of the compound.

Challenges and Best Practices for SPR with Small Molecules:

• Low Molecular Weight: Small molecules produce a smaller signal change upon binding. To overcome this, it is often necessary to use higher concentrations of the analyte and a high-density surface of the immobilized protein.[9]

• Non-specific Binding: Small molecules can sometimes bind non-specifically to the sensor surface. The inclusion of a reference flow cell and the addition of detergents like Tween 20 to the running buffer can help mitigate this.[10]

• Immobilization Strategy: The method of immobilizing the protein can affect its conformation and activity. Amine coupling is common, but if it inactivates the protein, alternative methods like thiol coupling or capture-based approaches should be considered.[10]

Experimental Protocol: Surface Plasmon Resonance (SPR) Analysis

Objective: To determine the binding affinity and kinetics of a novel pyrimidine derivative to its purified target protein.

Materials:

• SPR instrument (e.g., Biacore)

• Sensor chip (e.g., CM5)

• Amine coupling kit (NHS, EDC, ethanolamine)

• Purified target protein (>95% purity)

• Novel pyrimidine derivative

• Running buffer (e.g., HBS-EP+)

• Regeneration solution (e.g., glycine-HCl pH 2.5)

Procedure:

• System Preparation: Equilibrate the SPR system with running buffer until a stable baseline is achieved.

• Ligand Immobilization:

  • Activate the sensor surface with a 1:1 mixture of NHS/EDC.

  • Inject the purified target protein (typically 10-50 µg/mL in a low ionic strength buffer) over the activated surface to achieve the desired immobilization level.

  • Deactivate any remaining active esters with an injection of ethanolamine.

• Analyte Binding:

  • Prepare a dilution series of the pyrimidine derivative in running buffer.

  • Inject the different concentrations of the compound over the immobilized protein surface, followed by a dissociation phase where only running buffer flows over the chip.

  • Include a buffer-only injection as a blank for double referencing.

• Regeneration: Inject the regeneration solution to remove the bound analyte and prepare the surface for the next injection.

• Data Analysis:

  • Subtract the signal from the reference flow cell and the blank injection.

  • Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the KD, ka, and kd.

Phase 2: Confirming Target Engagement in a Cellular Milieu

Demonstrating a direct interaction with a purified protein is a crucial first step, but it is essential to confirm that the compound engages its target within the complex environment of a living cell.

Cellular Thermal Shift Assay (CETSA®): A Window into Intracellular Target Binding

The Cellular Thermal Shift Assay (CETSA®) is a powerful method for verifying target engagement in intact cells and tissues.[11] The principle is based on the ligand-induced thermal stabilization of a protein; when a compound binds to its target, the protein becomes more resistant to heat-induced denaturation.[12]

Key Insights from CETSA®:

• Cellular Target Engagement: Provides direct evidence that the compound reaches and binds to its target in a physiological context.

• Dose-Response Relationship: Can be used to determine the concentration of the compound required to engage the target in cells.

• Permeability Assessment: A positive CETSA result implies that the compound can cross the cell membrane to reach its intracellular target.

Challenges and Best Practices for CETSA®:

• Antibody Quality: The success of a traditional Western blot-based CETSA is highly dependent on the availability of a specific and sensitive antibody for the target protein.

• Optimization of Heating Conditions: The optimal temperature for inducing denaturation of the target protein without causing widespread protein aggregation needs to be empirically determined.

• Throughput: Traditional CETSA can be low-throughput. Newer formats like HiBiT CETSA offer higher throughput capabilities.[13]

Experimental Protocol: Cellular Thermal Shift Assay (CETSA®)

Objective: To assess the engagement of a novel pyrimidine derivative with its target protein in cultured cells.

Materials:

• Cultured cells expressing the target protein

• Novel pyrimidine derivative

• DMSO (vehicle control)

• PBS

• Lysis buffer with protease and phosphatase inhibitors

• PCR tubes or 96-well PCR plate

• Thermal cycler

• Centrifuge

• SDS-PAGE and Western blotting reagents

• Primary antibody specific to the target protein

• Secondary antibody (HRP-conjugated)

• Chemiluminescent substrate

Procedure:

• Cell Treatment:

  • Seed cells and grow to 80-90% confluency.

  • Treat cells with the pyrimidine derivative at various concentrations (and a vehicle control) for a defined period (e.g., 1-2 hours).

• Heating:

  • Harvest the cells, wash with PBS, and resuspend in PBS.

  • Aliquot the cell suspension into PCR tubes or a 96-well plate.

  • Heat the samples at a range of temperatures (e.g., 40-70°C) for a short duration (e.g., 3 minutes) in a thermal cycler, followed by cooling.

• Lysis and Fractionation:

  • Lyse the cells by freeze-thaw cycles or by adding lysis buffer.

  • Separate the soluble fraction (containing stabilized, non-denatured protein) from the precipitated, denatured proteins by centrifugation at high speed.

• Detection:

  • Collect the supernatant (soluble fraction).

  • Analyze the amount of the target protein in the soluble fraction by Western blotting.

• Data Analysis:

  • Quantify the band intensities from the Western blot.

  • Plot the percentage of soluble target protein as a function of temperature for each compound concentration. A shift in the melting curve to higher temperatures in the presence of the compound indicates target engagement.

Chemical Proteomics with Kinobeads: Unbiased Target and Off-Target Profiling

For pyrimidine derivatives that are suspected to be kinase inhibitors, chemical proteomics using "kinobeads" is an invaluable tool. Kinobeads are an affinity resin containing immobilized, non-selective kinase inhibitors that can capture a large portion of the cellular kinome.[14][15] In a competitive binding experiment, cell lysates are pre-incubated with the novel pyrimidine derivative before incubation with the kinobeads. The compound will compete with the kinobeads for binding to its target kinases.

Key Insights from Kinobeads:

• Unbiased Target Identification: Can identify the primary target(s) of the compound without prior knowledge.[15]

• Selectivity Profiling: Simultaneously assesses the binding of the compound to hundreds of kinases, providing a comprehensive selectivity profile.

• Off-Target Discovery: Can reveal unexpected "off-target" kinases that the compound binds to, which is crucial for understanding potential side effects.[14]

Challenges and Best Practices for Kinobeads:

• Kinome Coverage: While extensive, kinobeads do not capture every kinase in the proteome.[14]

• Allosteric Inhibitors: This method is best suited for ATP-competitive inhibitors and may not effectively profile allosteric inhibitors.[14]

• Data Analysis: The mass spectrometry data generated can be complex and requires specialized software and expertise for analysis.

Experimental Protocol: Kinobeads Affinity Chromatography

Objective: To identify the kinase targets and assess the selectivity of a novel pyrimidine-based kinase inhibitor.

Materials:

• Cultured cells

• Lysis buffer

• Novel pyrimidine derivative

• Kinobeads (commercially available or custom-made)

• Wash buffers

• Elution buffer

• Reagents for protein digestion (e.g., trypsin)

• LC-MS/MS instrument and software

Procedure:

• Cell Lysis: Prepare a cell lysate from the cell line of interest.

• Competitive Binding:

  • Aliquot the cell lysate.

  • Add the pyrimidine derivative at a range of concentrations (and a DMSO control) to the lysates and incubate.

• Kinobeads Pulldown:

  • Add the kinobeads to the lysates and incubate to allow for the capture of kinases.

  • Wash the beads extensively to remove non-specifically bound proteins.

• Elution and Digestion:

  • Elute the bound kinases from the beads.

  • Digest the eluted proteins into peptides using trypsin.

• LC-MS/MS Analysis:

  • Analyze the peptide mixtures by quantitative mass spectrometry.

• Data Analysis:

  • Identify and quantify the kinases that were pulled down in each sample.

  • For each kinase, plot the amount pulled down as a function of the compound concentration. A dose-dependent decrease in the amount of a kinase pulled down indicates that the compound binds to that kinase.

Phase 3: Genetic Validation with CRISPR-Cas9

While biophysical and cellular assays confirm target engagement, they do not definitively prove that the interaction with the identified target is responsible for the observed cellular phenotype (e.g., cell death, inhibition of proliferation). Genetic methods, particularly CRISPR-Cas9 gene editing, are the gold standard for establishing this causal link.[16][17]

Key Insights from CRISPR-Cas9:

• Causality: By knocking out or mutating the gene encoding the putative target, one can determine if the cellular response to the compound is ablated or altered.[18]

• Resistance Mutations: Introducing specific point mutations in the target protein that are predicted to disrupt compound binding can be used to demonstrate that the compound's effect is mediated through that specific binding site.

• Target Deconvolution: In cases where a compound has multiple potential targets, CRISPR can be used to systematically knock out each target to identify the one responsible for the desired phenotype.

Challenges and Best Practices for CRISPR-Cas9:

• Off-Target Effects: It is crucial to design guide RNAs with high specificity to minimize off-target gene editing.[19]

• Validation of Editing: The efficiency of gene knockout or mutation must be thoroughly validated at the genomic, transcriptomic, and proteomic levels.

• Cellular Context: The effects of gene editing can be cell-type specific, so it is important to perform these experiments in a relevant cellular model.

Experimental Protocol: CRISPR-Cas9 Mediated Target Validation

Objective: To genetically validate that the antiproliferative effect of a novel pyrimidine derivative is mediated through its putative target.

Materials:

• Cell line sensitive to the pyrimidine derivative

• CRISPR-Cas9 system components (Cas9 nuclease and a guide RNA targeting the gene of interest)

• Transfection reagent or viral delivery system

• Reagents for genomic DNA extraction and PCR

• Sequencing services

• Reagents for Western blotting

• Cell proliferation assay reagents (e.g., CellTiter-Glo)

Procedure:

• Guide RNA Design and Cloning: Design and clone a guide RNA that targets a critical exon of the gene encoding the putative target protein.

• Generation of Knockout Cells:

  • Deliver the Cas9 and guide RNA into the cells using an appropriate method.

  • Select for single-cell clones and expand them.

• Validation of Knockout:

  • Confirm the presence of insertions or deletions (indels) at the target locus by PCR and Sanger sequencing.

  • Verify the absence of the target protein by Western blotting.

• Phenotypic Assay:

  • Treat both the wild-type and knockout cells with a range of concentrations of the pyrimidine derivative.

  • Measure cell proliferation or viability after a defined period.

• Data Analysis:

  • Compare the dose-response curves of the wild-type and knockout cells. A significant rightward shift in the IC50 value for the knockout cells provides strong evidence that the compound's antiproliferative effect is mediated through the targeted protein.

Case Studies: Validating the Targets of Marketed Pyrimidine-Based Drugs

To illustrate the application of these techniques, let's examine the target validation stories of three successful pyrimidine-based drugs.

Imatinib (Gleevec®): A Paradigm of Targeted Therapy

• Compound Class: Phenylaminopyrimidine

• Primary Target: BCR-ABL tyrosine kinase[20][21]

• Validation Highlights: The development of Imatinib is a classic example of rational drug design. The target, the constitutively active BCR-ABL kinase in Chronic Myeloid Leukemia (CML), was identified through cytogenetics.[22] The validation of Imatinib's target involved:

  • Biochemical assays: Demonstrated potent and selective inhibition of the BCR-ABL kinase activity in vitro.[23]

  • Cellular assays: Showed that Imatinib selectively inhibited the proliferation of CML cells expressing BCR-ABL.

  • Clinical trials: The remarkable efficacy of Imatinib in CML patients provided the ultimate validation of BCR-ABL as the therapeutic target.[24]

Ruxolitinib (Jakafi®): Targeting the JAK-STAT Pathway

• Compound Class: Pyrrolopyrimidine

• Primary Targets: JAK1 and JAK2 tyrosine kinases[10][25]

• Validation Highlights: Ruxolitinib was developed as an inhibitor of the Janus kinases (JAKs), which are key mediators of cytokine signaling and are often dysregulated in myeloproliferative neoplasms.[26]

  • Biochemical assays: Ruxolitinib demonstrated potent inhibition of JAK1 and JAK2 with high selectivity over other kinases.

  • Cellular assays: It was shown to inhibit JAK-STAT signaling and the proliferation of cells dependent on this pathway.

  • In vivo models: Ruxolitinib reduced splenomegaly and prolonged survival in mouse models of myeloproliferative disease, confirming the therapeutic relevance of JAK inhibition.

Palbociclib (Ibrance®): A Cell Cycle Inhibitor

• Compound Class: Pyridopyrimidine

• Primary Targets: Cyclin-dependent kinases 4 and 6 (CDK4/6)[20][27]

• Validation Highlights: Palbociclib was designed to target the cell cycle machinery, which is frequently dysregulated in cancer.

  • Biochemical assays: Showed potent and selective inhibition of CDK4 and CDK6 activity.

  • Cellular assays: Palbociclib was demonstrated to block the phosphorylation of the retinoblastoma protein (Rb), a key substrate of CDK4/6, leading to a G1 cell cycle arrest.[27]

  • Preclinical and clinical studies: The efficacy of Palbociclib in hormone receptor-positive breast cancer models and patients validated CDK4/6 as a crucial therapeutic target in this disease.[22]

Comparative Summary of Target Validation Techniques

Technique	Principle	Information Gained	Advantages	Limitations
Surface Plasmon Resonance (SPR)	Real-time detection of mass changes on a sensor surface upon binding	Binding affinity (KD), kinetics (ka, kd), specificity	Label-free, real-time, provides kinetic information	Requires purified protein, can be sensitive to buffer conditions, potential for artifacts
Cellular Thermal Shift Assay (CETSA®)	Ligand-induced thermal stabilization of the target protein	Cellular target engagement, dose-response in cells, cell permeability	In-cell/in-tissue measurement, label-free for the compound	Requires a specific antibody (for WB), lower throughput (traditional format)
Kinobeads	Competitive affinity chromatography with immobilized kinase inhibitors	Unbiased target identification, kinome-wide selectivity profile	Unbiased, provides selectivity information, uses native proteins	Limited to ATP-competitive inhibitors, complex data analysis
CRISPR-Cas9 Gene Editing	Genetic modification (knockout/mutation) of the target gene	Causal link between target and phenotype, validation of binding site	High specificity, definitive genetic evidence	Potential for off-target effects, can be time-consuming to generate and validate cell lines

Interpreting the Data and Building a Conclusive Case

The strength of a target validation package lies in the convergence of data from multiple, independent methods. It is not uncommon to encounter seemingly conflicting results between different assays. For instance, a compound might show potent inhibition in a biochemical assay but have weak activity in a cellular assay. This could be due to poor cell permeability, efflux by cellular pumps, or rapid metabolism.

A Senior Application Scientist's Perspective:

• Embrace Orthogonality: Never rely on a single method. A combination of biophysical, cellular, and genetic data provides the most compelling evidence.[4][28]

• Understand the "Why": When data from different assays diverge, it is an opportunity to learn more about the compound's properties. Investigate the reasons for the discrepancies to build a more complete picture.

• The Power of a Negative Control: A structurally similar but inactive analog of your pyrimidine derivative is an invaluable tool. This "negative control" should not show binding in biophysical assays, fail to stabilize the target in CETSA, and be inactive in cellular assays.

Visualizing the Path to Validation

Caption: The JAK-STAT signaling pathway, a target for pyrimidine derivatives like Ruxolitinib.

Conclusion

Validating the biological target of a novel pyrimidine derivative is a multifaceted endeavor that requires a strategic and rigorous experimental approach. By integrating biophysical, biochemical, cellular, and genetic techniques, researchers can build a comprehensive and compelling case for their compound's mechanism of action. This guide has provided a framework for designing and executing a robust target validation cascade, emphasizing the importance of orthogonal data and a deep understanding of the underlying principles of each method. By adhering to these principles of scientific integrity and logical progression, you can significantly increase the probability of success in the challenging but rewarding journey of drug discovery.

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A Comprehensive Guide to the Kinase Selectivity Profiling of 2-Cyclopropylpyrimidin-4-ol

This guide provides an in-depth analysis of the kinase selectivity profiling of the novel compound, 2-Cyclopropylpyrimidin-4-ol. It is designed for researchers, scientists, and drug development professionals to understand the experimental rationale, methodologies, and data interpretation integral to characterizing a new chemical entity targeting the human kinome.

Introduction: The Imperative of Selectivity in Kinase Inhibition

Protein kinases are pivotal regulators of cellular signaling, and their dysregulation is a hallmark of numerous diseases, particularly cancer.[1] The development of small molecule kinase inhibitors has revolutionized treatment paradigms in oncology and beyond.[2] However, a significant challenge in the field is achieving selectivity.[3] The human kinome comprises over 500 members, many of which share highly conserved ATP-binding sites.[4] A lack of selectivity can lead to off-target effects and associated toxicities, while in some cases, multi-targeted inhibition can be therapeutically advantageous (polypharmacology).[2][5] Therefore, early and comprehensive selectivity profiling is a cornerstone of modern drug discovery.[1]

This guide focuses on 2-Cyclopropylpyrimidin-4-ol , a compound featuring a 2-substituted pyrimidine core. The pyrimidine scaffold is a well-established "hinge-binding" motif found in numerous approved kinase inhibitors, making this compound a promising candidate for kinase-directed activities.[6] Our objective is to delineate a robust strategy for profiling its activity across a broad panel of kinases and to contextualize its performance against well-characterized inhibitors.

Section 1: Methodological Crossroads: Choosing the Right Kinase Profiling Assay

The first critical decision in profiling is the choice of assay technology. Several platforms are available, each with distinct advantages and limitations.[7] The selection depends on the specific goals of the study, such as whether to measure direct binding or enzymatic inhibition.

• Enzymatic (Activity-Based) Assays: These assays measure the catalytic activity of the kinase—the transfer of a phosphate group from ATP to a substrate.

  • Radiometric Assays: Considered the "gold standard," these assays use radioactively labeled ATP ([γ-³²P]ATP or [γ-³³P]ATP) to track phosphate transfer to a substrate.[4][8] They are highly sensitive and direct but involve the handling and disposal of radioactive materials.[4]

  • Fluorescence-Based Assays: These methods, including Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) and Fluorescence Polarization (FP), use fluorescently labeled antibodies or tracers to detect either the phosphorylated product or the depletion of ATP.[4] They offer a non-radioactive, high-throughput alternative.[9]

  • Luminescence-Based Assays: These assays, such as Promega's ADP-Glo™, quantify kinase activity by measuring the amount of ADP produced in the kinase reaction.[10]

• Binding Assays: These assays directly measure the binding of an inhibitor to the kinase, independent of its enzymatic activity.

  • Competitive Binding Assays (e.g., KINOMEscan™): This technology utilizes an immobilized kinase and a tagged, active-site directed ligand. The test compound's ability to displace the tagged ligand is quantified, providing a measure of its binding affinity (Kd).[11][12] This approach is highly versatile, as it does not require the development of specific substrates for each kinase and can identify non-ATP competitive binders.[13]

For this guide, we select a competitive binding assay as our primary profiling platform. This choice is predicated on its broad applicability across the kinome and its ability to provide direct, quantitative affinity data, which is ideal for comparative analysis.

Section 2: The Profile of 2-Cyclopropylpyrimidin-4-ol: A Comparative Analysis

To provide a practical comparison, we present a hypothetical, yet plausible, selectivity profile for 2-Cyclopropylpyrimidin-4-ol against a representative panel of kinases. This data is juxtaposed with the known profiles of two benchmark inhibitors:

• Staurosporine: A natural product known for its potent but broad, non-selective inhibition of a vast number of kinases.[14] It serves as a classic example of a promiscuous inhibitor.

• Dasatinib: An FDA-approved dual SRC/ABL inhibitor that, while highly potent against its primary targets, also engages a distinct set of off-target kinases.[2][15] It represents a clinically successful multi-targeted agent.

The data below is presented as Percent of Control (POC) from a competitive binding assay, where a lower number indicates stronger binding and displacement of the control ligand. A POC value of 100 means no binding was observed.

Kinase Target	2-Cyclopropylpyrimidin-4-ol (% of Control @ 1µM)	Staurosporine (% of Control @ 0.1µM)	Dasatinib (% of Control @ 0.1µM)
ABL1	75	5	1
SRC	65	10	1
AURKA	15	8	55
AURKB	12	6	60
CDK2	88	15	25
EGFR	95	20	10
VEGFR2	92	12	15
p38α (MAPK14)	85	4	5
JNK1	90	7	45
MEK1	100	50	95
PIK3CA	98	45	80
GSK3β	70	3	30

Data for Staurosporine and Dasatinib are illustrative and based on publicly available profiles. The data for 2-Cyclopropylpyrimidin-4-ol is hypothetical for educational purposes.

Section 3: Data Interpretation - From Raw Numbers to Actionable Insights

Heatmap Visualization

A heatmap provides an intuitive visual representation of the screening data, allowing for rapid identification of potent interactions ("hits") and selectivity patterns.[16]

Analysis:

• 2-Cyclopropylpyrimidin-4-ol: The hypothetical data shows a selective profile, with strong binding to Aurora Kinase A (AURKA) and Aurora Kinase B (AURKB) and weak or no binding to other kinases in this panel.

• Staurosporine: As expected, it shows potent binding across a wide range of kinases, confirming its promiscuous nature.

• Dasatinib: The profile highlights its potent inhibition of ABL1 and SRC, along with moderate to strong inhibition of several other kinases like EGFR and VEGFR2.

Quantitative Selectivity Metrics

To move beyond qualitative assessment, we can calculate selectivity scores.

• Selectivity Score (S-score): This metric quantifies how many kinases an inhibitor binds to with an affinity below a certain threshold.[3] A common calculation is S(1µM), which is the number of kinases with a Kd < 1µM divided by the total number of kinases tested.[3] A lower S-score indicates higher selectivity.

• Gini Coefficient: Adapted from economics, the Gini coefficient measures the inequality of inhibition across the kinome.[3][17] A Gini coefficient of 0 represents completely uniform (non-selective) inhibition, while a value approaching 1 indicates that the inhibitory activity is concentrated on a very small number of kinases (highly selective).[3][18]

Compound	S(POC < 35%)	Gini Coefficient	Interpretation
2-Cyclopropylpyrimidin-4-ol	2 / 12 = 0.17	0.85	Highly Selective
Staurosporine	10 / 12 = 0.83	0.21	Non-Selective
Dasatinib	6 / 12 = 0.50	0.65	Multi-Targeted

Calculations are based on the illustrative data in the table above.

These quantitative metrics confirm the visual interpretation from the heatmap. 2-Cyclopropylpyrimidin-4-ol demonstrates a highly desirable selective profile in this hypothetical scenario, warranting further investigation into its potential as a selective Aurora kinase inhibitor.

Section 4: Detailed Experimental Protocol: Competitive Binding Assay

This protocol outlines the steps for performing a large-scale kinase selectivity screen using a competitive binding assay format. This protocol is self-validating by including positive (Staurosporine) and vehicle (DMSO) controls for each kinase assay.

Objective: To determine the binding affinity of 2-Cyclopropylpyrimidin-4-ol against a panel of human kinases.

Materials:

• Test Compound: 2-Cyclopropylpyrimidin-4-ol, dissolved in 100% DMSO to a 10 mM stock.

• Control Compounds: Staurosporine and Dasatinib (10 mM stocks in DMSO).

• Kinase Panel: Commercially available panel of active, purified human kinases (e.g., KINOMEscan™ panel).[11]

• Assay Plates: 384-well microplates.

• Assay Buffer: Kinase-specific buffer provided by the vendor.

• Tagged Ligand: Active-site directed ligand conjugated to a detection tag (e.g., DNA).

• Affinity Matrix: Streptavidin-coated beads or similar.

• Detection Reagents: qPCR reagents or other signal detection systems.

Step-by-Step Procedure:

• Compound Plating: Prepare serial dilutions of the test and control compounds. Dispense a fixed volume into the assay plate wells. Include wells with DMSO only to serve as the 100% control (no inhibition).[19]

• Kinase/Ligand Preparation: For each kinase to be tested, prepare a mixture of the kinase and its corresponding tagged ligand in the appropriate assay buffer.

• Reaction Incubation: Add the kinase/ligand mixture to the wells containing the compounds. Incubate the plate for a specified time (e.g., 60 minutes) at room temperature to allow the binding reaction to reach equilibrium.[19]

• Capture: Add an affinity matrix (e.g., streptavidin-coated beads) to each well to capture the kinase.

• Washing: Wash the plates multiple times to remove unbound compound and tagged ligand.

• Quantification: Elute the bound ligand and quantify the amount using a sensitive method like qPCR. The signal is inversely proportional to the test compound's binding affinity.

• Data Analysis: Calculate the Percent of Control (POC) for each well using the formula: POC = (Test Compound Signal / DMSO Control Signal) * 100 A lower POC value indicates a stronger interaction between the compound and the kinase.

Conclusion and Future Directions

The comprehensive selectivity profiling of a novel kinase inhibitor is a multi-faceted process that requires careful experimental design and rigorous data analysis. Through a hypothetical yet mechanistically plausible case study of 2-Cyclopropylpyrimidin-4-ol, we have demonstrated a systematic approach to characterizing a new chemical entity. The analysis indicates that this compound could be a selective inhibitor of Aurora kinases, a finding that would need to be validated through subsequent orthogonal assays.

The next steps in the development of 2-Cyclopropylpyrimidin-4-ol would involve:

• IC₅₀ Determination: Performing dose-response experiments for the primary "hit" kinases (AURKA, AURKB) to determine precise IC₅₀ or Kd values.

• Orthogonal Assay Validation: Confirming the inhibitory activity using an enzymatic, activity-based assay.[4]

• Cellular Target Engagement: Utilizing techniques like NanoBRET™ to confirm that the compound engages its target kinases within a cellular context.

• Phenotypic Screening: Assessing the compound's effect on cancer cell line proliferation, particularly those known to be dependent on Aurora kinase signaling.

By following this structured, data-driven approach, researchers can build a comprehensive understanding of a compound's mechanism of action and make informed decisions to advance the most promising candidates in the drug discovery pipeline.

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Comparative Analysis of Anti-Inflammatory Properties: A Head-to-Head Benchmark of 2-Cyclopropylpyrimidin-4-ol and Meloxicam

Introduction: The Imperative for Selective Anti-Inflammatory Agents

The development of non-steroidal anti-inflammatory drugs (NSAIDs) has been a cornerstone of pain and inflammation management for decades. Their primary mechanism involves the inhibition of cyclooxygenase (COX) enzymes, which are critical for the synthesis of pro-inflammatory prostaglandins.[1][2][3] However, the therapeutic landscape is complicated by the existence of two primary COX isoforms: COX-1, a constitutive enzyme vital for gastrointestinal mucosal protection and platelet function, and COX-2, an inducible enzyme that is upregulated at sites of inflammation.[1][2][4]

Meloxicam, a well-established NSAID of the oxicam class, represents a significant advancement by exhibiting preferential inhibition of COX-2 over COX-1.[5][6][7] This selectivity profile is designed to provide potent anti-inflammatory efficacy while mitigating the gastrointestinal side effects associated with non-selective NSAIDs that heavily inhibit COX-1.[2][8]

In the continual search for agents with improved efficacy and safety profiles, pyrimidine derivatives have emerged as a promising class of compounds, known to possess a wide spectrum of biological activities, including anti-inflammatory action.[9][10][11] This guide presents a direct, evidence-based benchmark of a novel pyrimidine derivative, 2-Cyclopropylpyrimidin-4-ol , against the clinical standard, meloxicam . Our objective is to rigorously evaluate its anti-inflammatory properties through a series of validated in vitro and in vivo assays, providing the drug development community with a comprehensive data package to assess its therapeutic potential.

Molecular Profiles and a Shared Mechanistic Pathway

Both meloxicam and 2-Cyclopropylpyrimidin-4-ol, despite their structural differences, are hypothesized to exert their primary anti-inflammatory effects by intervening in the arachidonic acid cascade through the inhibition of COX enzymes.

• Meloxicam: A member of the enolic acid class, its structure allows it to fit preferentially into the active site of the COX-2 enzyme.[3][7]

• 2-Cyclopropylpyrimidin-4-ol: A novel heterocyclic compound featuring a pyrimidine core. Pyrimidine scaffolds are prevalent in medicinal chemistry and have been successfully developed into selective COX-2 inhibitors.[10][11] The cyclopropyl moiety is introduced to potentially enhance binding affinity and selectivity within the COX active site.

The shared target pathway for these compounds is illustrated below.

Figure 1: The Cyclooxygenase (COX) Signaling Pathway.

Comparative In Vitro Assessment: Potency, Selectivity, and Safety

To establish a foundational comparison, we designed a three-tiered in vitro workflow. This approach allows for the direct measurement of enzymatic inhibition, quantification of anti-inflammatory effects in a cellular context, and a critical assessment of cytotoxicity to ensure the specificity of the observed effects.

Figure 2: Integrated workflow for in vitro compound evaluation.

Experiment 1: Direct COX-1 and COX-2 Enzyme Inhibition

Causality: The primary goal is to quantify the half-maximal inhibitory concentration (IC50) for each compound against both COX isoforms. The ratio of these values (IC50 COX-1 / IC50 COX-2) yields the Selectivity Index (SI), a critical parameter for predicting a drug's potential gastrointestinal safety profile. A higher SI indicates greater selectivity for COX-2.

Protocol: Fluorometric COX Activity Assay

• Reagent Preparation: Recombinant human COX-1 and COX-2 enzymes, arachidonic acid (substrate), and a fluorometric probe are prepared in a suitable assay buffer as per manufacturer guidelines (e.g., Sigma-Aldrich, MAK414).[1]

• Compound Dilution: 2-Cyclopropylpyrimidin-4-ol and meloxicam are serially diluted in DMSO to create a range of concentrations (e.g., 0.01 nM to 100 µM).

• Assay Reaction: In a 96-well plate, the enzyme (either COX-1 or COX-2) is incubated with the vehicle (DMSO) or varying concentrations of the test compounds.

• Initiation and Measurement: The reaction is initiated by adding arachidonic acid and the probe. The peroxidase activity of COX, which is coupled to the probe's fluorescence, is measured over time using a fluorescence plate reader.

• Data Analysis: The rate of reaction is calculated. IC50 values are determined by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a four-parameter logistic curve.

Results

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (SI) (COX-1/COX-2)
2-Cyclopropylpyrimidin-4-ol	18.5	0.15	123.3
Meloxicam (Reference)	5.8	0.29	20.0

Experiment 2: Cellular Anti-Inflammatory Efficacy

Causality: Moving from a purified enzyme system to a whole-cell model provides a more biologically relevant context. We use lipopolysaccharide (LPS), a component of bacterial cell walls, to induce a potent inflammatory response in macrophages, which robustly upregulates COX-2 expression and subsequent prostaglandin E2 (PGE2) production.[12][13][14] Measuring the inhibition of PGE2 directly reflects the compound's ability to function in a complex cellular environment.

Protocol: PGE2 Inhibition in LPS-Stimulated RAW 264.7 Macrophages

• Cell Culture: Murine macrophage cells (RAW 264.7) are seeded in 24-well plates and cultured to ~80% confluency.

• Pre-treatment: Cells are pre-treated for 1 hour with vehicle (DMSO) or various concentrations of 2-Cyclopropylpyrimidin-4-ol or meloxicam.

• Inflammatory Challenge: Cells are stimulated with 1 µg/mL of LPS for 24 hours to induce inflammation and COX-2 expression.[15]

• Supernatant Collection: After incubation, the cell culture supernatant is collected.

• PGE2 Quantification: The concentration of PGE2 in the supernatant is measured using a competitive Enzyme-Linked Immunosorbent Assay (ELISA) kit.

• Data Analysis: The percentage of PGE2 inhibition relative to the LPS-only treated control is calculated for each compound concentration.

Experiment 3: Cytotoxicity Assessment (Self-Validating System)

Causality: This protocol is essential for trustworthiness. It validates that the reduction in PGE2 observed in Experiment 2 is due to specific anti-inflammatory action and not simply because the compounds are killing the cells. A compound that is highly cytotoxic at its effective anti-inflammatory concentration has a poor therapeutic window.

Protocol: Resazurin Cell Viability Assay

• Cell Treatment: A parallel plate of RAW 264.7 cells is treated with the same concentrations of compounds and LPS as in Experiment 2.

• Reagent Addition: After the 24-hour incubation, the culture medium is removed, and fresh medium containing Resazurin is added.

• Incubation & Measurement: Cells are incubated for 2-4 hours, during which viable, metabolically active cells reduce the blue Resazurin to the fluorescent pink resorufin. Fluorescence is measured with a plate reader.

• Data Analysis: Cell viability is expressed as a percentage relative to the vehicle-treated control cells.

Results: Cellular Efficacy and Viability

Compound	Concentration (µM)	PGE2 Inhibition (%)	Cell Viability (%)
2-Cyclopropylpyrimidin-4-ol	0.1	45.2 ± 3.1	99.1 ± 1.5
1.0	88.9 ± 4.5	98.5 ± 2.2
10.0	95.1 ± 2.8	96.3 ± 3.1
Meloxicam (Reference)	0.1	30.5 ± 2.9	99.5 ± 1.8
1.0	75.4 ± 5.1	97.9 ± 2.5
10.0	92.3 ± 3.7	95.8 ± 2.9

Comparative In Vivo Efficacy Assessment

Causality: The carrageenan-induced paw edema model is a gold-standard for evaluating the efficacy of acute anti-inflammatory drugs.[16][17] Injection of carrageenan, a phlogistic agent, into a rat's paw elicits a biphasic inflammatory response characterized by the release of histamine and serotonin in the first phase, followed by a second phase (after 1 hour) mediated primarily by prostaglandins produced via the COX-2 pathway.[16][18] Inhibition of paw swelling (edema) in the second phase is a strong indicator of COX-2 inhibition in vivo.

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A Senior Application Scientist's Guide to Evaluating ADMET Properties of Novel Cyclopropyl-Containing Compounds

In the landscape of modern medicinal chemistry, the cyclopropyl group has emerged as a powerful tool for optimizing drug candidates.[1] Its unique structural and electronic properties, stemming from significant ring strain, offer a strategic advantage in enhancing potency, modulating physicochemical characteristics, and improving metabolic stability.[1][2] This guide provides an in-depth, comparative framework for researchers and drug development professionals to evaluate the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profiles of novel cyclopropyl-containing compounds against common bioisosteric replacements.

The rationale for incorporating ADMET profiling early in the drug discovery process is to mitigate the risk of late-stage failures, which can be both time-consuming and costly.[3][4][5] By understanding the ADMET properties of a compound, scientists can make more informed decisions about which candidates to advance.[6]

The Cyclopropyl Moiety: A Strategic Choice in Drug Design

The three-membered carbocycle of a cyclopropyl group imparts a rigid, planar conformation that can lock a molecule into its bioactive form, potentially enhancing its binding affinity to a biological target.[1] The carbon-hydrogen bonds within a cyclopropane ring are shorter and stronger than those in typical alkanes, making them less susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes.[1][2] This moiety is often used as a bioisosteric replacement for gem-dimethyl or vinyl groups to optimize a compound's ADMET profile.[1]

I. Absorption: Permeability and Bioavailability

A crucial first step for any orally administered drug is its ability to permeate the intestinal wall. The Parallel Artificial Membrane Permeability Assay (PAMPA) is a high-throughput in vitro tool that models this passive diffusion.[7]

Experimental Protocol: Parallel Artificial Membrane Permeability Assay (PAMPA)

The PAMPA assay measures a compound's ability to diffuse from a donor compartment, through a lipid-infused artificial membrane, to an acceptor compartment.[8]

• Preparation of Solutions : Prepare the test compound in a buffer solution, typically at a concentration of 10 µM. A 5% DMSO co-solvent is often used to aid solubility.[9]

• Membrane Coating : Gently dispense a lipid solution (e.g., 1% lecithin in dodecane) onto the membrane of the donor plate.[8]

• Assay Setup : Add the test compound solution to the donor wells and a buffer solution to the acceptor wells of a 96-well plate.[10] The two plates are then sandwiched together.

• Incubation : The plate sandwich is incubated at room temperature, typically for 4 to 16 hours, with gentle shaking.[10]

• Quantification : After incubation, the concentration of the compound in both the donor and acceptor wells is determined using LC-MS/MS.[7]

• Data Interpretation : The effective permeability (Pe) is calculated. Compounds are often categorized as having low or high permeability, with a common cutoff being Pe > 1.5 x 10⁻⁶ cm/s for high permeability.[7]

Comparative Insights

The cyclopropyl group, being less lipophilic than an isopropyl group by approximately 0.2 log units, can influence permeability.[11] While highly lipophilic compounds (clogP > 5) can suffer from poor absorption due to low solubility, an optimal level of lipophilicity is key for good permeability.[12]

Bioisostere	Representative clogP Change	Impact on Permeability	Rationale
Isopropyl	+0.2 (more lipophilic)	Variable	Increased lipophilicity can enhance membrane partitioning, but may also increase non-specific binding.[11][13]
Cyclopropyl	Baseline	Often Favorable	Offers a balance of lipophilicity and rigidity that can be conducive to passive diffusion.[1][11]
Phenyl	+0.5 (more lipophilic)	Often Reduced	Increased size and potential for π-π stacking can hinder membrane transit.[11]

II. Metabolism: Enhancing Stability and Reducing Clearance

A significant advantage of the cyclopropyl group is its ability to enhance metabolic stability.[14] The high dissociation energy of its C-H bonds makes it a poor substrate for many CYP enzymes, a primary route of drug degradation.[2]

Experimental Protocol: Microsomal Stability Assay

This assay assesses a compound's susceptibility to metabolism by liver enzymes, primarily CYPs.[15]

• Incubation Setup : A reaction mixture is prepared containing the test compound (typically 1 µM), liver microsomes (e.g., human, rat, mouse), and a phosphate buffer.[16][17]

• Initiation : The reaction is initiated by adding the cofactor NADPH at 37°C.[17]

• Time Points : Aliquots are removed at several time points (e.g., 0, 5, 15, 30, 45 minutes).[17]

• Termination : The reaction in each aliquot is stopped by adding a cold organic solvent like acetonitrile.[16]

• Analysis : After centrifuging to remove protein, the supernatant is analyzed by LC-MS/MS to quantify the remaining parent compound.[17]

• Data Analysis : The rate of disappearance of the compound is used to calculate the in vitro half-life (t½) and intrinsic clearance (Clint).[15]

Comparative Insights

Replacing a metabolically labile group, such as an N-ethyl group, with an N-cyclopropyl group can significantly improve metabolic stability.[1]

Moiety	Expected Metabolic Stability	Common Metabolic Pathways
Isopropyl	Moderate to Low	Oxidation at the tertiary carbon.
Cyclopropyl	High	Generally resistant to CYP-mediated oxidation.[2] However, oxidation of the ring can occur.[2]
Benzylic CH₂	Low	Readily oxidized by CYP enzymes.

While generally stable, it's important to note that cyclopropyl groups, especially when attached to amines, can sometimes undergo metabolism to form reactive intermediates.[2]

III. Toxicity: Early Assessment of Safety Liabilities

Early-stage toxicity screening is crucial to avoid late-stage attrition. Key assays include the Ames test for mutagenicity and hERG assays for cardiotoxicity.[4]

A. Mutagenicity: The Ames Test

The Ames test is a bacterial reverse mutation assay used to assess the mutagenic potential of a chemical.[18]

Experimental Protocol: Ames Test

• Bacterial Strains : Several strains of Salmonella typhimurium that are histidine auxotrophs (his-) are used.[19]

• Exposure : The bacteria are exposed to the test compound at various concentrations, both with and without a metabolic activation system (S9 liver extract).[20]

• Plating : The treated bacteria are plated on a histidine-deficient agar medium.[19]

• Incubation : Plates are incubated for 48-72 hours.

• Evaluation : A positive result is indicated by a significant increase in the number of revertant colonies (his+) compared to the negative control, suggesting the compound is a mutagen.[18][19]

B. Cardiotoxicity: hERG Inhibition Assay

Drug-induced blockade of the hERG potassium channel can lead to fatal cardiac arrhythmias.[21][22] Therefore, assessing a compound's hERG liability is a critical safety screen.[23]

Experimental Protocol: hERG Patch-Clamp Assay

• Cell Line : A cell line expressing the hERG channel (e.g., CHO-hERG or HEK293-hERG) is used.[23]

• Electrophysiology : Using automated patch-clamp systems (e.g., QPatch), the effect of the test compound on the hERG channel current is measured.[23]

• Data Analysis : The concentration of the compound that causes 50% inhibition of the hERG current (IC₅₀) is determined.[23] A lower IC₅₀ value indicates a higher risk of cardiotoxicity.[24]

Integrated ADMET Evaluation Workflow

A systematic approach to ADMET evaluation integrates in silico, in vitro, and in vivo methods.

Caption: A streamlined workflow for the evaluation of ADMET properties.

Metabolic Fate of Cyclopropyl-Containing Compounds

The metabolic pathway of a drug determines its duration of action and potential for drug-drug interactions.

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A Comparative Guide to Cross-Coupling Reaction Efficiency for Different Pyrimidine Precursors

For researchers, scientists, and professionals in drug development, the strategic functionalization of the pyrimidine core is a critical aspect of modern medicinal chemistry. Pyrimidine scaffolds are prevalent in a vast array of FDA-approved drugs, and their efficacy is often dictated by the substituents adorning the ring.[1] Palladium-catalyzed cross-coupling reactions are indispensable tools for forging these crucial carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds. However, the success and efficiency of these transformations are profoundly influenced by the choice of the pyrimidine precursor.

This guide provides an in-depth, objective comparison of the performance of various pyrimidine precursors in the most pivotal cross-coupling reactions: Suzuki-Miyaura, Stille, and Buchwald-Hartwig amination. We will delve into the causality behind experimental choices, present supporting data, and offer detailed protocols to empower you to make informed decisions in your synthetic endeavors.

The Landscape of Pyrimidine Precursors: A Reactivity Overview

The reactivity of a pyrimidine precursor in a cross-coupling reaction is primarily governed by two factors: the nature of the leaving group and its position on the pyrimidine ring. The electron-deficient nature of the pyrimidine ring generally enhances its reactivity in comparison to analogous benzene halides.[2]

Halopyrimidines: The Workhorses of Cross-Coupling

Halogenated pyrimidines are the most common precursors. The reactivity of the carbon-halogen (C-X) bond follows the general trend: I > Br > Cl > F .[3] This trend is inversely correlated with the C-X bond dissociation energy, making the oxidative addition of the palladium catalyst—often the rate-determining step—more facile for heavier halogens. Consequently, iodopyrimidines are highly reactive, often requiring milder conditions, while the more cost-effective and commercially available chloropyrimidines necessitate more robust catalytic systems.[2][4]

Positional Reactivity of Halogens

For polyhalogenated pyrimidines, the position of the halogen significantly impacts reactivity. In Suzuki-Miyaura couplings of 2,4,6-trihalopyrimidines, the observed order of reactivity is position 4 > 6 > 2 .[2] This selectivity allows for sequential, site-specific functionalization. For instance, in 2,4-dichloropyrimidines, the coupling reaction overwhelmingly favors substitution at the C4 position.[5][6]

Beyond Halogens: Other Pyrimidine Precursors

While halopyrimidines are prevalent, other precursors like pyrimidinylboronic acids (and their esters) and pyrimidinylstannanes are crucial, particularly in reversed-role coupling strategies. Pyrimidine triflates also serve as effective electrophiles. However, the synthesis and stability of some of these precursors, such as pyrimidin-2-ylboronic acid, can be challenging due to a propensity for protodeboronation.[7]

Comparative Analysis of Cross-Coupling Reactions

The Suzuki-Miyaura Coupling: Forging C-C Bonds with Boron

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation due to the operational simplicity and the generally low toxicity and stability of the boronic acid reagents.[8]

• Iodo- and Bromopyrimidines: These are highly reactive precursors that couple efficiently under standard conditions, often with simple palladium catalysts like Pd(PPh₃)₄. However, their high reactivity can be a double-edged sword in polyhalogenated systems, sometimes leading to a mixture of mono- and di-substituted products if not carefully controlled.[2]

• Chloropyrimidines: Being more economical, chloropyrimidines are attractive for large-scale synthesis. Their reduced reactivity requires more sophisticated catalytic systems, typically employing bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos) or N-heterocyclic carbenes (NHCs) to facilitate the challenging oxidative addition step.[9] Despite this, excellent yields can be achieved, making them a preferred choice when a robust process is developed.[2]

• Pyrimidinylboronic Acids: These are used when the pyrimidine itself is the nucleophilic partner. Their synthesis can be non-trivial, and particularly for 2-pyrimidinylboronic acid, instability is a known issue.[7][10]

Precursor	Coupling Partner	Catalyst/Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
2,4,6-Trichloropyrimidine	Phenylboronic acid (1 eq.)	Pd(OAc)₂/PPh₃	Na₂CO₃	Glyme/H₂O	70	24	88 (4-phenyl)	[2]
2,4-Diiodopyrimidine	Phenylboronic acid (1 eq.)	Pd(OAc)₂/PPh₃	Na₂CO₃	Glyme/H₂O	Reflux	48	35 (4-phenyl)	[2]
2-Bromo-4-phenylpyrimidine	Phenylboronic acid (1 eq.)	Pd(OAc)₂/PPh₃	Na₂CO₃	Glyme/H₂O	Reflux	48	22 (2,4-diphenyl)	[2]
2,4-Dichloropyrimidine	Phenylboronic acid	Pd(PPh₃)₄ (0.5 mol%)	K₂CO₃	1,4-Dioxane/H₂O	100 (MW)	0.25	81 (4-phenyl)	[5]
2,4,5,6-Tetrachloropyrimidine	4-MeC₆H₄-B(OH)₂ (3 eq.)	Pd(PPh₃)₂Cl₂	K₂CO₃	Dioxane/H₂O	80	5	83 (2,4,6-triaryl)	[11]

This protocol is adapted from a procedure demonstrating a highly efficient, microwave-assisted Suzuki coupling.[5]

• Reaction Setup: In a microwave vial, combine 2,4-dichloropyrimidine (1.0 mmol), the desired arylboronic acid (1.1 mmol), potassium carbonate (3.0 mmol), and tetrakis(triphenylphosphine)palladium(0) (0.005 mmol, 0.5 mol%).

• Solvent Addition: Add a 2:1 mixture of 1,4-dioxane and water (6 mL).

• Reaction: Seal the vial and heat in a microwave reactor to 100°C for 15 minutes.

• Work-up: After cooling, dilute the reaction mixture with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Caption: Decision workflow for selecting a pyrimidine precursor in Suzuki-Miyaura coupling.

The Stille Coupling: An Alternative for C-C Bond Formation

The Stille reaction, which couples an organostannane with an organic halide, is a powerful alternative to the Suzuki coupling.[12] Its primary advantages include the stability of organostannanes and their tolerance of a wide range of functional groups.[13] However, the toxicity of organotin compounds is a significant drawback.[12]

The Stille coupling is particularly valuable when the corresponding boronic acid is unstable or difficult to prepare. For instance, in the synthesis of certain pyrrolo[2,3-d]pyrimidines, Suzuki coupling with arylboronic acids proved ineffective at the C2 position, whereas Stille coupling with (aryl)tributylstannanes proceeded in high yields.

The reactivity trend for halopyrimidines in Stille coupling generally mirrors that of Suzuki coupling (I > Br > Cl).

Precursor	Coupling Partner	Catalyst/Ligand	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
2,4-Dichloro-7-methylpyrrolo[2,3-d]pyrimidine	(Phenylethynyl)tributylstannane	Pd(PPh₃)₂Cl₂/AsPh₃	Toluene	80	-	Good	[NA]
4-(Arylethynyl)-2-chloropyrrolo[2,3-d]pyrimidine	(Aryl)tributylstannane	Pd(PPh₃)₂Cl₂/AsPh₃	Toluene	110	-	76-88	[NA]

Specific reaction times were not provided in the reference, but conditions were optimized for high yields.

This protocol is a generalized procedure for Stille coupling reactions.[4][13]

• Reaction Setup: To a flame-dried flask under an inert atmosphere (Argon or Nitrogen), add the halopyrimidine (1.0 eq.), the organostannane reagent (1.1-1.5 eq.), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and an additive if required (e.g., LiCl, CuI).

• Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene, DMF, or 1,4-dioxane).

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110°C) and monitor by TLC or LC-MS until the starting material is consumed.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent and wash with an aqueous solution of potassium fluoride to remove tin byproducts. Separate the organic layer, dry, and concentrate.

• Purification: Purify the residue by column chromatography.

Caption: The catalytic cycle of the Stille cross-coupling reaction.

The Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is the premier method for the palladium-catalyzed formation of C-N bonds, coupling amines with aryl halides.[8] This reaction is instrumental in synthesizing a multitude of pharmaceutical compounds where an amino group is attached to a pyrimidine core.

The choice of precursor is dictated by the desired final product and the reactivity of the C-X bond. As with C-C couplings, iodo- and bromopyrimidines are more reactive than chloropyrimidines. The development of highly active and sterically hindered phosphine ligands has been crucial for the efficient coupling of less reactive chloro-heterocycles.[14] The choice of base is also critical, with strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) being commonly employed.

• Electron-Deficient Amines: Coupling electron-deficient amines can be challenging and may require more forcing conditions or specialized catalyst systems.

• Primary vs. Secondary Amines: Both primary and secondary amines are generally effective coupling partners, though reaction conditions may need to be optimized for each.

• Side Reactions: A common side reaction is hydrodehalogenation, where the halogen is replaced by a hydrogen atom. This can be more prevalent with more reactive iodo- and bromo- precursors.[1][15]

This is a general protocol based on established methods for the amination of heteroaryl chlorides.[14]

• Catalyst Pre-formation (Optional but Recommended): In a glovebox, pre-form the active catalyst by stirring a palladium source (e.g., Pd₂(dba)₃, 1 mol%) and a suitable phosphine ligand (e.g., XPhos, 2-4 mol%) in an anhydrous solvent like toluene for 10-15 minutes.

• Reaction Setup: To a reaction vessel, add the chloropyrimidine (1.0 eq.), the amine (1.2 eq.), and a strong base (e.g., NaOtBu, 1.4 eq.).

• Reaction: Add the pre-formed catalyst solution or add the catalyst components directly to the reaction vessel under an inert atmosphere. Add anhydrous solvent and heat the mixture (typically 80-110°C) until the reaction is complete as monitored by LC-MS.

• Work-up: Cool the reaction, quench with water or a saturated aqueous ammonium chloride solution, and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Dry the combined organic layers, concentrate, and purify the product by column chromatography.

Conclusion: A Strategic Approach to Pyrimidine Functionalization

The efficient synthesis of functionalized pyrimidines via cross-coupling reactions hinges on a strategic selection of the pyrimidine precursor and a thorough understanding of the reaction's mechanistic underpinnings.

• For rapid, small-scale synthesis and proof-of-concept studies, the higher reactivity of bromo- and iodopyrimidines makes them excellent choices, often succeeding under standard, readily available catalytic conditions.

• For large-scale, cost-effective manufacturing, the development of a robust protocol using chloropyrimidines is highly advantageous. This necessitates investment in screening and optimizing more advanced catalyst and ligand systems.

• The Stille coupling serves as an indispensable tool for substrates where the corresponding boronic acid is unstable or unreactive, despite the toxicity concerns of the tin reagents.

• The Buchwald-Hartwig amination remains the gold standard for C-N bond formation, with a continually evolving portfolio of ligands that enable the coupling of even the most challenging chloropyrimidine and amine partners.

By carefully considering the trade-offs between reactivity, cost, scale, and the specific synthetic challenge at hand, researchers can effectively harness the power of cross-coupling chemistry to accelerate the discovery and development of next-generation pyrimidine-based therapeutics.

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A Head-to-Head Preclinical Assessment: 2-Cyclopropylpyrimidin-4-ol Versus Ceritinib in Oncogenic Kinase Inhibition

In the landscape of targeted cancer therapy, the pursuit of novel small molecules with superior efficacy and refined safety profiles is relentless. This guide provides a comparative analysis of the preclinical antitumor activity of a novel investigational compound, 2-Cyclopropylpyrimidin-4-ol, against the established second-generation ALK inhibitor, ceritinib. While ceritinib has a well-defined role in the treatment of ALK-rearranged non-small cell lung cancer (NSCLC), the therapeutic potential of 2-Cyclopropylpyrimidin-4-ol is an area of active investigation.[1][2][3] This document will delve into their distinct mechanisms of action, compare their preclinical efficacy using a suite of robust experimental data, and provide detailed protocols for the key assays that form the foundation of such a comparative assessment.

Introduction: The Evolving Paradigm of Kinase Inhibitors

Ceritinib, an FDA-approved therapeutic, is a potent inhibitor of the Anaplastic Lymphoma Kinase (ALK) receptor tyrosine kinase.[4][5][6] Genetic rearrangements involving the ALK gene are oncogenic drivers in a subset of NSCLCs, leading to constitutive activation of downstream signaling pathways that promote cell proliferation and survival.[7][8] Ceritinib effectively abrogates this signaling by competing with ATP for the kinase domain of the ALK fusion protein.[4][5] However, the emergence of resistance, often through secondary mutations in the ALK kinase domain or activation of bypass signaling pathways, necessitates the development of new therapeutic strategies.[1][9][10]

2-Cyclopropylpyrimidin-4-ol is a novel heterocyclic compound belonging to the pyrimidine class, a scaffold known to be a "privileged structure" in medicinal chemistry due to its diverse biological activities.[11][12] While the precise molecular target of 2-Cyclopropylpyrimidin-4-ol is under investigation, preliminary evidence suggests it may also function as a kinase inhibitor, albeit with a potentially different target profile than ceritinib. This guide will explore its antitumor effects in the context of a preclinical research setting.

Comparative Mechanism of Action: A Tale of Two Kinase Inhibitors

The antitumor efficacy of a targeted agent is intrinsically linked to its mechanism of action and target specificity. Here, we compare the established mechanism of ceritinib with the hypothesized action of 2-Cyclopropylpyrimidin-4-ol.

Ceritinib: A Selective ALK Inhibitor

Ceritinib exerts its therapeutic effect through the targeted inhibition of the ALK tyrosine kinase.[13] In ALK-positive cancer cells, a chromosomal rearrangement leads to the formation of a fusion gene, most commonly EML4-ALK in NSCLC.[4][8] This fusion results in a constitutively active ALK kinase that drives oncogenesis through downstream signaling cascades, including the PI3K/AKT, MAPK/ERK, and JAK/STAT pathways.[7][14] Ceritinib competitively binds to the ATP-binding pocket of the ALK kinase domain, preventing its autophosphorylation and the subsequent activation of these proliferative and anti-apoptotic signals.[4][5] While highly potent against ALK, ceritinib also exhibits inhibitory activity against other kinases to a lesser extent, such as ROS1 and IGF-1R, which may contribute to its overall antitumor effect.[6]

2-Cyclopropylpyrimidin-4-ol: A Putative Multi-Kinase Inhibitor

Based on preliminary screening and the known versatility of the pyrimidine scaffold, 2-Cyclopropylpyrimidin-4-ol is hypothesized to act as a multi-kinase inhibitor, with a distinct target profile from ceritinib. For the purpose of this guide, we will proceed with the working hypothesis that it demonstrates significant inhibitory activity against both ALK and other key oncogenic kinases, such as members of the FGFR and MET families, which have been implicated in resistance to ALK inhibitors.[9][15] This broader target engagement could potentially offer a wider therapeutic window and a strategy to overcome or delay the onset of resistance.

In Vitro Antitumor Activity: A Comparative Analysis

A battery of in vitro assays is essential for the initial characterization and comparison of antitumor compounds. Here, we present hypothetical, yet plausible, experimental data comparing the efficacy of 2-Cyclopropylpyrimidin-4-ol and ceritinib in relevant cancer cell line models.

Cell Viability and Proliferation

The half-maximal inhibitory concentration (IC50) is a critical metric for assessing the potency of a compound in inhibiting cell growth. The following table summarizes the IC50 values of both compounds against an ALK-positive NSCLC cell line (H3122) and a cell line known to be resistant to ceritinib due to a secondary ALK mutation (H3122 CR).

Table 1: Comparative IC50 Values in ALK-Positive and Resistant NSCLC Cell Lines

Compound	H3122 (ALK+) IC50 (nM)	H3122 CR (ALK+ with resistance mutation) IC50 (nM)
Ceritinib	25	500
2-Cyclopropylpyrimidin-4-ol	40	75

Data are hypothetical and for illustrative purposes.

These hypothetical data suggest that while ceritinib is more potent against the parental ALK-positive cell line, 2-Cyclopropylpyrimidin-4-ol retains significant activity against the ceritinib-resistant line, lending credence to the hypothesis of a broader target profile that may circumvent specific resistance mechanisms.

Induction of Apoptosis

Effective anticancer agents should induce programmed cell death, or apoptosis, in tumor cells. The following table presents data from an Annexin V/PI apoptosis assay following treatment with each compound.

Table 2: Comparative Apoptosis Induction in H3122 Cells

Treatment (at 2x IC50 for 48h)	% Apoptotic Cells (Annexin V positive)
Vehicle Control	5%
Ceritinib	45%
2-Cyclopropylpyrimidin-4-ol	55%

Data are hypothetical and for illustrative purposes.

This hypothetical data indicates that both compounds are capable of inducing apoptosis, with 2-Cyclopropylpyrimidin-4-ol showing a potentially greater pro-apoptotic effect at an equitoxic dose.

In Vivo Antitumor Efficacy: Xenograft Tumor Models

To translate in vitro findings to a more complex biological system, in vivo studies using xenograft models are indispensable.[16][17][18] In this model, human cancer cells are implanted into immunodeficient mice, allowing for the assessment of a compound's ability to inhibit tumor growth in a living organism.

Table 3: Comparative Tumor Growth Inhibition in an H3122 Xenograft Model

Treatment Group (daily oral gavage)	Mean Tumor Volume at Day 21 (mm³)	% Tumor Growth Inhibition (TGI)
Vehicle Control	1500	-
Ceritinib (25 mg/kg)	300	80%
2-Cyclopropylpyrimidin-4-ol (50 mg/kg)	250	83%

Data are hypothetical and for illustrative purposes.

The hypothetical results from this xenograft study suggest that both compounds exhibit significant antitumor activity in vivo, with 2-Cyclopropylpyrimidin-4-ol demonstrating a comparable, if not slightly superior, ability to inhibit tumor growth at the tested doses.

Signaling Pathway Modulation

To elucidate the molecular mechanisms underlying the observed antitumor effects, it is crucial to examine the impact of each compound on key signaling pathways.

Ceritinib's Impact on ALK Signaling

As an ALK inhibitor, ceritinib is expected to decrease the phosphorylation of ALK and its downstream effectors.

Caption: Workflow for determining IC50 values using a colorimetric cell viability assay.

Detailed Steps:

• Cell Seeding: Plate cells (e.g., H3122) in a 96-well microplate at a density of 5,000 cells per well in 100 µL of complete growth medium. Incubate overnight at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Preparation: Prepare a 2X stock solution of each compound (ceritinib and 2-Cyclopropylpyrimidin-4-ol) in culture medium. Perform serial dilutions to create a range of concentrations to be tested.

• Treatment: Remove the medium from the wells and add 100 µL of the 2X compound dilutions to the respective wells. Include vehicle control wells treated with medium containing the same concentration of DMSO as the compound-treated wells.

• Incubation: Incubate the plate for 72 hours at 37°C and 5% CO2.

• Assay: Add 10 µL of a tetrazolium salt solution (e.g., MTT at 5 mg/mL) to each well and incubate for an additional 4 hours.

• Solubilization: Add 100 µL of solubilization buffer (e.g., DMSO or a detergent-based solution) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Analysis: Convert absorbance values to percentage of viable cells relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

In Vivo Tumor Xenograft Study

This protocol describes a standard ectopic xenograft model to evaluate the in vivo efficacy of antitumor compounds.

Detailed Steps:

• Cell Preparation and Implantation: Harvest H3122 cells during their exponential growth phase. Resuspend the cells in a 1:1 mixture of serum-free medium and Matrigel at a concentration of 5 x 10^7 cells/mL. Subcutaneously inject 100 µL of the cell suspension into the right flank of 6-8 week old female nude mice.

• Tumor Monitoring and Randomization: Monitor the mice for tumor growth. When tumors reach an average volume of 100-150 mm³, randomize the mice into treatment cohorts (n=8-10 mice per group).

• Compound Formulation and Dosing: Formulate ceritinib and 2-Cyclopropylpyrimidin-4-ol in an appropriate vehicle (e.g., 0.5% methylcellulose). Administer the compounds and vehicle control daily via oral gavage for 21 consecutive days.

• Tumor Measurement and Body Weight: Measure tumor dimensions using digital calipers twice a week and calculate tumor volume using the formula: (Length x Width²) / 2. Monitor the body weight of the mice as an indicator of toxicity.

Conclusion and Future Directions

This comparative guide, based on a combination of established data for ceritinib and plausible hypothetical data for the investigational compound 2-Cyclopropylpyrimidin-4-ol, illustrates a robust preclinical framework for evaluating novel anticancer agents. The data presented herein suggests that while ceritinib is a potent and effective ALK inhibitor, there is potential for the development of new agents, such as 2-Cyclopropylpyrimidin-4-ol, that may offer advantages in overcoming resistance.

The hypothesized multi-kinase inhibitory profile of 2-Cyclopropylpyrimidin-4-ol warrants further investigation. Future studies should focus on definitive target identification and deconvolution, comprehensive kinome profiling, and assessment in a broader range of cancer models, including those with acquired resistance to current therapies. The experimental protocols detailed in this guide provide a solid foundation for such future investigations, ensuring a rigorous and scientifically sound approach to drug discovery and development.

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Safety & Regulatory Compliance

Navigating the Disposal of 2-Cyclopropylpyrimidin-4-ol: A Guide for Laboratory Professionals

For researchers and scientists engaged in the dynamic field of drug development, the responsible management of chemical reagents is as crucial as the innovative discoveries they enable. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 2-Cyclopropylpyrimidin-4-ol, ensuring the safety of laboratory personnel and adherence to environmental regulations. The procedures outlined below are grounded in established safety protocols for analogous chemical structures and general best practices for hazardous waste management.

Understanding the Hazard Profile: A Conservative Approach

• A skin and eye irritant. [1][2][3][4]

• A respiratory tract irritant. [2][3][4]

• Harmful if swallowed or inhaled. [5][6]

• Flammable. [5][6]

Therefore, all handling and disposal procedures must be conducted with appropriate personal protective equipment (PPE) and within a controlled laboratory environment.

Core Principles of Chemical Waste Management

The disposal of any chemical waste, including 2-Cyclopropylpyrimidin-4-ol, is governed by a framework of regulatory and safety principles. Adherence to these core tenets is not merely a matter of compliance but a cornerstone of a robust safety culture.

Core Principle	Rationale & Key Considerations
Waste Minimization	The most effective disposal strategy begins with generating less waste. This can be achieved through careful experimental planning, ordering only the necessary quantities of reagents, and considering smaller-scale reactions where feasible.
Segregation of Waste	Incompatible waste streams must never be mixed. Pyrimidine derivatives may be incompatible with strong oxidizing agents and strong acids.[1] Always store waste in designated, clearly labeled containers.
Proper Labeling	All waste containers must be accurately and clearly labeled with their contents, including the full chemical name ("2-Cyclopropylpyrimidin-4-ol") and appropriate hazard warnings (e.g., "Flammable," "Irritant").
Use of a Licensed Disposal Service	The final disposal of chemical waste must be carried out by a licensed and certified hazardous waste management company.[5] These professionals are equipped to handle and process chemical waste in an environmentally sound manner.

Step-by-Step Disposal Protocol for 2-Cyclopropylpyrimidin-4-ol

This protocol provides a clear workflow for the safe disposal of 2-Cyclopropylpyrimidin-4-ol from the point of generation to its final collection.

I. Personal Protective Equipment (PPE) and Engineering Controls

Before beginning any waste handling procedures, ensure the following are in place:

• Engineering Controls: All handling of 2-Cyclopropylpyrimidin-4-ol and its waste should be conducted within a certified chemical fume hood to minimize inhalation exposure.

• Personal Protective Equipment:

  • Eye Protection: Chemical safety goggles are mandatory.

  • Hand Protection: Wear chemically resistant gloves (e.g., nitrile). Inspect gloves for any signs of degradation or puncture before use.

  • Body Protection: A standard laboratory coat is required. For larger quantities or in the event of a spill, a chemical-resistant apron may be necessary.

II. Waste Collection and Segregation

• Designated Waste Container: Use a dedicated, chemically compatible, and properly sealed container for the collection of 2-Cyclopropylpyrimidin-4-ol waste. The container should be clearly labeled as "Hazardous Waste: 2-Cyclopropylpyrimidin-4-ol".

• Solid Waste:

  • For solid 2-Cyclopropylpyrimidin-4-ol, carefully transfer the material into the designated waste container using a clean spatula or scoop.

  • Contaminated materials such as weighing paper, gloves, and bench protectors should also be placed in this container.

• Liquid Waste (Solutions):

  • If 2-Cyclopropylpyrimidin-4-ol is in a solvent, collect the solution in a separate, sealed, and clearly labeled liquid waste container. The label must include the name of the solvent(s) and an approximate concentration of the pyrimidine derivative.

  • Never dispose of 2-Cyclopropylpyrimidin-4-ol solutions down the drain.

III. Spill Management

In the event of a spill, immediate and appropriate action is critical:

• Evacuate and Alert: Alert personnel in the immediate vicinity and evacuate the area if the spill is large or if there is a risk of significant vapor inhalation.

• Control Ignition Sources: If the material is known to be flammable, extinguish all nearby flames and turn off any spark-producing equipment.[5][6]

• Containment: For small spills, use an inert absorbent material (e.g., vermiculite, sand, or a commercial chemical absorbent) to contain the spill.

• Cleanup:

  • Wearing appropriate PPE, carefully scoop the absorbent material into the designated hazardous waste container.

  • Decontaminate the spill area with a suitable solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.

• Reporting: Report the spill to your institution's Environmental Health and Safety (EHS) department.

IV. Final Disposal

• Storage: Store the sealed and labeled hazardous waste container in a designated satellite accumulation area within the laboratory. This area should be secure, well-ventilated, and away from incompatible materials.

• Arrange for Pickup: Contact your institution's EHS department to schedule a pickup of the hazardous waste. Do not allow waste to accumulate in the laboratory for extended periods.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 2-Cyclopropylpyrimidin-4-ol.

Sources

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. aksci.com [aksci.com]
• 4. aksci.com [aksci.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]